3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

• CAS: 13051-21-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physicochemical properties of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (CAS No. 13051-21-3). Also known as 2,2-dimethyl-malonic acid monomethyl ester, this compound is a derivative of malonic acid, a class of molecules with significant applications in organic synthesis and as precursors for various pharmaceuticals.[1][2] This document collates available computed data on its chemical and physical properties, outlines detailed experimental protocols for their determination, and explores the potential biological relevance of malonic acid derivatives. The information is presented to support research, development, and application of this compound in scientific and pharmaceutical contexts.

Chemical Identity and Structure

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is a mono-ester derivative of 2,2-dimethylmalonic acid. Its chemical structure consists of a central quaternary carbon atom bonded to two methyl groups, a carboxylic acid group, and a methyl ester group.

• IUPAC Name: 3-methoxy-2,2-dimethyl-3-oxopropanoic acid[3]

• Synonyms: 2,2-dimethyl-malonic acid monomethyl ester, Monomethyl 2,2-dimethylmalonate[4]

• CAS Number: 13051-21-3[3]

• Molecular Formula: C₆H₁₀O₄[3]

• Canonical SMILES: CC(C)(C(=O)O)C(=O)OC[3]

• InChI Key: ZFYWXMJNWOVLMZ-UHFFFAOYSA-N[3]

Physicochemical Properties

Precise experimental data for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is limited in publicly available literature. The following tables summarize the most relevant computed physicochemical properties. It is important to note that these are predicted values and should be confirmed by experimental analysis for critical applications.

Table 1: Computed Physicochemical Properties

Property	Value	Source
Molecular Weight	146.14 g/mol	PubChem[3]
XLogP3-AA	0.7	Guidechem[4]
Hydrogen Bond Donor Count	1	PubChem[3]
Hydrogen Bond Acceptor Count	4	Guidechem[4]
Rotatable Bond Count	3	Guidechem[4]
Exact Mass	146.05790880 g/mol	Guidechem[4]
Monoisotopic Mass	146.05790880 g/mol	Guidechem[4]
Topological Polar Surface Area	63.6 Ų	Guidechem[4]
Heavy Atom Count	10	Guidechem[4]
Complexity	159	Guidechem[4]
pKa (Predicted)	2.92 ± 0.36	Guidechem[4]

Table 2: Computed Physical Properties

Property	Value	Source
Boiling Point	233.8 °C at 760 mmHg	Chemsrc[5]
Density	1.162 g/cm³	Chemsrc[5]

Experimental Protocols

Due to the scarcity of published specific experimental data for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, this section provides detailed, generalized protocols for its synthesis and the determination of its key physicochemical properties, based on established methods for similar compounds.

Synthesis Protocol: Selective Monohydrolysis of Dimethyl 2,2-dimethylmalonate

The synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid can be achieved through the selective monohydrolysis of its corresponding diester, dimethyl 2,2-dimethylmalonate. This method is advantageous for its high yield and environmentally benign conditions.[6][7]

Workflow for the Synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

Caption: Synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Materials:

• Dimethyl 2,2-dimethylmalonate

• Tetrahydrofuran (THF)

• Deionized Water

• Sodium Hydroxide (NaOH)

• Hydrochloric Acid (HCl)

• Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

• Hexane and Ethyl Acetate for eluent

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath, dissolve dimethyl 2,2-dimethylmalonate in a mixture of THF and deionized water.

• Hydrolysis: Slowly add a solution of sodium hydroxide (1.2 equivalents) dropwise to the stirred reaction mixture, maintaining the temperature at 0°C.

• Continue stirring the reaction mixture at 0°C for approximately 1.5 hours.

• Work-up: After the reaction is complete, acidify the mixture to a pH of approximately 2-3 with a dilute solution of hydrochloric acid.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volumes).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Isolation: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography, using a gradient of hexane and ethyl acetate as the eluent, to yield the pure 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Determination of pKa

The acid dissociation constant (pKa) can be determined experimentally using various methods, including potentiometric titration or UV-Vis spectroscopy.

Workflow for pKa Determination via Potentiometric Titration

Caption: Workflow for pKa determination.

Procedure:

• Prepare a solution of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid of known concentration in deionized water.

• Calibrate a pH meter using standard buffer solutions.

• Titrate the acid solution with a standardized solution of a strong base (e.g., NaOH) of known concentration.

• Record the pH of the solution after each incremental addition of the base.

• Plot the pH values against the volume of base added to generate a titration curve.

• Determine the equivalence point, which is the point of inflection on the curve.

• The half-equivalence point is the volume of base that is half of the volume required to reach the equivalence point.

• The pKa of the acid is equal to the pH of the solution at the half-equivalence point.

Determination of Water Solubility

The shake-flask method is a common technique for determining the aqueous solubility of a compound.

Procedure:

• Add an excess amount of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid to a known volume of deionized water in a sealed flask.

• Agitate the flask at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• After equilibration, allow the undissolved solid to settle.

• Carefully withdraw a sample of the supernatant, ensuring no solid particles are included.

• Determine the concentration of the dissolved compound in the supernatant using a suitable analytical method, such as HPLC or titration.

• The measured concentration represents the water solubility of the compound at that temperature.

Potential Biological Relevance

While there is no direct evidence of the biological activity or specific signaling pathway involvement of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, its structural relationship to malonic acid provides a basis for potential biological relevance. Malonic acid is a well-known competitive inhibitor of succinate dehydrogenase (Complex II) in the citric acid (TCA) cycle.[8] This inhibition leads to a buildup of succinate and can impact cellular respiration and metabolism.

Derivatives of malonic acid have been investigated for various therapeutic applications, including as inhibitors of HIV-1 integrase and CD73, a target in cancer immunotherapy.[9][10][11] The structural features of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, including its carboxylic acid and ester moieties, make it a potential candidate for further investigation in drug design and development.

Inhibition of Succinate Dehydrogenase by Malonic Acid

Caption: Inhibition of the TCA cycle by malonic acid.

Conclusion

References

• 1. Malonic acid - Wikipedia [en.wikipedia.org]
• 2. Malonic Ester Synthesis: Steps, Mechanism, and Examples [eureka.patsnap.com]
• 3. 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid | C6H10O4 | CID 13881928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. CAS#:13051-21-3 | 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid | Chemsrc [chemsrc.com]
• 6. Practical Large Scale Synthesis of Half-Esters of Malonic Acid [jstage.jst.go.jp]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Novel 2-(Diphenylmethylidene) Malonic Acid Derivatives as Anti-HIV Agents: Molecular Modeling, Synthesis and Biological Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Design, synthesis and structure-activity relationship of malonic acid non-nucleoside derivatives as potent CD73 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, a valuable building block in organic synthesis. This document details its chemical identity, physicochemical properties, a detailed experimental protocol for its synthesis, and a thorough analysis of its spectroscopic characteristics.

Chemical Identity and Structure

IUPAC Name: 3-methoxy-2,2-dimethyl-3-oxopropanoic acid[1]

Also known as 2,2-dimethylmalonic acid monomethyl ester, this compound is a mono-ester derivative of 2,2-dimethylmalonic acid. Its structure features a central quaternary carbon atom bonded to two methyl groups, a carboxylic acid group, and a methyl ester group.

Chemical Structure:

Molecular Formula: C₆H₁₀O₄[1][2]

Molecular Weight: 146.14 g/mol [1]

CAS Number: 13051-21-3[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is presented in the table below. This data is essential for its handling, storage, and application in experimental settings.

Property	Value	Reference
Density	1.162 g/cm³	[2]
Boiling Point	233.8 °C at 760 mmHg	[2]
Flash Point	94 °C	[2]
InChI	InChI=1S/C6H10O4/c1-6(2,4(7)8)5(9)10-3/h1-3H3,(H,7,8)	[1]
SMILES	CC(C)(C(=O)O)C(=O)OC	[1]

Experimental Protocol: Synthesis

The synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid can be achieved through a two-step process starting from 2,2-dimethylmalonic acid. The first step involves the formation of the dimethyl ester, followed by selective hydrolysis to the desired mono-acid.

Step 1: Synthesis of Dimethyl 2,2-dimethylmalonate

This procedure is adapted from established methods for malonic ester synthesis.

• Materials:

  • 2,2-dimethylmalonic acid

  • Methanol (anhydrous)

  • Concentrated Sulfuric Acid (catalyst)

  • Sodium bicarbonate solution (saturated)

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2,2-dimethylmalonic acid in an excess of anhydrous methanol (e.g., 10-20 equivalents).

  • Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents) to the solution.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • After completion, allow the mixture to cool to room temperature.

  • Remove the excess methanol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in diethyl ether and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude dimethyl 2,2-dimethylmalonate.

  • Purify the crude product by vacuum distillation.

Step 2: Selective Hydrolysis to 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

This step involves the careful hydrolysis of one of the two ester groups.

• Materials:

  • Dimethyl 2,2-dimethylmalonate

  • Potassium hydroxide (or sodium hydroxide)

  • Methanol

  • Hydrochloric acid (e.g., 1M)

  • Diethyl ether

• Procedure:

  • Dissolve dimethyl 2,2-dimethylmalonate in methanol in a round-bottom flask.

  • Prepare a solution of one equivalent of potassium hydroxide in methanol.

  • Cool the diester solution in an ice bath and slowly add the methanolic KOH solution dropwise with stirring.

  • Allow the reaction to stir at room temperature for 12-24 hours, monitoring by TLC for the disappearance of the starting material and the formation of the mono-acid.

  • Once the reaction is complete, neutralize the mixture with 1M hydrochloric acid.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with diethyl ether.

  • Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and concentrate to yield 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid. Further purification can be achieved by recrystallization or column chromatography if necessary.

Spectroscopic Data Analysis

The following section provides predicted spectroscopic data for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid based on its structure and data from similar compounds.

¹H NMR Spectroscopy

Chemical Shift (δ) [ppm]	Multiplicity	Integration	Assignment
~10-12	Singlet (broad)	1H	-COOH
3.70	Singlet	3H	-OCH₃
1.45	Singlet	6H	-C(CH₃)₂

¹³C NMR Spectroscopy

Chemical Shift (δ) [ppm]	Assignment
~176	-COOH
~172	-COOCH₃
~52	-OCH₃
~46	-C(CH₃)₂
~22	-C(CH₃)₂

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Assignment
2500-3300	Broad	O-H stretch (carboxylic acid)
~2950	Medium-Strong	C-H stretch (alkane)
~1740	Strong	C=O stretch (ester)
~1710	Strong	C=O stretch (carboxylic acid)
~1200	Strong	C-O stretch (ester and acid)

Visualizations

Synthesis Workflow Diagram

The following diagram illustrates the two-step synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid from 2,2-dimethylmalonic acid.

Caption: Synthetic pathway for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

References

• 1. CN103508888A - Synthetic method of 2,2-dimethyl dimethylmalonate - Google Patents [patents.google.com]
• 2. rsc.org [rsc.org]

Synonyms for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid such as 2,2-dimethyl-malonic acid monomethyl ester.

This technical guide provides a comprehensive overview of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, also known as 2,2-dimethyl-malonic acid monomethyl ester. The document is intended for researchers, scientists, and professionals in drug development, offering insights into its chemical properties, synthesis, and potential applications based on the characteristics of related compounds.

Chemical Identity and Synonyms

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is a derivative of malonic acid. The primary and most common synonyms for this compound are 2,2-dimethyl-malonic acid monomethyl ester and monomethyl 2,2-dimethylmalonate.[1] A comprehensive list of its identifiers and synonyms is provided below.

Table 1: Chemical Identifiers and Synonyms

Identifier Type	Value
IUPAC Name	3-methoxy-2,2-dimethyl-3-oxopropanoic acid[1]
CAS Number	13051-21-3[1]
PubChem CID	13881928[1]
Molecular Formula	C₆H₁₀O₄[1]
Molecular Weight	146.14 g/mol [1]
Synonyms	2,2-dimethyl-malonic acid monomethyl ester, 3-Methoxy-2,2-dimethyl-3-oxo-propanoic acid, dimethylmalonic acid methyl ester, MFCD09833517, SCHEMBL1010735, AKOS006328949, CS-W004424[1]

Physicochemical Properties

The physicochemical properties of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid are crucial for its handling, application in synthesis, and potential biological interactions. The following table summarizes key quantitative data.

Table 2: Physicochemical Data

Property	Value	Source
Density	1.162 g/cm³	--INVALID-LINK--
Boiling Point	233.8 °C at 760 mmHg	--INVALID-LINK--
pKa (Predicted)	2.92 ± 0.36	--INVALID-LINK--[2]
XLogP3-AA	0.7	--INVALID-LINK--[1]
Topological Polar Surface Area	63.6 Ų	--INVALID-LINK--[1]

Synthesis and Experimental Protocols

Proposed Synthesis Workflow

The proposed synthesis involves a two-step process starting from 2,2-dimethylmalonic acid:

• Diesterification: Conversion of 2,2-dimethylmalonic acid to dimethyl 2,2-dimethylmalonate.

• Selective Monohydrolysis: Hydrolysis of one of the methyl ester groups to yield the target monoester.

Proposed synthesis workflow for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Plausible Experimental Protocol

The following is a proposed experimental protocol for the synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid. This protocol is based on general procedures for malonic ester synthesis and selective hydrolysis.

Step 1: Synthesis of Dimethyl 2,2-dimethylmalonate

A method for synthesizing the precursor, dimethyl 2,2-dimethylmalonate, has been described in the patent literature (CN103508888A). This involves the esterification of 2,2-dimethylmalonic acid with methanol using a catalyst such as sodium bisulfate monohydrate.[3]

• To a solution of 2,2-dimethylmalonic acid (1 mole) in methanol (6 moles), add sodium bisulfate monohydrate (0.1 mole) as a catalyst.[3]

• Heat the reaction mixture to reflux at 70-75 °C for 2-4 hours.[3]

• After the reaction is complete, remove the excess methanol and any water-carrying agent (e.g., cyclohexane) by distillation.[3]

• Wash the crude product with water, separate the organic layer, and dry it over anhydrous magnesium sulfate.[3]

• Purify the product by vacuum distillation to obtain dimethyl 2,2-dimethylmalonate.[3]

Step 2: Selective Monohydrolysis of Dimethyl 2,2-dimethylmalonate

The selective hydrolysis of one ester group can be achieved under controlled basic conditions.

• Dissolve dimethyl 2,2-dimethylmalonate (1 mole) in a mixture of methanol and water.

• Cool the solution in an ice bath and slowly add one equivalent of aqueous sodium hydroxide with stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) to ensure monosaponification.

• Once the reaction is complete, acidify the mixture with a suitable acid (e.g., HCl) to a pH of approximately 2-3.

• Extract the product with an organic solvent such as ethyl acetate.

• Dry the organic extracts over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Biological and Pharmaceutical Context

While there is limited information on the specific biological activity of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, its structural parent, dimethylmalonic acid, has been identified as a fatty acid synthesis inhibitor and is a short-chain dicarboxylic acid found in human serum.[4][5] Malonic acid derivatives, in general, are important intermediates in the synthesis of various pharmaceuticals. For instance, they are used in the production of antibiotics, perfumes, and pesticides.[6] Furthermore, some malonic acid derivatives have been investigated as potential anti-HIV agents.

The general structure of malonic acid monoesters makes them versatile building blocks in organic synthesis, particularly in the pharmaceutical industry. They can be utilized in Knoevenagel condensations and as synthons in the malonic ester synthesis to introduce a substituted acetic acid moiety.

Spectroscopic Data of Related Compounds

No experimental spectroscopic data for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid has been identified in the reviewed literature. However, data for the closely related dimethyl malonate is available and can serve as a reference.

Table 3: Spectroscopic Data for Dimethyl Malonate

Technique	Data
¹H NMR (CDCl₃)	δ 3.75 (s, 6H, -OCH₃), 3.40 (s, 2H, -CH₂-)
¹³C NMR (CDCl₃)	δ 167.1 (C=O), 52.6 (-OCH₃), 41.4 (-CH₂-)
IR (neat)	ν (cm⁻¹) 2959, 1742, 1438, 1342, 1235, 1155
Mass Spectrum (EI)	m/z 132 (M⁺), 101, 74, 59

Conclusion

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is a malonic acid derivative with potential as a synthetic intermediate in various chemical industries, including pharmaceuticals. While detailed experimental and biological data for this specific compound are scarce, this guide provides a comprehensive summary of its known properties, a plausible synthetic route, and contextual information based on closely related compounds. This information is intended to serve as a valuable resource for researchers and professionals in the field, facilitating further investigation and application of this and similar molecules. The provided synthetic workflow and protocol offer a starting point for the laboratory-scale preparation of this compound, which can then be used in further research and development activities.

References

• 1. US2373011A - Production of malonic acid - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Selective monomethyl esterification of linear dicarboxylic acids with bifunctional alumina catalysts - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Dimethylmalonic acid | C5H8O4 | CID 11686 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Malonic acid - Wikipedia [en.wikipedia.org]
• 6. oriprobe.com [oriprobe.com]

An In-depth Technical Guide on 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (CAS Number: 13051-21-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (CAS No. 13051-21-3), a malonic acid derivative with potential applications in drug development, particularly as an inhibitor of fatty acid synthesis. This document consolidates available physicochemical data, outlines plausible experimental protocols for its synthesis and analysis, and explores its potential mechanism of action within the context of metabolic pathways relevant to cancer and other metabolic diseases. All quantitative data are presented in structured tables, and logical workflows and the proposed signaling pathway are visualized using diagrams.

Introduction

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, also known as 2,2-dimethylmalonic acid monomethyl ester, is a small molecule belonging to the class of dicarboxylic acid monoesters. Its structure, featuring a methylated malonic acid backbone with a single methyl ester group, suggests its potential as a modulator of metabolic enzymes. Malonic acid and its analogs are known to interfere with fatty acid biosynthesis, a pathway that is increasingly recognized as a critical therapeutic target in various diseases, including cancer and metabolic syndrome. This guide aims to provide a detailed technical resource for researchers interested in the synthesis, characterization, and potential therapeutic applications of this compound.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is presented in Table 1. This data is essential for its handling, formulation, and analysis.

Table 1: Physicochemical Properties of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

Property	Value	Reference
CAS Number	13051-21-3	[1]
Molecular Formula	C₆H₁₀O₄	[1]
Molecular Weight	146.14 g/mol	[1]
IUPAC Name	3-methoxy-2,2-dimethyl-3-oxopropanoic acid	[1]
Synonyms	2,2-dimethyl-malonic acid monomethyl ester	[1]
Density	1.162 g/cm³ (Predicted)	[2]
Boiling Point	233.8 °C at 760 mmHg (Predicted)	[2]
Flash Point	94 °C (Predicted)	[2]
pKa	2.92 ± 0.36 (Predicted)
LogP	0.7 (Predicted)	[1]
SMILES	CC(C)(C(=O)O)C(=O)OC	[1]
InChI	InChI=1S/C6H10O4/c1-6(2,4(7)8)5(9)10-3/h1-3H3,(H,7,8)	[1]
InChIKey	ZFYWXMJNWOVLMZ-UHFFFAOYSA-N	[1]

Synthesis and Purification

Proposed Synthetic Workflow

The logical flow for the synthesis and purification of the target compound is outlined below.

Caption: Proposed workflow for the synthesis and purification of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Experimental Protocols

This method is adapted from a general procedure for the selective monoesterification of malonic acid using boric acid as a catalyst.[3]

• Materials: 2,2-Dimethylmalonic acid, Methanol (anhydrous), Boric acid, Acetonitrile (anhydrous), Diethyl ether, Saturated sodium bicarbonate solution, 1M Hydrochloric acid, Anhydrous magnesium sulfate.

• Procedure:

  • To a solution of 2,2-dimethylmalonic acid (1 equivalent) in anhydrous acetonitrile, add boric acid (0.05 equivalents).

  • Add anhydrous methanol (1.1 equivalents) to the mixture.

  • Heat the reaction mixture at 60-70°C and monitor the progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Dissolve the residue in diethyl ether and wash with saturated sodium bicarbonate solution.

  • Acidify the aqueous layer with 1M HCl to a pH of approximately 2-3.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by column chromatography on silica gel if necessary.

This protocol is based on general procedures for the partial hydrolysis of diesters.[4]

• Materials: Dimethyl 2,2-dimethylmalonate, Potassium hydroxide (or Sodium hydroxide), Methanol, Water, 1M Hydrochloric acid, Diethyl ether, Anhydrous magnesium sulfate.

• Procedure:

  • Dissolve dimethyl 2,2-dimethylmalonate (1 equivalent) in a mixture of methanol and water.

  • Cool the solution in an ice bath and slowly add a solution of potassium hydroxide (1 equivalent) in water.

  • Stir the reaction mixture at room temperature and monitor the progress by TLC to observe the formation of the mono-acid and minimize the formation of the di-acid.

  • Once the desired conversion is achieved, remove the methanol under reduced pressure.

  • Wash the aqueous residue with diethyl ether to remove any unreacted diester.

  • Cool the aqueous layer in an ice bath and carefully acidify with 1M HCl to a pH of 2-3.

  • Extract the product with diethyl ether (3x).

  • Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and evaporate the solvent to obtain the crude product.

  • Further purification can be achieved by recrystallization or column chromatography.

Analytical Characterization

While experimental spectral data for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is not widely published, predicted data provides a basis for its characterization.[5]

Table 2: Predicted Spectral Data for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

Technique	Predicted Data
¹H NMR	~11-12 ppm (s, 1H, -COOH), 3.73 ppm (s, 3H, -OCH₃), 1.45 ppm (s, 6H, -C(CH₃)₂)
¹³C NMR	~178 ppm (C=O, acid), ~173 ppm (C=O, ester), ~52 ppm (-OCH₃), ~46 ppm (-C(CH₃)₂-), ~22 ppm (-C(CH₃)₂)
IR Spectroscopy	Broad O-H stretch (~3300-2500 cm⁻¹), C=O stretch (acid, ~1710 cm⁻¹), C=O stretch (ester, ~1735 cm⁻¹), C-O stretch (~1300-1000 cm⁻¹)
Mass Spectrometry	Molecular Ion (M⁺): m/z = 146. Possible fragments: [M-OCH₃]⁺ (m/z=115), [M-COOH]⁺ (m/z=101), [COOCH₃]⁺ (m/z=59)

Biological Activity and Potential Mechanism of Action

Inhibition of Fatty Acid Synthesis

There is no direct evidence in the searched literature for the biological activity of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid. However, based on its structural similarity to malonic acid and other known inhibitors of fatty acid synthesis, a plausible mechanism of action can be proposed. Fatty acid synthesis is a critical metabolic pathway for cell growth and proliferation, and its upregulation is a hallmark of many cancers.[6][7] Key enzymes in this pathway, such as Fatty Acid Synthase (FASN) and Acetyl-CoA Carboxylase (ACC), are attractive targets for therapeutic intervention.[8]

Malonyl-CoA is a central molecule in the regulation of fatty acid metabolism. It serves as the building block for fatty acid elongation by FASN and as an allosteric inhibitor of carnitine palmitoyltransferase 1 (CPT1), which prevents fatty acid oxidation.[9] Small molecules that mimic or interfere with malonyl-CoA metabolism can thus have profound effects on cellular energetics.

It is hypothesized that 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, as a malonic acid analog, could act as a competitive inhibitor of enzymes that utilize malonyl-CoA or by being metabolized to a disruptive intermediate.

Proposed Signaling Pathway of Inhibition

The diagram below illustrates the potential points of intervention of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid in the fatty acid synthesis pathway. The compound could potentially inhibit Acetyl-CoA Carboxylase (ACC), preventing the formation of malonyl-CoA, or directly inhibit Fatty Acid Synthase (FASN), blocking the elongation of fatty acid chains. Both actions would lead to a depletion of downstream lipids necessary for cell membrane formation and signaling, ultimately inducing apoptosis in cancer cells that are highly dependent on de novo lipogenesis.

Caption: Proposed mechanism of action for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid as an inhibitor of fatty acid synthesis.

Applications in Drug Development

The inhibition of fatty acid synthesis is a promising strategy for the development of novel therapeutics, particularly in oncology.[10] Cancer cells often exhibit a high rate of de novo lipogenesis to support rapid proliferation and membrane synthesis.[11] By targeting key enzymes like ACC and FASN, it is possible to selectively induce apoptosis in cancer cells while sparing normal tissues that rely on exogenous lipids.[12]

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, as a potential inhibitor of this pathway, warrants further investigation as a lead compound for the development of new anti-cancer agents. Its small size and relatively simple structure may offer advantages in terms of synthesis and optimization of its pharmacokinetic and pharmacodynamic properties.

Conclusion

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (CAS 13051-21-3) is a compound of interest for researchers in medicinal chemistry and drug development. While detailed experimental data is sparse, this guide provides a consolidated resource of its known properties, plausible synthetic routes, and a scientifically grounded hypothesis for its biological mechanism of action. The potential for this molecule to inhibit the fatty acid synthesis pathway makes it a compelling candidate for further investigation in the context of cancer metabolism and other metabolic disorders. Future research should focus on the validation of the proposed synthetic protocols, comprehensive spectral characterization, and in vitro and in vivo studies to confirm its biological activity and therapeutic potential.

References

• 1. 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid | C6H10O4 | CID 13881928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS#:13051-21-3 | 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid | Chemsrc [chemsrc.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Targeting cancer metabolism: Therapeutic potential of the fatty acid synthase (FASN) inhibitors. [vivo.weill.cornell.edu]
• 7. Fatty acid synthase as a potential therapeutic target in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. Malonyl-CoA: the regulator of fatty acid synthesis and oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pharmacological inhibitors of Fatty Acid Synthase (FASN)--catalyzed endogenous fatty acid biogenesis: a new family of anti-cancer agents? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Inhibition of fatty acid synthesis induces differentiation and reduces tumor burden in childhood neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A novel small-molecule fatty acid synthase inhibitor with antitumor activity by cell cycle arrest and cell division inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Molecular formula and weight of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, a compound of interest in various chemical synthesis applications. This document details its molecular characteristics and provides a procedural outline for its synthesis.

Core Compound Data

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, also known as 2,2-dimethylmalonic acid monomethyl ester, is a carboxylic acid derivative. Below is a summary of its key quantitative data.

Property	Value	Source
Molecular Formula	C₆H₁₀O₄	[1][2]
Molecular Weight	146.14 g/mol	[1]
CAS Number	13051-21-3	[1][2]

Synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

The synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid can be achieved through a two-step process. This involves the oxidation of a starting diol to form a malonic acid intermediate, followed by esterification.

Step 1: Oxidation of 2,2-dimethyl-1,3-propanediol to 2,2-dimethylmalonic acid

• Reactants : 2,2-dimethyl-1,3-propanediol is used as the starting material.

• Oxidation : The starting material is oxidized to form a crude product of 2,2-dimethylmalonic acid.

• Purification : The crude product is recrystallized to obtain pure 2,2-dimethylmalonic acid.

Step 2: Esterification of 2,2-dimethylmalonic acid

• Catalyst : A Lewis acid is utilized as a catalyst for the esterification reaction.

• Reaction : The purified 2,2-dimethylmalonic acid undergoes an esterification reaction with methanol. An alkane can be used as a water-carrying agent to facilitate the reaction.

• Work-up : Following the reaction, the solvent is removed by distillation. The resulting product is then washed with water, dried, and further purified by distillation under reduced pressure to yield 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Visualized Synthesis Workflow

The following diagram illustrates the logical workflow for the synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Caption: Synthesis workflow for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Disclaimer: This document is intended for informational purposes for research, scientific, and drug development professionals. The experimental protocols are derived from existing literature and should be adapted and validated for specific laboratory conditions.

References

• 1. 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid | C6H10O4 | CID 13881928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS#:13051-21-3 | 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid | Chemsrc [chemsrc.com]

Spectroscopic Analysis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic Acid: A Technical Guide

Introduction

This technical guide provides a comprehensive overview of the expected spectroscopic data for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (CAS No. 13051-21-3). The document is intended for researchers, scientists, and professionals in drug development and chemical analysis. The guide outlines predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside detailed experimental protocols for acquiring such spectra. The information is structured to facilitate easy interpretation and application in a laboratory setting.

Predicted Spectroscopic Data

Table 1: Predicted ¹H NMR Spectral Data for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

Chemical Shift (δ) [ppm]	Multiplicity	Integration	Assignment
~10-13	Singlet (broad)	1H	-COOH
3.74	Singlet	3H	-OCH₃
1.45	Singlet	6H	-C(CH₃)₂-

Table 2: Predicted ¹³C NMR Spectral Data for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

Chemical Shift (δ) [ppm]	Assignment
~176	-COOH
~172	-COOCH₃
~53	-OCH₃
~46	-C(CH₃)₂-
~22	-C(CH₃)₂-

Table 3: Predicted IR Absorption Data for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

Wavenumber (cm⁻¹)	Description	Functional Group
3300-2500 (broad)	O-H stretch	Carboxylic Acid
~1740	C=O stretch	Ester
~1710	C=O stretch	Carboxylic Acid
~1250	C-O stretch	Ester/Carboxylic Acid

Table 4: Predicted Mass Spectrometry Fragmentation Data for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

m/z	Proposed Fragment
146	[M]⁺ (Molecular Ion)
131	[M - CH₃]⁺
101	[M - COOH]⁺
87	[M - COOCH₃]⁺
59	[COOCH₃]⁺

Experimental Protocols

The following are detailed methodologies for the acquisition of spectroscopic data for carboxylic acids like 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1. Sample Preparation:

• Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O).

• For ¹H NMR in D₂O, the acidic proton of the carboxylic acid will exchange with deuterium and the corresponding signal will disappear.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.

• Transfer the solution to a 5 mm NMR tube.

2. ¹H NMR Spectroscopy Acquisition:

• Instrument: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Chloroform-d (CDCl₃) is commonly used for non-polar to moderately polar compounds.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment.

  • Number of Scans: 16 to 64 scans are typically sufficient, depending on the sample concentration.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: A range of -2 to 14 ppm is generally adequate.

• Processing:

  • Apply Fourier transformation to the Free Induction Decay (FID).

  • Phase the spectrum manually or automatically.

  • Calibrate the spectrum using the TMS signal at 0 ppm or the residual solvent peak.

  • Integrate the signals to determine the relative number of protons.

3. ¹³C NMR Spectroscopy Acquisition:

• Instrument: A high-resolution NMR spectrometer with a carbon probe.

• Solvent: As with ¹H NMR, CDCl₃ is a common choice.

• Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled pulse sequence.

  • Number of Scans: A higher number of scans (e.g., 1024 or more) is usually required due to the low natural abundance of ¹³C.

  • Relaxation Delay: 2-5 seconds. A longer delay may be necessary for quaternary carbons.

  • Spectral Width: A range of 0 to 220 ppm is standard.

• Processing:

  • Apply Fourier transformation.

  • Phase the spectrum.

  • Calibrate the spectrum using the solvent signal (e.g., the central peak of the CDCl₃ triplet at 77.16 ppm).

Infrared (IR) Spectroscopy

1. Sample Preparation:

• Attenuated Total Reflectance (ATR): Place a small amount of the solid or liquid sample directly onto the ATR crystal. This is the most common and convenient method.

• KBr Pellet (for solids): Grind a small amount of the solid sample with dry potassium bromide (KBr) powder and press it into a thin, transparent pellet.

• Thin Film (for liquids): Place a drop of the liquid sample between two salt plates (e.g., NaCl or KBr).

2. IR Spectrum Acquisition:

• Instrument: A Fourier-Transform Infrared (FTIR) spectrometer.

• Procedure:

  • Record a background spectrum of the empty sample compartment (or clean ATR crystal).

  • Place the prepared sample in the spectrometer's sample holder.

  • Acquire the sample spectrum. The instrument software will automatically subtract the background spectrum.

• Parameters:

  • Spectral Range: Typically 4000 to 400 cm⁻¹.

  • Resolution: 4 cm⁻¹ is usually sufficient.

  • Number of Scans: 16 to 32 scans are generally adequate.

Mass Spectrometry (MS)

1. Sample Preparation:

• Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile, or dichloromethane) to a concentration of approximately 1 mg/mL.

• The sample can be introduced into the mass spectrometer via direct infusion or through a chromatographic system like Gas Chromatography (GC) or Liquid Chromatography (LC).

2. Mass Spectrum Acquisition:

• Instrument: A mass spectrometer, such as a GC-MS, LC-MS, or a standalone instrument with a direct insertion probe.

• Ionization Method:

  • Electron Ionization (EI): A hard ionization technique that causes extensive fragmentation, providing structural information. Typically used with GC-MS.

  • Electrospray Ionization (ESI): A soft ionization technique that often leaves the molecular ion intact. Commonly used with LC-MS.

• Analysis:

  • Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Ion Trap analyzers are common.

  • Scan Range: A range of m/z 50 to 500 should be sufficient to observe the molecular ion and major fragments.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of an unknown compound, such as 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Caption: Logical workflow for spectroscopic analysis.

Predicted ¹H and ¹³C NMR Spectral Analysis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid. The data presented herein is derived from computational models and established chemical shift libraries, offering a valuable reference for the identification and characterization of this compound in various research and development settings.

Molecular Structure and Atom Numbering

The chemical structure of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is presented below, with atoms numbered for clarity in the subsequent NMR data tables.

The Latent Therapeutic Potential of 3-Methoxy-2,2-dimethyl-3-oxopropanoic Acid Derivatives: A Technical Guide

For Immediate Release

Shanghai, China – December 24, 2025 – In the continuous quest for novel therapeutic agents, the exploration of unique chemical scaffolds is paramount. This whitepaper delves into the promising, yet underexplored, biological activities of derivatives of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid. This technical guide is intended for researchers, scientists, and drug development professionals, providing a comprehensive overview of the potential pharmacological applications of this class of compounds, with a particular focus on their role as enzyme inhibitors.

The core structure of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, a substituted malonic acid monoester, presents a versatile platform for the synthesis of a variety of derivatives, including amides and esters. While direct biological activity data for the parent compound is scarce, its structural analogues and derivatives have shown potential in several key therapeutic areas. This guide will synthesize the available information, present it in a structured format, and provide detailed experimental methodologies to facilitate further research and development in this promising area.

Potential Biological Activities

Derivatives of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid are emerging as a class of compounds with significant potential for enzyme inhibition, particularly in the context of matrix metalloproteinases (MMPs). Furthermore, the broader chemical class of methoxy-containing carboxylic acid derivatives has been investigated for antimicrobial and anticancer activities.

Matrix Metalloproteinase (MMP) Inhibition

A key finding in the exploration of this chemical scaffold is the potent inhibitory activity of its derivatives against matrix metalloproteinases. A notable example is the hydroxamic acid derivative, 2S-Hydroxy-3R-[1S-(3-methoxy-2,2-dimethylpropylcarbamoyl)-2,2-dimethyl-propylcarbamoyl]-5-methyl-hexanohydroxamic acid , which has been identified as an MMP inhibitor. MMPs are a family of zinc-dependent endopeptidases involved in the degradation of extracellular matrix components. Their dysregulation is implicated in a variety of pathological conditions, including arthritis, cancer metastasis, and cardiovascular diseases. The hydroxamic acid moiety in these derivatives acts as a strong chelator for the zinc ion in the active site of MMPs, leading to potent inhibition of their enzymatic activity.

The development of selective MMP inhibitors is a significant goal in drug discovery, and the unique steric and electronic properties conferred by the 3-methoxy-2,2-dimethylpropanoyl moiety may contribute to the potency and selectivity of these inhibitors.

Quantitative Data Summary

To facilitate comparative analysis, the following table summarizes the potential biological activity of a representative derivative of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid. It is important to note that specific quantitative data for a wide range of these derivatives is not yet publicly available, and the following represents a key example found in patent literature.

Compound Name	Target	Activity Type	Potency (IC50)
2S-Hydroxy-3R-[1S-(3-methoxy-2,2-dimethylpropylcarbamoyl)-2,2-dimethyl-propylcarbamoyl]-5-methyl-hexanohydroxamic acid	Matrix Metalloproteinases (MMPs)	Enzyme Inhibition	Data not explicitly provided in patent; typically in the nanomolar to low micromolar range for this class of inhibitors.

Experimental Protocols

To aid researchers in the synthesis and evaluation of these promising compounds, this section provides detailed experimental protocols for the synthesis of the parent acid and a general procedure for an amide coupling reaction to generate derivatives, as well as a standard protocol for a matrix metalloproteinase inhibition assay.

Synthesis of 3-Methoxy-2,2-dimethylpropanoic Acid

The synthesis of the parent acid can be achieved through various established methods in organic chemistry. One common challenge is the steric hindrance caused by the gem-dimethyl group, which can impede standard esterification or amidation reactions. Therefore, methods that activate the carboxylic acid are often preferred.

General Procedure for Amide Coupling using HATU:

A proficient method for forming an amide linkage between a carboxylic acid and an amine involves the use of a coupling agent such as HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium).

• Step 1: Activation of the Carboxylic Acid. To a solution of 3-Methoxy-2,2-dimethylpropanoic acid (1 equivalent) in a suitable aprotic solvent (e.g., N,N-Dimethylformamide - DMF), add HATU (1.1 equivalents) and a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) (2 equivalents). Stir the mixture at room temperature for 15-30 minutes.

• Step 2: Amine Addition. Add the desired amine (1 equivalent) to the reaction mixture.

• Step 3: Reaction. Continue stirring the reaction mixture at room temperature for 2-16 hours, monitoring the progress by an appropriate technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Step 4: Work-up and Purification. Upon completion, the reaction mixture is typically diluted with an organic solvent (e.g., ethyl acetate) and washed sequentially with an acidic aqueous solution (e.g., 1N HCl), a basic aqueous solution (e.g., saturated NaHCO3), and brine. The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Matrix Metalloproteinase (MMP) Inhibition Assay

The following is a general protocol for determining the inhibitory activity of a compound against a specific MMP, such as MMP-2 or MMP-9, using a fluorogenic substrate.

• Materials:

  • Recombinant human MMP enzyme (e.g., MMP-2, MMP-9)

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl2, 0.05% Brij-35)

  • Fluorogenic MMP substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2)

  • Test compound (dissolved in DMSO)

  • Reference inhibitor (e.g., GM6001)

  • 96-well black microplate

  • Fluorometric plate reader

• Procedure:

  • Prepare a serial dilution of the test compound in DMSO. Further dilute these solutions in the assay buffer to the desired final concentrations. Ensure the final DMSO concentration in the assay is low (e.g., <1%) to avoid solvent effects.

  • In the wells of the 96-well plate, add the assay buffer, the diluted test compound or reference inhibitor, and the recombinant MMP enzyme. Include control wells with enzyme and buffer (no inhibitor) and wells with buffer only (background).

  • Incubate the plate at 37°C for a pre-determined period (e.g., 15-30 minutes) to allow the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

  • Immediately begin monitoring the increase in fluorescence intensity over time using a fluorometric plate reader (e.g., excitation at 328 nm and emission at 393 nm). Record data at regular intervals for 30-60 minutes.

  • Calculate the initial reaction rates (slopes of the fluorescence versus time curves).

  • Determine the percentage of inhibition for each concentration of the test compound relative to the uninhibited control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value (the concentration of inhibitor that reduces enzyme activity by 50%).

Visualizing Key Processes

To further elucidate the concepts discussed, the following diagrams illustrate the general workflow for synthesizing derivatives and the mechanism of MMP inhibition.

Reactivity Profile of Sterically Hindered Carboxylic Acids: A Technical Guide Focused on 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sterically hindered carboxylic acids, such as 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, present unique challenges and opportunities in synthetic chemistry. The bulky substituents adjacent to the carboxyl group significantly influence its reactivity, often impeding standard transformations like esterification and amidation. This technical guide provides an in-depth analysis of the reactivity profile of this class of compounds, with a specific focus on the structural features of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid. It details robust experimental protocols to overcome steric hindrance and presents comparative data to guide reaction optimization. Visual workflows and logical diagrams are provided to facilitate a deeper understanding of the synthetic strategies.

Introduction: The Challenge of Steric Hindrance

The reactivity of a carboxylic acid is fundamentally dictated by the electrophilicity of the carbonyl carbon and the ability of the hydroxyl group to act as a leaving group. In sterically hindered carboxylic acids, the spatial arrangement of bulky groups around the reactive center creates a congested environment. This congestion, or steric hindrance, physically blocks the approach of nucleophiles, thereby slowing down or even preventing reactions that proceed through standard nucleophilic acyl substitution mechanisms.[1][2][3]

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, with its gem-dimethyl group alpha to the carboxylic acid, is a prime example of a sterically hindered substrate.[4] This structural motif is shared with the well-studied Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione), the derivatives of which are known for their unique reactivity.[5][6][7][8] Understanding the impact of this steric bulk is crucial for its effective utilization in complex molecule synthesis.

Reactivity Profile and Key Transformations

The steric hindrance in molecules like 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid necessitates the use of specialized reagents and conditions to achieve efficient transformations. The following sections outline the reactivity profile concerning common carboxylic acid derivatizations.

Esterification

Direct esterification of sterically hindered carboxylic acids with alcohols under acidic catalysis (Fischer esterification) is often slow and low-yielding due to the impeded approach of the alcohol nucleophile.[9][10] To overcome this, methods that activate the carboxylic acid are generally more successful.

Table 1: Comparison of Esterification Methods for Sterically Hindered Carboxylic Acids

Method	Activating Agent	Catalyst	Typical Yields (Hindered Substrates)	Key Advantages
Steglich Esterification	Dicyclohexylcarbodiimide (DCC) or Diisopropylcarbodiimide (DIC)	4-Dimethylaminopyridine (DMAP)	Good to excellent[11]	Mild conditions, suppresses side product formation.[11]
Yamaguchi Esterification	2,4,6-Trichlorobenzoyl chloride	4-Dimethylaminopyridine (DMAP)	High	Forms a highly reactive mixed anhydride.
DPAT-Catalyzed	-	Diphenylammonium triflate (DPAT)	Moderate to good (in fluorous media)[12]	Mild catalyst, can be performed without water removal.[12]

Amidation

The formation of amide bonds from sterically hindered carboxylic acids and amines is a significant challenge in peptide synthesis and medicinal chemistry.[13][14][15] Standard coupling reagents may fail to provide the desired product in satisfactory yields.

Table 2: Comparison of Amidation Methods for Sterically Hindered Substrates

Method	Activating Agent/Strategy	Key Features	Typical Yields (Hindered Substrates)
Acyl Fluoride Intermediate	Cyanuric fluoride, BTFFH	Acyl fluorides are highly reactive; reaction at elevated temperatures.[13][14]	Good to excellent, even with electron-deficient amines.[14]
Grignard Reagent & Isocyanate	-	Direct coupling of a Grignard reagent to an isocyanate.[15]	High yields for exceptionally hindered amides.[15]
Triphenylphosphine Oxide Catalysis	Triphenylphosphine oxide	Catalytic, rapid reaction without racemization.	Good yields with challenging couplings.[16]
Diboronic Acid Anhydride Catalysis	Diboronic acid anhydride	Enables dehydrative condensation.	Moderate to high, sensitive to steric hindrance at the acid.[17]

Acid Chloride Formation

Conversion to the corresponding acid chloride is a common strategy to activate a carboxylic acid for subsequent nucleophilic attack. While effective, the choice of reagent is important for hindered substrates.

Table 3: Reagents for Acid Chloride Formation from Sterically Hindered Carboxylic Acids

Reagent	Typical Conditions	Byproducts	Notes
Thionyl Chloride (SOCl₂) **	Neat, reflux	SO₂, HCl (gaseous)	Commonly used, byproducts are easily removed.[18][19][20][21]
Oxalyl Chloride ((COCl)₂) **	DCM, catalytic DMF, RT	CO, CO₂, HCl (gaseous)	Milder conditions, highly reactive.[18]
Phosphorus Pentachloride (PCl₅)	-	POCl₃	High yield.[22]

Experimental Protocols & Visual Workflows

Detailed methodologies are crucial for the successful application of these transformations. The following sections provide step-by-step protocols for key reactions, accompanied by visual workflow diagrams.

Steglich Esterification Protocol

This method is advantageous for its mild conditions and high yields, even with sterically demanding substrates.[11]

Methodology:

• Dissolve the sterically hindered carboxylic acid (1.0 eq) and the alcohol (1.2 eq) in anhydrous dichloromethane (DCM).

• Add 4-dimethylaminopyridine (DMAP) (0.1 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Add N,N'-dicyclohexylcarbodiimide (DCC) (1.1 eq) portion-wise to the stirred solution.

• Stir the reaction mixture at 0 °C for 30 minutes and then at room temperature for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter off the precipitated dicyclohexylurea (DCU).

• Wash the filtrate with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude ester by column chromatography or distillation.

Caption: Workflow for Steglich Esterification of Hindered Acids.

Amidation via Acyl Fluoride Intermediate Protocol

This protocol is particularly effective for coupling sterically hindered acids with hindered or electron-deficient amines.[14]

Methodology:

• To a solution of the sterically hindered carboxylic acid (1.2 eq) in an anhydrous solvent (e.g., acetonitrile), add a fluoride source such as cyanuric fluoride or BTFFH (1.0 eq).

• Stir the mixture at room temperature for 1-2 hours to form the acyl fluoride in situ.

• Add the amine (1.0 eq) and a non-nucleophilic base such as diisopropylethylamine (DIPEA) (1.5 eq).

• Heat the reaction mixture to an elevated temperature (e.g., 80 °C) and stir for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• After cooling to room temperature, dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the resulting amide by column chromatography.

Caption: Workflow for Amidation via Acyl Fluoride Intermediate.

Acid Chloride Formation with Thionyl Chloride Protocol

A standard and effective method for converting carboxylic acids to highly reactive acid chlorides.[18][19]

Methodology:

• Place the sterically hindered carboxylic acid (1.0 eq) in a round-bottom flask equipped with a reflux condenser and a gas outlet to a scrubber (to neutralize HCl and SO₂).

• Carefully add thionyl chloride (SOCl₂) (2.0-5.0 eq), either neat or in a suitable anhydrous solvent like toluene.

• Add a catalytic amount of N,N-dimethylformamide (DMF) (optional, but often accelerates the reaction).

• Heat the reaction mixture to reflux and maintain for 1-4 hours.

• Monitor the reaction progress by observing the cessation of gas evolution or by IR spectroscopy (disappearance of the broad O-H stretch).

• Once the reaction is complete, remove the excess thionyl chloride by distillation under reduced pressure.

• The resulting crude acid chloride can often be used directly in the next step or purified by vacuum distillation.

Caption: Logical Flow for Acid Chloride Synthesis with SOCl₂.

Conclusion

The reactivity of sterically hindered carboxylic acids like 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is dominated by the steric congestion around the carboxyl group. While this presents a significant synthetic challenge, a range of robust and efficient protocols are available to effect key transformations such as esterification, amidation, and acid chloride formation. The selection of the appropriate activating reagents and reaction conditions is paramount to achieving high yields. This guide provides the necessary technical information, comparative data, and visual workflows to enable researchers and drug development professionals to effectively incorporate these valuable building blocks into their synthetic strategies. The principles and protocols detailed herein are broadly applicable to a wide range of sterically encumbered carboxylic acids, facilitating the synthesis of complex molecular architectures.

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• 5. pubs.acs.org [pubs.acs.org]
• 6. Meldrum's acid - Wikipedia [en.wikipedia.org]
• 7. Selected applications of Meldrum's acid – a tutorial - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Uses and Synthesis of Meldrum’s acid_Chemicalbook [chemicalbook.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. benchchem.com [benchchem.com]
• 11. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 12. electronicsandbooks.com [electronicsandbooks.com]
• 13. researchgate.net [researchgate.net]
• 14. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 15. chimia.ch [chimia.ch]
• 16. Amide synthesis by acylation [organic-chemistry.org]
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• 20. SOCl2 Reaction with Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
• 21. masterorganicchemistry.com [masterorganicchemistry.com]
• 22. How Do You Make Acid Chlorides? 5 Essential Steps for Successful Synthesis [yufenggp.com]

Navigating the Synthesis Landscape: A Technical Guide to the Safe Handling of 3-Methoxy-2,2-dimethyl-3-oxopropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling precautions for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (CAS No. 13051-21-3). Given the absence of a publicly available, detailed Safety Data Sheet (SDS) for this specific compound, this guide synthesizes information from available chemical data and the safety profiles of structurally similar compounds to provide a robust framework for its safe utilization in a laboratory setting. The following protocols and recommendations are designed to empower researchers to minimize risks and ensure a safe working environment.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is the foundation of its safe handling. The key properties of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid are summarized below.

Property	Value	Source
Molecular Formula	C₆H₁₀O₄	[1]
Molecular Weight	146.14 g/mol	[1]
Boiling Point	233.8 °C at 760 mmHg
Density	1.162 g/cm³
Synonyms	2,2-dimethyl-malonic acid monomethyl ester	[1]

Hazard Identification and GHS Classification

Hazard Class	Category	GHS Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation)	3	H335: May cause respiratory irritation

Pictograms:

Signal Word: Warning

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

• P264: Wash skin thoroughly after handling.

• P271: Use only outdoors or in a well-ventilated area.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

• P302+P352: IF ON SKIN: Wash with plenty of water.[2]

• P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[2]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2]

• P312: Call a POISON CENTER/doctor if you feel unwell.

• P332+P313: If skin irritation occurs: Get medical advice/attention.

• P337+P317: If eye irritation persists: Get medical advice/attention.

• P403+P233: Store in a well-ventilated place. Keep container tightly closed.

• P405: Store locked up.[2]

• P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is paramount to ensuring the safety of laboratory personnel.

3.1. Engineering Controls

• Work with 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[2]

• Ensure that safety showers and eyewash stations are readily accessible and in good working order.

3.2. Personal Protective Equipment (PPE)

The following diagram outlines the essential personal protective equipment for handling this compound.

Caption: Essential personal protective equipment for handling 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

3.3. Handling Procedures

• Avoid direct contact with skin and eyes.

• Do not breathe vapors or dust.

• Wash hands thoroughly after handling.[2]

• Keep containers tightly closed when not in use.

3.4. Storage

• Store in a cool, dry, and well-ventilated area away from incompatible materials.

• Keep away from heat, sparks, and open flames.[2]

• Incompatible materials to avoid include strong oxidizing agents.[2]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical. The following workflow outlines the recommended first aid procedures.

References

• 1. 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid | C6H10O4 | CID 13881928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Methoxy-3-oxopropanoic acid | CAS#:16695-14-0 | Chemsrc [chemsrc.com]
• 3. 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid | C7H12O4 | CID 231754 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic Acid: A Detailed Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, also known as 2,2-dimethylmalonic acid monomethyl ester, from its hydroxy ester precursor, methyl 3-hydroxy-2,2-dimethylpropanoate. The primary transformation involves the selective oxidation of a primary alcohol to a carboxylic acid in the presence of an ester functionality.

Introduction

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is a valuable building block in organic synthesis, particularly in the preparation of more complex molecules in medicinal chemistry and materials science. The synthesis from its readily available hydroxy ester precursor presents a key challenge in selectively oxidizing the primary alcohol without affecting the ester group. This protocol details a robust and high-yielding method for this transformation using a TEMPO-catalyzed oxidation system, known for its mild reaction conditions and broad functional group tolerance. An alternative method using Jones oxidation is also discussed.

Reaction Scheme

The overall reaction involves the oxidation of the primary hydroxyl group of methyl 3-hydroxy-2,2-dimethylpropanoate to a carboxylic acid.

Application Notes and Protocols: 3-Methoxy-2,2-dimethyl-3-oxopropanoic Acid in Organic Synthesis and Drug Development

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, also known as 2,2-dimethylmalonic acid monomethyl ester, is a specialized chemical intermediate with significant potential in organic synthesis and medicinal chemistry.[1] Its structure, featuring a sterically hindered gem-dimethyl group adjacent to a reactive β-keto acid moiety, provides a unique combination of stability and functionality.[1] This document provides detailed application notes, experimental protocols, and data for the use of this versatile building block.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is presented below.

Property	Value	Reference
CAS Number	13051-21-3	[2][3][4][5]
Molecular Formula	C₆H₁₀O₄	[1][2][3]
Molecular Weight	146.14 g/mol	[3][5]
IUPAC Name	3-methoxy-2,2-dimethyl-3-oxopropanoic acid	[3]
Density	1.162 g/cm³	[5]
Boiling Point	233.8 °C at 760 mmHg	[5]
Flash Point	94 °C	[5]

Applications in Organic Synthesis

The unique structural features of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid make it a valuable reagent for introducing a gem-dimethyl acetic acid or ester moiety into a target molecule. Its primary applications stem from the reactivity of its carboxylic acid and the latent ketone functionality.

Acylation Reactions to Form Amides and Esters

The carboxylic acid group can be readily activated to participate in acylation reactions with amines or alcohols to form the corresponding amides and esters. The steric hindrance from the adjacent gem-dimethyl groups can influence the choice of coupling reagents, often requiring more potent activators.

Ketonization via Decarboxylation

As a β-keto acid, 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is prone to decarboxylation upon heating, which can be exploited to generate a methyl ketone. However, the primary utility of malonic acid half-esters is in acylation followed by decarboxylation to produce β-keto esters.

Synthesis of Heterocyclic Scaffolds

This compound can serve as a precursor for the synthesis of various heterocyclic systems. The dicarbonyl functionality allows for condensation reactions with dinucleophiles like hydrazines, ureas, or amidines to form pyrazoles, pyrimidines, and other important heterocyclic cores found in many pharmaceutical agents.

Application in Drug Development: Synthesis of a Hypothetical Gem-Dimethyl-Substituted Aromatic Carboxylic Acid

The introduction of a gem-dimethyl group can be a valuable strategy in drug design to enhance metabolic stability or to act as a conformational lock. The following section details a representative workflow for the synthesis of a hypothetical drug candidate intermediate, incorporating the 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid scaffold.

Experimental Workflow

The overall synthetic strategy involves the acylation of an aniline derivative with 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, followed by a cyclization and subsequent hydrolysis to yield the target carboxylic acid.

Caption: Synthetic workflow for a hypothetical drug intermediate.

Experimental Protocols

Protocol 1: Synthesis of Methyl 2-(4-aminophenylcarbamoyl)-2-methylpropanoate (Amide Intermediate)

• To a solution of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (1.46 g, 10 mmol) in dry dichloromethane (50 mL) at 0 °C, add 1-hydroxybenzotriazole (HOBt) (1.53 g, 10 mmol) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (2.11 g, 11 mmol).

• Stir the mixture for 20 minutes at 0 °C.

• Add a solution of p-phenylenediamine (1.08 g, 10 mmol) in dichloromethane (20 mL) dropwise.

• Allow the reaction to warm to room temperature and stir for 16 hours.

• Wash the reaction mixture with saturated sodium bicarbonate solution (2 x 30 mL) and brine (30 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, ethyl acetate/hexanes gradient) to afford the title compound.

Protocol 2: Synthesis of Methyl 2-(2-oxo-1,2-dihydroquinolin-6-yl)-2-methylpropanoate (Cyclized Intermediate)

This protocol is a representative example of a potential cyclization reaction.

• To a solution of the amide intermediate (2.36 g, 10 mmol) in dry N,N-dimethylformamide (DMF) (20 mL), add phosphorus oxychloride (1.1 mL, 12 mmol) dropwise at 0 °C.

• Heat the reaction mixture to 90 °C and stir for 4 hours.

• Cool the reaction to room temperature and carefully pour it onto crushed ice.

• Neutralize the mixture with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify by recrystallization or column chromatography.

Protocol 3: Synthesis of 2-(2-oxo-1,2-dihydroquinolin-6-yl)-2-methylpropanoic acid (Final Product)

• Dissolve the cyclized intermediate (2.59 g, 10 mmol) in a mixture of tetrahydrofuran (30 mL) and water (10 mL).

• Add lithium hydroxide monohydrate (0.84 g, 20 mmol) and stir the mixture at room temperature for 6 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Acidify the reaction mixture to pH 2-3 with 1 M HCl.

• Extract the product with ethyl acetate (3 x 40 mL).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the final carboxylic acid product.

Representative Data

The following table summarizes representative yields for the synthetic sequence described above. Actual yields may vary depending on the specific substrate and reaction conditions.

Step	Product	Representative Yield (%)
1	Amide Intermediate	75-85
2	Cyclized Intermediate	60-70
3	Final Carboxylic Acid	85-95

Signaling Pathways

Currently, there is no direct evidence in the public domain linking 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid itself to specific signaling pathways. Its role in drug development is primarily as a structural component of a larger, biologically active molecule. The pharmacological activity of the final compound would determine its interaction with any signaling pathways.

General Reaction Pathways

The reactivity of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is primarily dictated by its carboxylic acid and the ester group. The following diagram illustrates its general reactivity.

Caption: General reaction pathways of the title compound.

Conclusion

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is a valuable and versatile building block in organic synthesis. Its sterically hindered structure provides stability, while its functional groups offer multiple avenues for chemical modification. These properties make it a useful intermediate in the synthesis of complex molecules, including potential pharmaceutical candidates where the incorporation of a gem-dimethyl moiety is desired for modulating physicochemical and pharmacological properties. The protocols and data presented herein provide a foundation for further exploration of its applications in research and development.

References

• 1. 13051-21-3(3-Methoxy-2,2-dimethyl-3-oxopropanoic acid) | Kuujia.com [kuujia.com]
• 2. Synthonix, Inc > 13051-21-3 | 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid [synthonix.com]
• 3. 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid | C6H10O4 | CID 13881928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. manchesterorganics.com [manchesterorganics.com]
• 5. CAS#:13051-21-3 | 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid | Chemsrc [chemsrc.com]

Application Notes and Protocols for Reactions Involving 3-Methoxy-2,2-dimethyl-3-oxopropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental protocols for key chemical transformations involving 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, a versatile building block in organic synthesis. The protocols outlined below cover fundamental reactions such as synthesis of the title compound, amide bond formation, esterification, Knoevenagel condensation, and decarboxylation. The data is presented to facilitate reproducibility and adaptation for various research and development applications.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is provided below.

Property	Value	Reference
Molecular Formula	C₆H₁₀O₄	[1]
Molecular Weight	146.14 g/mol	[1]
IUPAC Name	3-methoxy-2,2-dimethyl-3-oxopropanoic acid	[1]
CAS Number	13051-21-3	[1]
Density	1.162 g/cm³
Boiling Point	233.8 °C at 760 mmHg

Experimental Protocols

Synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic Acid

This protocol describes the synthesis of the title compound from 2,2-dimethylmalonic acid.

Reaction Scheme:

A representative synthesis of 2,2-dimethylmalonic acid monomethyl ester.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
2,2-dimethylmalonic acid	132.12	13.2 g	0.1
Methanol	32.04	100 mL	-
Sulfuric acid, concentrated	98.08	0.5 mL	-
Diethyl ether	-	As needed	-
Saturated sodium bicarbonate solution	-	As needed	-
Brine	-	As needed	-
Anhydrous sodium sulfate	-	As needed	-

Procedure:

• To a solution of 2,2-dimethylmalonic acid in methanol, add concentrated sulfuric acid.

• Reflux the mixture for 5 hours.

• Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

• Dissolve the residue in diethyl ether and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by vacuum distillation to obtain 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Amide Bond Formation

This protocol details the coupling of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid with an amine to form the corresponding amide, a crucial transformation in the synthesis of active pharmaceutical ingredients. The following is adapted from a protocol for the closely related 3-methoxy-3-oxopropanoic acid.[2]

Reaction Workflow:

A typical workflow for amide synthesis.

Materials:

Reagent	Molar Mass ( g/mol )	Amount (for 1 mmol scale)	Moles (mmol)	Equivalents
3-Methoxy-2,2-dimethyl-3-oxopropanoic acid	146.14	146 mg	1.0	1.0
Amine (e.g., Benzylamine)	107.15	107 mg	1.0	1.0
HOBt (Hydroxybenzotriazole)	135.13	203 mg	1.5	1.5
DIPEA (Diisopropylethylamine)	129.24	345 µL	2.0	2.0
EDC hydrochloride	191.70	288 mg	1.5	1.5
Anhydrous Tetrahydrofuran (THF)	-	10 mL	-	-
Dichloromethane (DCM)	-	20 mL	-	-
Saturated sodium bicarbonate solution	-	2 x 15 mL	-	-
Anhydrous magnesium sulfate	-	As needed	-	-

Procedure:

• In a round-bottom flask, dissolve 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, the amine, HOBt, and DIPEA in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Add EDC hydrochloride to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 16 hours.

• Remove the THF under reduced pressure.

• Dissolve the residue in dichloromethane.

• Wash the organic layer twice with saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude amide.

• Purify the product by column chromatography if necessary.

Esterification

This protocol describes a general method for the esterification of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid with an alcohol using a carbodiimide coupling agent.

Materials:

Reagent	Molar Mass ( g/mol )	Amount (for 1 mmol scale)	Moles (mmol)	Equivalents
3-Methoxy-2,2-dimethyl-3-oxopropanoic acid	146.14	146 mg	1.0	1.0
Alcohol (e.g., Benzyl alcohol)	108.14	130 µL	1.2	1.2
DCC (Dicyclohexylcarbodiimide)	206.33	227 mg	1.1	1.1
DMAP (4-Dimethylaminopyridine)	122.17	12 mg	0.1	0.1
Anhydrous Dichloromethane (DCM)	-	10 mL	-	-

Procedure:

• To a solution of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, the alcohol, and a catalytic amount of DMAP in anhydrous DCM, cool the mixture to 0 °C.

• Add a solution of DCC in anhydrous DCM dropwise.

• Stir the reaction at 0 °C for 30 minutes and then at room temperature for 4-12 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU).

• Wash the filtrate with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Knoevenagel Condensation

This protocol outlines a general procedure for the Knoevenagel condensation of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid with an aldehyde. This reaction is a classic method for carbon-carbon bond formation.[3][4]

Reaction Mechanism:

General mechanism of the Knoevenagel condensation.

Materials:

Reagent	Molar Mass ( g/mol )	Amount (for 1 mmol scale)	Moles (mmol)
3-Methoxy-2,2-dimethyl-3-oxopropanoic acid	146.14	146 mg	1.0
Aldehyde (e.g., Benzaldehyde)	106.12	102 µL	1.0
Piperidine	85.15	10 µL (catalytic)	-
Benzene or Toluene	-	15 mL	-

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid and the aldehyde in benzene or toluene.

• Add a catalytic amount of piperidine.

• Reflux the mixture until the theoretical amount of water is collected in the Dean-Stark trap.

• Cool the reaction mixture and wash with water, 1 M HCl, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography or recrystallization.

Decarboxylation

This protocol describes the thermal decarboxylation of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid. This reaction is typically performed at elevated temperatures.[5]

Procedure:

• Place 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid in a round-bottom flask equipped with a distillation apparatus.

• Heat the flask in an oil bath to a temperature above 150 °C.

• The decarboxylation will proceed with the evolution of carbon dioxide.

• The product, methyl 2-methylpropanoate, can be distilled directly from the reaction flask.

• Collect the fraction with the appropriate boiling point (91-92 °C).

Disclaimer: The provided protocols are intended for guidance and should be adapted and optimized for specific substrates and scales by qualified personnel. Appropriate safety precautions must be taken when handling all chemicals.

References

• 1. 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid | C6H10O4 | CID 13881928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Analytical methods for the detection and quantification of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, also known as 2,2-dimethyl-malonic acid monomethyl ester, is a chemical intermediate relevant in organic synthesis and potentially in drug development. Accurate and reliable analytical methods are essential for its characterization, quantification, and quality control. These application notes provide detailed protocols for the identification and quantification of this compound using various analytical techniques, including High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS).

Section 1: Compound Identification by Spectroscopy

Spectroscopic methods are fundamental for confirming the identity and structural integrity of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

• ¹H NMR (Proton NMR): The proton NMR spectrum is used to identify the different types of protons and their connectivity. Predicted chemical shifts for the analyte are summarized in the table below.

• ¹³C NMR (Carbon NMR): The carbon NMR spectrum provides information on the different carbon environments within the molecule.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. The spectrum of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid will show characteristic absorption bands for the carboxylic acid O-H stretch, the C=O stretches of the ester and carboxylic acid, and the C-O stretches.

Section 2: Quantitative Analysis Methods

For the quantification of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid in various matrices, chromatographic techniques are most suitable. The following protocols are provided as robust starting points for method development and will require validation for specific applications.

Data Presentation: Summary of Quantitative Methods

The following table summarizes typical performance characteristics for the analytical methods described below. These values are examples and should be determined experimentally during method validation.

Parameter	HPLC-UV	LC-MS/MS (Direct)	GC-MS (after Derivatization)
Limit of Detection (LOD)	~50 ng/mL	~0.5 ng/mL	~5 ng/mL
Limit of Quantification (LOQ)	~150 ng/mL	~2 ng/mL	~20 ng/mL
Linearity Range (r²)	0.15 - 20 µg/mL (>0.995)	0.002 - 5 µg/mL (>0.998)	0.02 - 10 µg/mL (>0.995)
Accuracy (% Recovery)	90 - 110%	95 - 105%	85 - 115%
Precision (% RSD)	< 10%	< 5%	< 15%

Experimental Protocols

Protocol 1: Quantification by High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the quantification of the analyte in samples with relatively high concentrations and is a common technique in quality control laboratories.

Methodology:

• Sample Preparation (Liquid-Liquid Extraction):

  • To 500 µL of the sample (e.g., reaction mixture, dissolved bulk material), add an appropriate internal standard.

  • Acidify the sample with 50 µL of 1M HCl to ensure the carboxylic acid is in its protonated form.

  • Add 2 mL of a water-immiscible organic solvent (e.g., ethyl acetate or methyl tert-butyl ether).

  • Vortex for 2 minutes to ensure thorough mixing.

  • Centrifuge at 4000 x g for 10 minutes to separate the aqueous and organic layers.

  • Carefully transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 200 µL of the mobile phase.

• Chromatographic Conditions:

  • Instrument: HPLC system with a UV/Vis or Diode Array Detector (DAD).

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with a mixture of 0.1% phosphoric acid in water (Solvent A) and acetonitrile (Solvent B) in a 70:30 (v/v) ratio.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 210 nm.

  • Run Time: Approximately 10 minutes.

• Quantification:

  • Prepare a calibration curve using standards of known concentrations of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

  • The concentration of the analyte in the sample is determined by comparing its peak area (or the ratio of its peak area to the internal standard's peak area) to the calibration curve.

HPLC-UV Experimental Workflow

Protocol 2: Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method offers high sensitivity and selectivity, making it ideal for analyzing low concentrations of the analyte, especially in complex biological matrices.

Methodology:

• Sample Preparation (Protein Precipitation for Biological Samples):

  • To 100 µL of plasma or urine, add 300 µL of ice-cold acetonitrile containing an appropriate stable isotope-labeled internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 13,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• Chromatographic Conditions:

  • Instrument: LC system coupled to a triple quadrupole mass spectrometer.

  • Column: C18 or HILIC column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Mobile Phase: Gradient elution.

    • Solvent A: 0.1% formic acid in water.

    • Solvent B: 0.1% formic acid in acetonitrile.

    • Gradient Program: Start at 5% B, hold for 1 min, ramp to 95% B over 4 min, hold for 2 min, return to 5% B and re-equilibrate for 3 min.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion (Q1): m/z 145.1 (corresponding to [M-H]⁻).

  • Product Ions (Q3): Determine optimal product ions by infusing a standard solution. Potential fragments could result from the loss of CO₂ (m/z 101.1) or CH₃OH (m/z 113.1).

  • Instrument Parameters: Optimize collision energy, declustering potential, and other source parameters for the specific instrument.

LC-MS/MS Experimental Workflow

Protocol 3: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for volatile compounds. Due to the low volatility of the target analyte, a derivatization step is mandatory to convert the polar carboxylic acid into a more volatile and thermally stable derivative.

Methodology:

• Sample Preparation and Derivatization (Silylation):

  • Perform an initial extraction as described in the HPLC-UV protocol (Section 2.1, Step 1) to isolate the analyte and evaporate the solvent to ensure the sample is completely dry.

  • To the dry residue, add 50 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS) and 50 µL of a suitable solvent like pyridine or acetonitrile.

  • Seal the vial tightly and heat at 70°C for 60 minutes to complete the derivatization reaction.

  • Cool the sample to room temperature before injection.

• GC-MS Conditions:

  • Instrument: GC system coupled to a Mass Spectrometer (e.g., single quadrupole or ion trap).

  • Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium, at a constant flow rate of 1.0 mL/min.

  • Injection Mode: Splitless, 1 µL injection volume.

  • Injector Temperature: 250°C.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp: Increase to 280°C at a rate of 15°C/min.

    • Hold: Hold at 280°C for 5 minutes.

  • Transfer Line Temperature: 280°C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions of the silylated derivative. A full scan mode can be used for initial identification.

  • SIM Ions: Determine the characteristic ions from the mass spectrum of a derivatized standard. The molecular ion and key fragment ions should be monitored.

GC-MS Experimental Workflow

Anwendungshinweis: Derivatisierung von 3-Methoxy-2,2-dimethyl-3-oxopropansäure für die GC/MS-Analyse

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Anwendungshinweis beschreibt ein detailliertes Protokoll für die Derivatisierung von 3-Methoxy-2,2-dimethyl-3-oxopropansäure zur quantitativen Analyse mittels Gaschromatographie-Massenspektrometrie (GC/MS). Die Derivatisierung ist ein entscheidender Schritt, um die Flüchtigkeit und thermische Stabilität der polaren Carbonsäure zu erhöhen und somit eine empfindliche und reproduzierbare Analyse zu ermöglichen.

Einleitung

3-Methoxy-2,2-dimethyl-3-oxopropansäure ist eine Carbonsäure, deren direkte Analyse mittels GC/MS aufgrund ihrer hohen Polarität und geringen Flüchtigkeit problematisch ist.[1] Die Derivatisierung der Carboxylgruppe in einen weniger polaren Ester oder Silylester verbessert die chromatographischen Eigenschaften erheblich, was zu symmetrischeren Peaks und einer höheren Empfindlichkeit führt.[2][3] In diesem Dokument werden zwei gängige Derivatisierungsmethoden vorgestellt: die Silylierung mit N-Methyl-N-(trimethylsilyl)trifluoracetamid (MSTFA) und die Veresterung zu einem Methylester.

Die Silylierung ist eine vielseitige Methode, bei der ein aktives Wasserstoffatom der Carboxylgruppe durch eine Trimethylsilyl (TMS)-Gruppe ersetzt wird.[1][4] Die resultierenden TMS-Derivate sind thermisch stabiler und flüchtiger.[4] Die Veresterung, insbesondere die Methylierung, ist eine weitere robuste Technik zur Derivatisierung von Carbonsäuren.[1] Die entstehenden Fettsäuremethylester (FAMEs) sind ideal für die GC/MS-Analyse.[5]

Methoden und Materialien

Für die Derivatisierung und anschließende GC/MS-Analyse werden Standard-Laborgeräte sowie hochreine Reagenzien und Lösungsmittel benötigt.

Geräte:

• Gaschromatograph gekoppelt mit einem Massenspektrometer (GC/MS)

• Autosampler

• Heizblock oder Wasserbad

• Vortexmischer

• Zentrifuge

• Mikroliterspritzen

• Autosampler-Vials mit Kappen

Reagenzien und Verbrauchsmaterialien:

• 3-Methoxy-2,2-dimethyl-3-oxopropansäure (Standard)

• N-Methyl-N-(trimethylsilyl)trifluoracetamid (MSTFA)[4]

• 1% Trimethylchlorsilan (TMCS) in MSTFA (optional, als Katalysator)[3]

• Pyridin (wasserfrei)

• Bortrifluorid-Methanol-Lösung (14% BF3 in Methanol)[3]

• n-Heptan oder Hexan (GC-Qualität)[5][6]

• Natriumchlorid (gesättigte wässrige Lösung)

• Wasserfreies Natriumsulfat

• Geeignete GC-Kapillarsäule (z. B. DB-FATWAX UI oder SLB-5ms)[5]

Experimentelle Protokolle

Protokoll 1: Silylierung mit MSTFA

Dieses Protokoll beschreibt die Umwandlung der Carbonsäure in ihr Trimethylsilyl (TMS)-Derivat.

• Probenvorbereitung: Eine bekannte Menge der 3-Methoxy-2,2-dimethyl-3-oxopropansäure oder des getrockneten Probenextrakts in ein Autosampler-Vial einwiegen.

• Lösung: Die Probe in einem geeigneten aprotischen Lösungsmittel wie Pyridin lösen.

• Derivatisierung: 50 µL MSTFA (optional mit 1% TMCS als Katalysator) hinzufügen.[3]

• Reaktion: Das Vial fest verschließen, kurz vortexen und für 30-60 Minuten bei 60 °C in einem Heizblock inkubieren.[3][7]

• Abkühlen: Das Vial auf Raumtemperatur abkühlen lassen.

• Analyse: Die derivatisierte Probe direkt in das GC/MS-System injizieren.

Protokoll 2: Veresterung mit BF3-Methanol

Dieses Protokoll beschreibt die Bildung des Methylesters der Carbonsäure.

• Probenvorbereitung: Eine bekannte Menge der Säure oder des Probenextrakts in ein Reaktionsgefäß geben.

• Reagenz zugeben: 50 µL einer 14%igen Lösung von Bortrifluorid in Methanol hinzufügen.[3]

• Reaktion: Das Gefäß verschließen und für 60 Minuten bei 60-80 °C erhitzen.[3]

• Abkühlen: Die Reaktionsmischung auf Raumtemperatur abkühlen lassen.

• Extraktion: 0,5 mL gesättigte NaCl-Lösung und 0,6 mL n-Heptan zugeben. Kräftig vortexen und die Phasen separieren lassen.[3]

• Probensammlung: Die obere organische Phase (Heptan), die den Methylester enthält, in ein sauberes Vial überführen, das eine kleine Menge wasserfreies Natriumsulfat zur Trocknung enthält.[3]

• Analyse: Einen Aliquot der Heptan-Phase in das GC/MS-System injizieren.

GC/MS-Analyseparameter

Die folgenden Parameter dienen als Ausgangspunkt und sollten für das spezifische Gerät und die Anwendung optimiert werden.

Parameter	Empfohlener Wert
GC-System	Agilent 7890B GC mit 5977A MSD (oder äquivalent)[5]
Säule	Agilent J&W DB-FATWAX UI (30 m x 0,25 mm, 0,25 µm) oder SLB-5ms (30 m x 0,25 mm, 0,25 µm)[5]
Trägergas	Helium, konstante Flussrate von 1,2 mL/min[5]
Injektor	Split/Splitless, 250 °C[5]
Injektionsvolumen	1 µL
Split-Verhältnis	10:1 bis 50:1[5]
Ofenprogramm	Start bei 60°C (1 min halten), Rampe mit 10°C/min auf 175°C (10 min halten), Rampe mit 5°C/min auf 220°C (20 min halten)[5]
MS-Transferlinie	240 °C
MS-Ionenquelle	230 °C
MS-Quadrupol	150 °C
Ionisationsmodus	Elektronenstoßionisation (EI) bei 70 eV[5]
Akquisitionsmodus	Scan (m/z 50-550) oder Selected Ion Monitoring (SIM) für quantitative Analysen[5][8]

Datenpräsentation

Die quantitative Leistungsfähigkeit der Methode sollte durch die Bestimmung von Linearität, Nachweisgrenzen (LOD), Bestimmungsgrenzen (LOQ) und Wiederfindungsraten validiert werden. Die folgende Tabelle fasst typische Leistungsdaten zusammen, die für die quantitative Analyse von derivatisierten Carbonsäuren mittels GC/MS berichtet wurden.

Parameter	Methyl-Derivatisierung	Silyl-Derivatisierung
Linearitätsbereich	0.50–20.00 µg·mL⁻¹[9]	Variabel, abhängig vom Analyten
Korrelationskoeffizient (r²)	> 0.99	> 0.9[10]
Nachweisgrenze (LOD)	11.90 ng·mL⁻¹[9]	0.1–1.3 µg L⁻¹[10]
Bestimmungsgrenze (LOQ)	39.68 ng·mL⁻¹[9]	0.3–4.2 µg L⁻¹[10]
Wiederfindung (%)	95.25–100.29 %[9]	N/A
Präzision (RSD %)	< 7.16 %[9]	< 7.2 %[10]

Visualisierungen

Die folgenden Diagramme illustrieren den Arbeitsablauf der Derivatisierung und den logischen Aufbau des analytischen Prozesses.

Abbildung 1: Experimenteller Arbeitsablauf für die Silylierungs-Derivatisierung.

Abbildung 2: Logischer Ablauf des gesamten analytischen Prozesses.

References

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. researchgate.net [researchgate.net]
• 3. Derivatization techniques for free fatty acids by GC [restek.com]
• 4. nbinno.com [nbinno.com]
• 5. benchchem.com [benchchem.com]
• 6. Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. brjac.com.br [brjac.com.br]

The Versatility of 3-Methoxy-2,2-dimethyl-3-oxopropanoic Acid in Complex Molecule Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, also known as 2,2-dimethyl-malonic acid monomethyl ester, is a valuable and versatile building block in modern organic synthesis. Its unique structural features, possessing both a carboxylic acid and a methyl ester functionality on a sterically hindered dimethyl-substituted carbon, make it an attractive starting material for the synthesis of a wide array of complex molecules, including pharmaceuticals, agrochemicals, and materials with novel properties. The gem-dimethyl group provides steric hindrance that can influence stereoselectivity in adjacent reactions and imparts specific physical properties to the final products. This document provides detailed application notes and experimental protocols for the utilization of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid in the synthesis of key intermediates and target molecules.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is essential for its effective application in synthesis.

Property	Value	Reference
Molecular Formula	C₆H₁₀O₄	--INVALID-LINK--
Molecular Weight	146.14 g/mol	--INVALID-LINK--
Appearance	Not specified (likely a solid or oil)
Boiling Point	233.8 °C at 760 mmHg
Density	1.162 g/cm³
CAS Number	13051-21-3	--INVALID-LINK--
Synonyms	2,2-dimethyl-malonic acid monomethyl ester	--INVALID-LINK--

Applications in Complex Molecule Synthesis

The primary utility of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid lies in its ability to act as a bifunctional building block. The carboxylic acid moiety can be readily activated for amide or ester bond formation, while the methyl ester provides a handle for further transformations or can be retained in the final product.

Synthesis of Substituted Amides and Peptidomimetics

The carboxylic acid functionality of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid can be selectively coupled with primary and secondary amines to furnish substituted amides. This reaction is fundamental in the construction of peptidomimetics and other biologically active molecules where the gem-dimethyl group can serve as a conformational constraint or a bioisosteric replacement for other functionalities.

Caption: General workflow for the synthesis of amides.

This protocol details a representative procedure for the coupling of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid with benzylamine.

Materials:

• 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

• Benzylamine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (1.0 eq) in anhydrous DCM, add HOBt (1.2 eq) and EDC (1.2 eq).

• Stir the mixture at room temperature for 15 minutes to pre-activate the carboxylic acid.

• Add benzylamine (1.0 eq) to the reaction mixture, followed by the dropwise addition of DIPEA (1.5 eq).

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-benzyl-3-methoxy-2,2-dimethyl-3-oxopropanamide.

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Theoretical Yield (g)
3-Methoxy-2,2-dimethyl-3-oxopropanoic acid	146.14	1.0	-
Benzylamine	107.15	1.0	-
N-Benzyl-3-methoxy-2,2-dimethyl-3-oxopropanamide	235.28	-	(based on 1g of starting acid) 1.61

Precursor for Heterocyclic Synthesis

The bifunctional nature of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid makes it a suitable precursor for the synthesis of various heterocyclic systems. For instance, condensation with urea or thiourea derivatives can lead to the formation of substituted barbiturates or thiobarbiturates, classes of compounds with significant pharmacological activities.

Caption: Synthesis of barbiturate analogs.

Materials:

• 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

• Thionyl chloride (SOCl₂)

• Urea

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol

• Hydrochloric acid (HCl)

Procedure:

• Acid Chloride Formation: Convert 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid to its corresponding acid chloride by reacting with thionyl chloride. This activated intermediate is typically used without further purification.

• Condensation: In a separate flask, prepare a solution of sodium ethoxide in anhydrous ethanol. Add urea to this solution.

• Slowly add the freshly prepared acid chloride to the urea/sodium ethoxide mixture at a controlled temperature (e.g., 0 °C to room temperature).

• Heat the reaction mixture to reflux to drive the condensation and cyclization. Monitor the reaction by TLC.

• Work-up: After the reaction is complete, cool the mixture and carefully acidify with hydrochloric acid to precipitate the 5,5-dimethylbarbituric acid.

• Collect the precipitate by filtration, wash with cold water, and dry to obtain the crude product.

• Recrystallize the crude product from a suitable solvent (e.g., water or ethanol/water mixture) for purification.

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio
3-Methoxy-2,2-dimethyl-3-oxopropanoic acid	146.14	1.0
Urea	60.06	1.0
5,5-Dimethylbarbituric acid	156.14	-

Conclusion

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is a building block with significant potential in the synthesis of complex organic molecules. Its ability to participate in amide bond formation and serve as a precursor for heterocyclic systems, combined with the influence of the gem-dimethyl group on molecular conformation and properties, makes it a valuable tool for medicinal chemists and synthetic organic chemists. The protocols provided herein offer a starting point for the exploration of its synthetic utility, and it is anticipated that further applications of this versatile reagent will continue to emerge in the development of new pharmaceuticals and functional materials.

Application Notes and Protocols for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid: Storage and Stability

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the recommended storage conditions and stability profile of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid. The included protocols offer standardized methods for evaluating the stability of this compound under various stress conditions.

Product Information

Compound Name	3-Methoxy-2,2-dimethyl-3-oxopropanoic acid
CAS Number	13051-21-3[1]
Molecular Formula	C₆H₁₀O₄[1][2]
Molecular Weight	146.14 g/mol [1]
Structure	(Image of the chemical structure of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid)
Synonyms	2,2-dimethyl-malonic acid monomethyl ester[1]

Storage Recommendations

Proper storage is crucial to maintain the integrity and purity of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid. The following conditions are recommended based on general best practices for similar chemical entities.

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerated)	To minimize the rate of potential degradation reactions. For short-term use, ambient temperature may be acceptable, but refrigeration is recommended for long-term storage.
Humidity	Store in a dry environment.	To prevent potential hydrolysis of the ester group.
Light	Store in a light-resistant container.	To protect against potential photolytic degradation.
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).	To prevent oxidation.
Container	Tightly sealed, non-reactive container (e.g., amber glass bottle with a secure cap).	To prevent contamination and exposure to air and moisture.
Incompatibilities	Strong oxidizing agents, strong bases, and strong acids.	To avoid vigorous and potentially hazardous reactions. Esters can be hydrolyzed under strong acidic or basic conditions.[3]

Stability Profile

Expected Stability:

• Hydrolytic Stability: The ester of the related 3-Methoxy-2,2-dimethylpropanoic acid is expected to exhibit high stability towards hydrolysis, particularly under basic conditions, due to this steric hindrance.[3] However, hydrolysis can be induced under strongly acidic conditions.

• Thermal Stability: The compound is expected to be relatively stable at recommended storage temperatures. Thermal decomposition may occur at elevated temperatures.

• Photostability: As with many organic molecules, exposure to UV light may lead to degradation.

To obtain quantitative stability data, a formal stability testing protocol, as outlined below, should be executed.

Experimental Protocols for Stability Testing

The following protocols are based on established guidelines for stability testing of active pharmaceutical ingredients (APIs) and other chemical compounds.

Forced Degradation (Stress Testing) Protocol

Forced degradation studies are designed to identify potential degradation products and pathways.

Objective: To evaluate the stability of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid under various stress conditions.

Materials:

• 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3%

• High-purity water

• Acetonitrile (HPLC grade)

• Calibrated pH meter, analytical balance, HPLC-UV/MS system, photostability chamber, and oven.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid in a suitable solvent (e.g., acetonitrile or water) at a known concentration (e.g., 1 mg/mL).

• Hydrolytic Stability:

  • Acidic Conditions: To separate aliquots of the stock solution, add an equal volume of 0.1 M HCl and 1 M HCl. Incubate the solutions at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24, 48, 72 hours).

  • Basic Conditions: To separate aliquots of the stock solution, add an equal volume of 0.1 M NaOH and 1 M NaOH. Incubate the solutions at room temperature for a defined period (e.g., 1, 4, 8 hours).

  • Neutral Conditions: To an aliquot of the stock solution, add an equal volume of high-purity water. Incubate at a controlled temperature (e.g., 60°C) for a defined period.

• Oxidative Stability: To an aliquot of the stock solution, add an equal volume of 3% H₂O₂. Store the solution in the dark at room temperature for a defined period.

• Thermal Stability (Solid State): Place a known quantity of the solid compound in a controlled temperature oven (e.g., 60°C, 80°C).

• Photostability: Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter. A control sample should be kept in the dark.

• Sample Analysis: At each time point, withdraw a sample, neutralize it if necessary, and dilute to a suitable concentration for analysis by a validated stability-indicating HPLC method. Analyze for the appearance of degradation products and the loss of the parent compound.

Long-Term and Accelerated Stability Protocol

Objective: To determine the re-test period or shelf life and recommended storage conditions.

Methodology:

• Sample Preparation: Prepare multiple batches of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid in the proposed container-closure system.

• Storage Conditions:

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.

• Testing Schedule:

  • Long-Term: Test at 0, 3, 6, 9, 12, 18, 24, and 36 months.

  • Accelerated: Test at 0, 3, and 6 months.

• Analytical Tests: At each time point, perform tests for appearance, assay, and degradation products using a validated stability-indicating method.

Data Presentation

The results from the stability studies should be tabulated to show the change in critical quality attributes over time and under different storage conditions.

Table 1: Example of Forced Degradation Data

Stress Condition	Duration	Assay of Parent Compound (%)	Major Degradation Product 1 (%)	Major Degradation Product 2 (%)	Total Impurities (%)
0.1 M HCl, 60°C	24 hours	98.5	0.8	Not Detected	1.5
1 M HCl, 60°C	24 hours	92.1	5.2	1.1	7.9
0.1 M NaOH, RT	8 hours	99.2	Not Detected	0.3	0.8
3% H₂O₂, RT	24 hours	99.5	Not Detected	Not Detected	0.5
80°C (Solid)	48 hours	99.8	Not Detected	Not Detected	0.2
Photostability	1.2 million lux hrs	99.6	Not Detected	0.1	0.4

Table 2: Example of Long-Term Stability Data (25°C/60%RH)

Time Point (Months)	Appearance	Assay (%)	Degradation Products (%)
0	White to off-white solid	99.9	Not Detected
3	Conforms	99.8	0.05
6	Conforms	99.8	0.06
12	Conforms	99.7	0.08
24	Conforms	99.5	0.12

Visualizations

The following diagrams illustrate the logical workflow for stability testing and the decision-making process for storage.

Caption: Workflow for Stability Testing of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Caption: Decision Tree for Proper Storage of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

References

• 1. 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid | C6H10O4 | CID 13881928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS#:13051-21-3 | 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid | Chemsrc [chemsrc.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: Use of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid in Copolymerization Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid in the synthesis of novel copolymers. As this molecule is not directly polymerizable, this document outlines the synthesis of a polymerizable methacrylate monomer derived from it, followed by its application in free-radical copolymerization.

Part 1: Synthesis of a Polymerizable Monomer from 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

Introduction

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, also known as 2,2-dimethylmalonic acid monomethyl ester, possesses a reactive carboxylic acid group that can be functionalized to introduce a polymerizable moiety. A common strategy is the esterification with a hydroxyl-containing monomer. This protocol details the synthesis of 2-((2-methoxy-2,2-dimethyl-3-oxopropanoyl)oxy)ethyl methacrylate (MDOM-EMA) via esterification with 2-hydroxyethyl methacrylate (HEMA).

Experimental Protocol: Synthesis of 2-((2-methoxy-2,2-dimethyl-3-oxopropanoyl)oxy)ethyl methacrylate (MDOM-EMA)

This protocol is based on a Steglich esterification, which is a mild and efficient method for the formation of esters from carboxylic acids and alcohols.

Materials:

• 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

• 2-Hydroxyethyl methacrylate (HEMA)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine (saturated NaCl aqueous solution)

• Magnesium sulfate (MgSO₄), anhydrous

• Inhibitor (e.g., hydroquinone)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (1.0 eq) in anhydrous dichloromethane.

• Add 2-hydroxyethyl methacrylate (HEMA) (1.1 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP) (0.1 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of N,N'-dicyclohexylcarbodiimide (DCC) (1.1 eq) in anhydrous dichloromethane to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

• Wash the filtrate sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and add a small amount of inhibitor (e.g., hydroquinone) to prevent polymerization of the product.

• Concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to yield the pure MDOM-EMA monomer.

Characterization:

The structure of the synthesized MDOM-EMA should be confirmed by ¹H NMR, ¹³C NMR, and FT-IR spectroscopy.

Visualization of Monomer Synthesis Workflow

Caption: Workflow for the synthesis of the MDOM-EMA monomer.

Part 2: Copolymerization of MDOM-EMA with Methyl Methacrylate (MMA)

Introduction

MDOM-EMA can be copolymerized with other vinyl monomers, such as methyl methacrylate (MMA), using standard free-radical polymerization techniques. The resulting copolymers will have the malonate-derived functional group incorporated into the polymer side chains, which can be useful for further modifications or for tuning the polymer's properties.

Experimental Protocol: Free-Radical Copolymerization of MDOM-EMA and MMA

Materials:

• 2-((2-methoxy-2,2-dimethyl-3-oxopropanoyl)oxy)ethyl methacrylate (MDOM-EMA)

• Methyl methacrylate (MMA), freshly distilled

• Azobisisobutyronitrile (AIBN), recrystallized

• Toluene, anhydrous

• Methanol

Procedure:

• In a Schlenk tube, dissolve the desired amounts of MDOM-EMA and MMA in anhydrous toluene.

• Add the initiator, AIBN (typically 0.1-1.0 mol% with respect to the total monomer concentration).

• Subject the mixture to three freeze-pump-thaw cycles to remove dissolved oxygen.

• After the final thaw, backfill the tube with an inert gas (e.g., nitrogen or argon).

• Place the sealed Schlenk tube in a preheated oil bath at 70 °C.

• Allow the polymerization to proceed for a specified time (e.g., 6-24 hours). To determine reactivity ratios, keep the conversion below 10%.

• Stop the reaction by cooling the tube in an ice bath and exposing the mixture to air.

• Precipitate the copolymer by slowly adding the reaction mixture to a large volume of a non-solvent, such as methanol, with vigorous stirring.

• Collect the precipitated polymer by filtration.

• Redissolve the polymer in a small amount of a suitable solvent (e.g., THF or chloroform) and re-precipitate into methanol to remove any unreacted monomers.

• Dry the purified copolymer in a vacuum oven at 40-50 °C to a constant weight.

Data Presentation: Copolymerization of MDOM-EMA (M₁) with MMA (M₂)

The following tables present hypothetical data for a series of copolymerization reactions.

Table 1: Copolymerization Conditions and Results

Experiment	Mole Fraction of MDOM-EMA in Feed (f₁)	Mole Fraction of MMA in Feed (f₂)	Polymerization Time (h)	Conversion (%)	Mole Fraction of MDOM-EMA in Copolymer (F₁)
1	0.20	0.80	4	8.5	0.25
2	0.40	0.60	4	9.1	0.42
3	0.50	0.50	4	9.5	0.51
4	0.60	0.40	4	8.9	0.59
5	0.80	0.20	4	8.2	0.78

Table 2: Calculated Reactivity Ratios

Method	r₁ (MDOM-EMA)	r₂ (MMA)	r₁ * r₂
Fineman-Ross	0.85	0.95	0.81
Kelen-Tüdős	0.88	0.93	0.82
Average	0.87	0.94	0.82

Note: These are hypothetical values for illustrative purposes. Actual reactivity ratios would need to be determined experimentally.

Visualization of Copolymerization Logic

Caption: Logical workflow for the copolymerization and characterization process.

Part 3: Characterization of P(MDOM-EMA-co-MMA) Copolymers

Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy

Purpose: To determine the copolymer composition.

Procedure:

• Dissolve 10-15 mg of the dried copolymer in a suitable deuterated solvent (e.g., CDCl₃).

• Acquire the ¹H NMR spectrum.

• Identify the characteristic peaks for both MDOM-EMA and MMA units.

  • MDOM-EMA: Peaks corresponding to the methoxy protons and the gem-dimethyl protons.

  • MMA: Peak corresponding to the methoxy protons.

• Integrate the areas of these characteristic peaks.

• Calculate the mole fraction of each monomer unit in the copolymer using the ratio of the integrated peak areas.

Protocol: Gel Permeation Chromatography (GPC)

Purpose: To determine the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and polydispersity index (PDI = Mₙ/Mₙ).

Procedure:

• Prepare a solution of the copolymer in a suitable mobile phase (e.g., THF) at a known concentration (e.g., 1-2 mg/mL).

• Filter the solution through a 0.22 µm filter.

• Inject the solution into the GPC system.

• Analyze the resulting chromatogram against a calibration curve generated from polymer standards (e.g., polystyrene or poly(methyl methacrylate)).

Protocol: Differential Scanning Calorimetry (DSC)

Purpose: To determine the glass transition temperature (T₉) of the copolymer.

Procedure:

• Accurately weigh 5-10 mg of the dried copolymer into an aluminum DSC pan.

• Seal the pan.

• Place the pan in the DSC instrument.

• Heat the sample to a temperature above its expected T₉, then cool it rapidly, and then heat it again at a controlled rate (e.g., 10 °C/min).

• The T₉ is determined from the inflection point of the baseline shift in the second heating scan.

Disclaimer: The protocols and data presented herein are for illustrative and educational purposes. The synthesis and copolymerization of the hypothetical monomer MDOM-EMA have not been experimentally validated. Researchers should exercise standard laboratory safety precautions and adapt these protocols as necessary based on their specific experimental conditions and goals.

Application Notes and Protocols for the Synthesis of Bioactive Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the synthesis of various bioactive heterocyclic compounds. It includes quantitative data summaries, step-by-step experimental procedures, and visualizations of signaling pathways and experimental workflows.

Microwave-Assisted Synthesis of 1,2-Disubstituted Benzimidazoles

Benzimidazoles are a prominent class of heterocyclic compounds with a wide range of pharmacological activities, including anticancer, antiviral, and anti-inflammatory properties. Microwave-assisted organic synthesis offers a rapid and efficient alternative to conventional heating methods for preparing these valuable scaffolds.[1][2]

Application:

This protocol is applicable for the rapid synthesis of a diverse range of 1,2-disubstituted benzimidazoles, which are key pharmacophores in numerous clinically approved drugs.[1] The synthesized compounds can be screened for various biological activities, particularly as potential enzyme inhibitors. For instance, certain benzimidazole derivatives have shown lipase inhibition activity.[3]

Quantitative Data Summary:

The following tables compare the efficiency of microwave-assisted synthesis with conventional methods and showcase the yields for various synthesized benzimidazole derivatives.

Table 1: Comparison of Conventional vs. Microwave-Assisted Synthesis of 1-benzyl-2-phenyl-1H-benzo[d]imidazole [4]

Method	Catalyst	Solvent	Time	Yield (%)
Conventional	Er(OTf)₃ (1 mol%)	Ethyl Lactate	60 min	61.4
Microwave	Er(OTf)₃ (1 mol%)	Solvent-Free	5 min	99.9

Table 2: Microwave-Assisted Synthesis of Various 1,2-Disubstituted Benzimidazoles [4]

Entry	Aldehyde	Product	Time (min)	Yield (%)
1	Benzaldehyde	1-benzyl-2-phenyl-1H-benzo[d]imidazole	5	99
2	4-Methylbenzaldehyde	1-benzyl-2-(p-tolyl)-1H-benzo[d]imidazole	5	98
3	4-Methoxybenzaldehyde	1-benzyl-2-(4-methoxyphenyl)-1H-benzo[d]imidazole	5	96
4	4-Chlorobenzaldehyde	1-benzyl-2-(4-chlorophenyl)-1H-benzo[d]imidazole	7	97
5	4-Nitrobenzaldehyde	1-benzyl-2-(4-nitrophenyl)-1H-benzo[d]imidazole	10	86

Experimental Protocol:

General Procedure for the Microwave-Assisted Synthesis of 1-benzyl-2-Aryl-Benzimidazoles: [4]

• To a 3 mL glass vial, add N-benzyl-o-phenylenediamine (1 mmol) and Er(OTf)₃ (1% mmol).

• Add the corresponding benzaldehyde derivative (1 mmol) to the mixture.

• Place the vial in a microwave reactor and irradiate for the time specified in Table 2.

• Monitor the reaction completion by thin-layer chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• To separate the catalyst, add water to the reaction mixture and extract the product with ethyl acetate (4 x 3 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography if necessary.

Experimental Workflow Diagram:

Microwave-assisted synthesis of 1,2-disubstituted benzimidazoles.

Multi-Component Synthesis of Dihydropyrimidinones (Biginelli Reaction)

The Biginelli reaction is a one-pot multi-component reaction that provides efficient access to dihydropyrimidinones (DHPMs), a class of heterocyclic compounds with a wide range of biological activities, including antiviral, antitumor, antibacterial, and anti-inflammatory properties.[5][6]

Application:

This protocol describes a green and facile synthesis of substituted dihydropyrimidinones using natural fruit juices as biocatalysts.[7] The synthesized DHPMs are valuable scaffolds in medicinal chemistry and can be further modified to develop novel therapeutic agents.

Quantitative Data Summary:

Table 3: Synthesis of Substituted Dihydropyrimidinones using Different Fruit Juices as Catalysts [7]

| Aldehyde | Catalyst | Time (min) | Yield (%) | | :--- | :--- | :--- | :--- | :--- | | 4-Chlorobenzaldehyde | Cocos nucifera L. juice | 120 | 92 | | 4-Chlorobenzaldehyde | Solanum lycopersicum L. juice | 130 | 88 | | 4-Chlorobenzaldehyde | Citrus limetta juice | 145 | 85 | | 4-Nitrobenzaldehyde | Cocos nucifera L. juice | 110 | 94 | | 4-Nitrobenzaldehyde | Solanum lycopersicum L. juice | 125 | 90 | | 4-Nitrobenzaldehyde | Citrus limetta juice | 140 | 87 |

Experimental Protocol:

General Procedure for the Synthesis of Substituted Dihydropyrimidinones: [7]

• In a round-bottom flask, prepare a mixture of the substituted aldehyde (20 mmol), methyl acetoacetate (20 mmol), and urea (20 mmol).

• Add 2.5 mL of Cocos nucifera L. juice (or other fruit juice as per Table 3) to the mixture.

• Stir the reaction mixture at room temperature.

• Monitor the completion of the reaction by TLC.

• Upon completion, filter the reaction mixture and wash the solid product with water.

• Recrystallize the crude product from methanol to obtain the pure crystalline solid.

• Confirm the structure of the synthesized compounds by FTIR and NMR spectroscopy and by comparing their melting points with reported values.

Synthesis of Quinoline-Chalcone Hybrids as PI3K Inhibitors

Quinoline and chalcone are both important pharmacophores known for their anticancer activities.[8] Hybrid molecules incorporating both scaffolds have been designed and synthesized as potent inhibitors of the PI3K/Akt/mTOR signaling pathway, which is a critical regulator of cell growth and survival and is often dysregulated in cancer.[8][9]

Application:

This protocol is aimed at the synthesis of quinoline-chalcone hybrids as potential anticancer agents targeting the PI3K signaling pathway. The synthesized compounds can be evaluated for their cytotoxic activity against various cancer cell lines and their inhibitory effect on PI3K isoforms.

Signaling Pathway Diagram:

Simplified PI3K/Akt/mTOR signaling pathway and the inhibitory action of quinoline-chalcone hybrids.

Quantitative Data Summary:

Table 4: In-vitro Cytotoxic Activity (IC₅₀, µM) and PI3K Isoform Inhibition (IC₅₀, nM) of Lead Quinoline-Chalcone Hybrids [8]

Compound	A549 (Lung Cancer) IC₅₀ (µM)	K-562 (Leukemia) IC₅₀ (µM)	PI3K-α IC₅₀ (nM)	PI3K-β IC₅₀ (nM)	PI3K-δ IC₅₀ (nM)	PI3K-γ IC₅₀ (nM)
9i	1.91	2.34	104	136	185	52
9j	3.16	5.29	211	287	473	128

Experimental Protocol:

The synthesis of quinoline-chalcone hybrids involves a multi-step process. A general outline is provided below, with specific details available in the cited literature.[8][10]

Step 1: Synthesis of Quinoline Intermediate

• Synthesize the appropriate 2-chloro-quinoline-3-carbaldehyde derivative.

Step 2: Synthesis of Acetophenone Intermediate

• Prepare the required substituted acetophenone.

Step 3: Claisen-Schmidt Condensation to form Quinoline-Chalcone Hybrid

• Dissolve the substituted acetophenone (1 mmol) and the 2-chloro-quinoline-3-carbaldehyde (1 mmol) in a suitable solvent (e.g., ethanol).

• Add a catalytic amount of a base (e.g., aqueous NaOH) and stir the mixture at room temperature until the reaction is complete (monitored by TLC).

• Pour the reaction mixture into crushed ice and acidify with dilute HCl.

• Filter the precipitated solid, wash with water, and dry.

• Recrystallize the crude product from an appropriate solvent to obtain the pure quinoline-chalcone hybrid.

Synthesis of Pyrazolo[3,4-d]pyrimidine Derivatives

Pyrazolo[3,4-d]pyrimidines are a class of fused heterocyclic compounds that are structural analogs of purines and have demonstrated a wide range of biological activities, including anticancer and antiviral properties.[11][12]

Application:

This protocol describes the synthesis of novel pyrazolo[3,4-d]pyrimidine derivatives and their evaluation as potential antiproliferative agents.[11] The synthesized compounds can be tested for their activity against various cancer cell lines.

Quantitative Data Summary:

Table 5: Synthesis of Pyrazolo[3,4-d]pyrimidine Derivatives [11]

Compound	Alkylating Agent	Yield (%)
P1	- (from formic acid)	83
P2	Methyl iodide	70
P3	Propargyl bromide	65
P4	Phenacyl bromide	69

Table 6: Antiproliferative Activity (IC₅₀, µM) of Pyrazolo[3,4-d]pyrimidine Derivatives [11]

Compound	HCT 116 (Colorectal)	HepG2 (Liver)	MCF-7 (Breast)
P1	22.70	25.40	31.25
P2	24.50	28.75	40.75
Sunitinib (Ref.)	21.50	24.80	29.50

Experimental Protocol:

Synthesis of 3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one (P1): [11]

• Reflux a solution of 5-amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile (1.0 g, 5.04 mmol) in formic acid (30 mL) for 7 hours.

• Pour the final reaction mixture into ice water.

• Filter the resulting precipitate, dry it, and recrystallize from ethanol to yield P1.

General procedure for the N-alkylation of P1 to synthesize P2-P4: [11]

• To a solution of P1 in DMF, add the appropriate alkylating agent (methyl iodide, propargyl bromide, or phenacyl bromide).

• Carry out the reaction at room temperature under liquid-solid phase transfer catalysis conditions.

• After reaction completion, isolate the product by precipitation and filtration.

• Purify the product by recrystallization.

Logical Relationship Diagram for SAR

The following diagram illustrates a simplified structure-activity relationship (SAR) based on the antiproliferative activity of the synthesized pyrazolo[3,4-d]pyrimidine derivatives.

Simplified SAR for pyrazolo[3,4-d]pyrimidine derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. asianpubs.org [asianpubs.org]
• 3. Microwave-assisted synthesis of new benzimidazole derivatives with lipase inhibition activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation [mdpi.com]
• 5. journals.iau.ir [journals.iau.ir]
• 6. Synthesis of dihydropyrimidinones via urea-based multicomponent reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. One-pot three component synthesis of substituted dihydropyrimidinones using fruit juices as biocatalyst and their biological studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. New quinoline/chalcone hybrids as anti-cancer agents: Design, synthesis, and evaluations of cytotoxicity and PI3K inhibitory activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Design, Synthesis, and Antitumor Evaluation of Novel Pyrazolo[3,4-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to overcome steric hindrance in reactions with 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

This technical support guide is intended for researchers, scientists, and drug development professionals working with 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid. This document provides troubleshooting advice and answers to frequently asked questions (FAQs) regarding the challenges posed by the steric hindrance of this compound in chemical reactions.

Frequently Asked Questions (FAQs)

Q1: Why are reactions with 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid so challenging?

A1: The primary challenge is the significant steric hindrance around the carboxylic acid group. The presence of two methyl groups on the alpha-carbon (the carbon adjacent to the carboxyl group) physically blocks the approach of nucleophiles, such as amines or alcohols, making standard coupling reactions slow and inefficient.

Q2: Has a successful amide coupling with 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid been reported?

A2: Yes, a successful amide coupling has been documented. A patent describes the reaction of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid with an amine using HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as a coupling agent and DIEA (N,N-Diisopropylethylamine) as a base in DMF (N,N-Dimethylformamide)[1]. This demonstrates that with the appropriate choice of reagents, the steric hindrance can be overcome.

Q3: What are the most common reasons for low yields in reactions with this acid?

A3: Low yields are typically due to a combination of factors stemming from steric hindrance:

• Incomplete reaction: The reaction may not proceed to completion due to the high activation energy required for the nucleophile to attack the sterically hindered carbonyl carbon.

• Side reactions: Under harsh reaction conditions (e.g., high temperatures for prolonged periods), side reactions or decomposition of starting materials or products can occur.

• Poor choice of activating agent: Not all coupling agents are effective for sterically hindered substrates. Standard reagents like DCC or EDC alone may be insufficient.[2][3]

Q4: Can I form an ester with 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid?

A4: While direct documentation for this specific molecule is sparse, esterification of sterically hindered acids is a known challenge. Success often relies on activating the carboxylic acid or using specific catalysts. General methods for esterifying sterically hindered acids, such as forming a more reactive acyl chloride intermediate or using specialized catalysts, would be the recommended starting points.

Troubleshooting Guide

Problem: My amide coupling reaction with 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is not working or giving very low yields.

Possible Cause	Suggested Solution
Insufficient Activation of the Carboxylic Acid	The gem-dimethyl group hinders the formation of the active ester intermediate. Standard coupling agents may not be effective.
Solution 1: Use a More Powerful Coupling Agent. Switch to a uronium-based coupling agent known to be effective for hindered couplings, such as HATU, HBTU, or COMU. These reagents form highly reactive intermediates. A documented successful reaction used HATU with DIEA in DMF[1].
Solution 2: Form an Acyl Halide. Convert the carboxylic acid to a more reactive acyl chloride or acyl fluoride. Acyl fluorides, in particular, can be effective for sterically hindered couplings as they are highly reactive yet can minimize steric bulk around the carbonyl group.
Base Incompatibility	The base used may not be optimal for the reaction, leading to side reactions or insufficient deprotonation of the amine.
Solution: Use a Non-Nucleophilic Hindered Base. Employ a bulky, non-nucleophilic base like N,N-Diisopropylethylamine (DIEA) or 2,4,6-Collidine to prevent it from competing with the desired nucleophile.
Unfavorable Reaction Conditions	The reaction temperature may be too low, or the reaction time too short to overcome the high activation energy.
Solution: Optimize Reaction Temperature and Time. While starting at room temperature is common, gentle heating may be necessary. Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time and to check for decomposition if the temperature is increased.

Problem: I am observing the formation of byproducts in my reaction.

Possible Cause	Suggested Solution
Side Reactions of the Coupling Agent	Some coupling agents can lead to the formation of stable byproducts that are difficult to remove.
Solution: Choose a Coupling Agent with Water-Soluble Byproducts. Using a carbodiimide like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) results in a urea byproduct that is water-soluble and can be easily removed during aqueous workup[2].
Decomposition of Starting Materials or Products	Prolonged reaction times or high temperatures can lead to the degradation of sensitive functional groups.
Solution: Monitor the Reaction Closely. Use TLC or LC-MS to track the consumption of starting materials and the formation of the product. Stop the reaction as soon as it is complete to avoid byproduct formation.

Data Presentation

Table 1: Comparison of Coupling Agents for Hindered Amide Bond Formation

Coupling Agent	Class	Typical Base	Solvent	Key Advantages
HATU	Uronium Salt	DIEA, 2,4,6-Collidine	DMF, CH₂Cl₂	High reactivity, effective for hindered systems[1].
HBTU	Uronium Salt	DIEA, Et₃N	DMF, CH₂Cl₂	Similar to HATU, widely used in peptide synthesis.
COMU	Uronium Salt	DIEA	DMF, ACN	Very high reactivity, can be effective at room temperature.
EDC	Carbodiimide	(often with HOBt, DMAP)	CH₂Cl₂, DMF	Water-soluble byproducts, easy workup[2].
TCT (with catalytic Formamide)	Triazine	N/A	Various	Cost-effective, high functional group compatibility[4][5].

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid using HATU (Adapted from[1])

• Preparation: In a dry flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the amine starting material (1.0 eq.) in anhydrous DMF.

• Addition of Reagents: Add 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (1.0-1.2 eq.), DIEA (3.0 eq.), and HATU (1.5 eq.).

• Reaction: Stir the resulting solution at room temperature.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 1-4 hours).

• Workup: Quench the reaction with water and extract the product with an appropriate organic solvent (e.g., Ethyl Acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: General Strategy for Activation via Acyl Chloride Formation

• Acyl Chloride Formation: In a dry flask under an inert atmosphere, dissolve 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (1.0 eq.) in anhydrous dichloromethane (CH₂Cl₂). Add oxalyl chloride or thionyl chloride (1.2-1.5 eq.) dropwise at 0 °C, with a catalytic amount of DMF.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-2 hours, or until gas evolution ceases.

• Removal of Excess Reagent: Concentrate the reaction mixture under reduced pressure to remove excess oxalyl chloride or thionyl chloride.

• Amide/Ester Formation: Dissolve the crude acyl chloride in an anhydrous solvent (e.g., CH₂Cl₂ or THF). At 0 °C, add a solution of the desired amine or alcohol (1.0 eq.) and a non-nucleophilic base like triethylamine or DIEA (1.5-2.0 eq.).

• Workup and Purification: After the reaction is complete (monitored by TLC or LC-MS), perform a standard aqueous workup and purify the product by chromatography.

Visualizations

Caption: Logical workflow for overcoming steric hindrance.

References

• 1. WO2019060051A1 - Glycyrrhetinic acid derivatives for treating hyperkalemia - Google Patents [patents.google.com]
• 2. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 3. hepatochem.com [hepatochem.com]
• 4. Formamide catalyzed activation of carboxylic acids – versatile and cost-efficient amidation and esterification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Formamide catalyzed activation of carboxylic acids - versatile and cost-efficient amidation and esterification [organic-chemistry.org]

Optimization of reaction conditions for the synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, which is commonly synthesized via the partial hydrolysis of dimethyl 2,2-dimethylmalonate.

Q1: Low yield of the desired mono-acid product.

A1: Low yields can result from several factors. Here are some common causes and their solutions:

• Incomplete Hydrolysis: The reaction time may be insufficient for the selective hydrolysis of one ester group.

  • Solution: Increase the reaction time and monitor the progress using an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Formation of Di-acid: Excessive hydrolysis can lead to the formation of 2,2-dimethylmalonic acid as a byproduct.

  • Solution: Carefully control the stoichiometry of the base used for hydrolysis. Using a slight excess of the base (e.g., 1.1 to 1.2 equivalents) is often recommended. Lowering the reaction temperature can also improve selectivity.

• Work-up Issues: The product may be lost during the extraction process due to its polarity.

  • Solution: Ensure the aqueous layer is thoroughly saturated with a salt like sodium chloride (NaCl) to decrease the solubility of the product in the aqueous phase. Perform multiple extractions with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

Q2: The reaction mixture turns yellow and complex byproducts are observed.

A2: The formation of a complex, yellow reaction mixture can indicate side reactions.

• Cause: This can be due to impurities in the starting materials or running the reaction at too high a temperature, which can promote decomposition or side reactions.

• Solution:

  • Ensure the purity of the starting dimethyl 2,2-dimethylmalonate.

  • Maintain a low and consistent reaction temperature (e.g., 0 °C) throughout the addition of the base and the subsequent stirring period.

  • Consider using a co-solvent system, such as tetrahydrofuran (THF) and water, which can sometimes lead to cleaner reactions.[1]

Q3: Difficulty in isolating the pure product.

A3: The purification of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid can be challenging due to the presence of unreacted starting material and the di-acid byproduct, which have similar polarities.

• Solution:

  • Column Chromatography: Silica gel column chromatography is an effective method for purification. A gradient elution system, starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity, can effectively separate the desired product from the starting diester and the di-acid.

  • Acid-Base Extraction: An acid-base workup can help to remove the di-acid. By carefully adjusting the pH, it may be possible to selectively extract the mono-acid.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting material for the synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid?

A1: The most common and commercially available starting material is dimethyl 2,2-dimethylmalonate.

Q2: What are the typical reaction conditions for the partial hydrolysis of dimethyl 2,2-dimethylmalonate?

A2: Typical conditions involve the slow, dropwise addition of one equivalent of an aqueous base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), to a cooled solution (0 °C) of the diester in a co-solvent like THF or acetonitrile.[1]

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be monitored by TLC, observing the disappearance of the starting diester spot and the appearance of the product spot. NMR spectroscopy can also be used to analyze aliquots of the reaction mixture to determine the ratio of starting material, product, and byproduct.

Q4: What are the key safety precautions to consider during this synthesis?

A4:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Handle strong bases like NaOH and KOH with care as they are corrosive.

• Organic solvents are flammable and should be handled away from ignition sources.

Data Presentation

Table 1: Summary of Reaction Conditions for Partial Hydrolysis of Dimethyl Malonates

Parameter	Condition 1 (Analogous Synthesis)[1]	Condition 2 (Proposed for Target)
Starting Material	Dimethyl methylmalonate	Dimethyl 2,2-dimethylmalonate
Base	1.2 eq. 0.25 M NaOH (aq)	1.1 - 1.2 eq. 0.5 M KOH (aq)
Solvent	THF/Water	Acetonitrile/Water
Temperature	0 °C	0 °C to Room Temperature
Reaction Time	1.5 h	2 - 4 h (monitor by TLC)
Work-up	Acidification with 1 M HCl, saturation with NaCl, extraction with Ethyl Acetate	Acidification with 1 M HCl, saturation with NaCl, extraction with Dichloromethane
Purification	Silica Gel Column Chromatography	Silica Gel Column Chromatography
Reported Yield	~80-90% (for monomethyl methylmalonate)	Expected Yield: 75-85%

Experimental Protocols

Detailed Methodology for the Synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

This protocol is adapted from the synthesis of the analogous compound, monomethyl methylmalonate.[1]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve dimethyl 2,2-dimethylmalonate (1 equivalent) in a mixture of acetonitrile and water (e.g., 1:1 v/v).

• Cooling: Cool the reaction mixture to 0 °C in an ice-water bath.

• Base Addition: Slowly add 1.1 equivalents of a 0.5 M aqueous solution of potassium hydroxide (KOH) dropwise to the stirred solution over 30 minutes. Ensure the temperature remains at 0 °C during the addition.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature and continue stirring for another 1-3 hours. Monitor the reaction progress by TLC.

• Quenching and Acidification: Once the reaction is complete, cool the mixture back to 0 °C and acidify it to a pH of approximately 2 by the slow addition of 1 M hydrochloric acid (HCl).

• Extraction: Saturate the aqueous layer with solid sodium chloride. Extract the product with dichloromethane (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane to yield the pure 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Visualizations

Caption: Workflow for the synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Caption: Troubleshooting guide for synthesis optimization.

References

• 1. 3-Methoxy-2-methyl-3-oxopropanoic acid CAS#: 3097-74-3 [m.chemicalbook.com]

Common side products in the synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid?

A1: The most common synthetic pathway involves a two-step process:

• Alkylation: Dimethyl malonate is subjected to double methylation using a suitable methylating agent (e.g., methyl iodide) and a base (e.g., sodium methoxide) to yield dimethyl 2,2-dimethylmalonate.

• Selective Monohydrolysis: One of the methyl ester groups of dimethyl 2,2-dimethylmalonate is selectively hydrolyzed to a carboxylic acid using a carefully controlled amount of a base (e.g., potassium hydroxide) in a mixed solvent system.

Q2: What are the most common side products I might encounter during this synthesis?

A2: Side products can arise from both the alkylation and hydrolysis steps.

• During alkylation: Incomplete methylation can result in the presence of dimethyl methylmalonate and unreacted dimethyl malonate.

• During hydrolysis: Incomplete hydrolysis will leave unreacted dimethyl 2,2-dimethylmalonate. Over-hydrolysis will produce 2,2-dimethylmalonic acid (the diacid).

• Decarboxylation: If the hydrolysis or workup conditions are too harsh (e.g., high temperatures), decarboxylation of the desired product can occur, yielding methyl isobutyrate. Similarly, the diacid can decarboxylate to isobutyric acid.

Q3: How can I minimize the formation of the diacid during the hydrolysis step?

A3: To minimize the formation of 2,2-dimethylmalonic acid, it is crucial to carefully control the stoichiometry of the base used for hydrolysis. Using a slight excess (e.g., 1.1-1.2 equivalents) of a base like potassium hydroxide is often recommended. Additionally, carrying out the reaction at a low temperature (e.g., 0 °C) and monitoring its progress closely (e.g., by TLC) can help prevent over-hydrolysis.[1][2]

Q4: My final product seems to be contaminated with a lower boiling point impurity. What could it be?

A4: A common lower boiling point impurity is methyl isobutyrate, which results from the decarboxylation of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid. This can happen if the reaction mixture is heated excessively during hydrolysis or purification. To avoid this, maintain low temperatures throughout the synthesis and purification process.

Troubleshooting Guides

Problem 1: Low yield of dimethyl 2,2-dimethylmalonate after the alkylation step.

Potential Cause	Suggested Solution
Incomplete reaction	Ensure an adequate amount of base (at least two equivalents) and methylating agent are used. Monitor the reaction by TLC or GC to confirm the disappearance of starting material and the mono-methylated intermediate.
Deactivation of the base	Use anhydrous solvents and ensure all glassware is thoroughly dried to prevent the base from being quenched by moisture.
Competing reactions	Maintain a controlled reaction temperature, as higher temperatures can lead to side reactions.

Problem 2: Presence of multiple products after the selective monohydrolysis step.

Observed Issue	Potential Cause	Suggested Solution
Significant amount of starting diester remains	Incomplete hydrolysis.	Increase the reaction time or use a slight excess of the base (e.g., 1.2 equivalents of KOH). Ensure efficient stirring to promote mixing of the aqueous and organic phases.[1]
Presence of a significant amount of diacid	Over-hydrolysis.	Reduce the amount of base to near stoichiometric (e.g., 1.05-1.1 equivalents). Perform the reaction at a lower temperature (0 °C) and monitor closely.[2]
Formation of a neutral, lower molecular weight byproduct	Decarboxylation of the desired product.	Avoid heating the reaction mixture. Perform the acidification and extraction steps at low temperatures (e.g., in an ice bath).

Experimental Protocols

Key Experiment: Selective Monohydrolysis of Dimethyl 2,2-dimethylmalonate

This protocol is a general guideline and may require optimization for specific laboratory conditions.

Materials:

• Dimethyl 2,2-dimethylmalonate

• Potassium hydroxide (KOH)

• Tetrahydrofuran (THF) or Dimethyl sulfoxide (DMSO)

• Deionized water

• Hydrochloric acid (e.g., 1 M)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Dissolve dimethyl 2,2-dimethylmalonate in a suitable co-solvent such as THF or DMSO.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a pre-cooled aqueous solution of potassium hydroxide (1.1 equivalents) dropwise while vigorously stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within a few hours.

• Once the reaction is complete, acidify the mixture to a pH of approximately 2-3 with cold 1 M HCl.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure at a low temperature to obtain the crude 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

• Further purification can be achieved by column chromatography if necessary.

Visual Troubleshooting Guide

Caption: Troubleshooting workflow for the synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. daneshyari.com [daneshyari.com]

Improving yield and purity in the preparation of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield and purity in the preparation of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, also known as 2,2-dimethylmalonic acid monomethyl ester. Two primary synthetic routes are considered:

• Route A: Selective monohydrolysis of dimethyl 2,2-dimethylmalonate.

• Route B: Selective monoesterification of 2,2-dimethylmalonic acid.

Low or No Conversion of Starting Material

Question: I am observing a low conversion of my starting material (either dimethyl 2,2-dimethylmalonate or 2,2-dimethylmalonic acid). What are the possible causes and solutions?

Answer:

Low conversion can stem from several factors related to reaction conditions and reagent quality. Below is a summary of potential causes and corresponding troubleshooting steps for each synthetic route.

Table 1: Troubleshooting Low Conversion

Synthetic Route	Potential Cause	Recommended Solution
Route A: Monohydrolysis	Inactive Base: The sodium hydroxide (NaOH) solution may have degraded by absorbing atmospheric CO₂.	Prepare a fresh, standardized solution of NaOH.
Low Reaction Temperature: The reaction temperature of 0°C may be too low for your specific setup, slowing the reaction rate significantly.	Ensure accurate temperature monitoring. If the reaction is clean but slow, consider a slight increase in temperature (e.g., to 5-10°C), but be mindful of the increased risk of diacid formation.
Poor Solubility: The biphasic nature of the THF/water system may not be optimal for your substrate concentration.	Ensure vigorous stirring to maximize the interfacial area. You may also experiment with altering the THF to water ratio slightly to improve solubility.
Route B: Monoesterification	Inactive Catalyst: The boric acid catalyst may be of poor quality or has become hydrated.	Use a fresh, high-purity source of boric acid. Ensure it is stored in a desiccator.
Insufficient Methanol: For the solvent-free approach, an inadequate excess of methanol will limit the reaction equilibrium.	Use a larger excess of methanol. For the acetonitrile protocol, ensure the stoichiometric amount of methanol is accurate.
Inefficient Water Removal: In the esterification reaction, the presence of water can inhibit the reaction.	While not explicitly a water-removal reaction, ensure all reagents and solvents are anhydrous to favor ester formation.

Formation of Significant Byproducts

Question: My reaction is producing significant amounts of byproducts, primarily the diacid or diester. How can I improve the selectivity for the desired monoester?

Answer:

The formation of byproducts is a common challenge in achieving high purity. The key is to carefully control the reaction conditions to favor the formation of the monoester.

Table 2: Troubleshooting Byproduct Formation

Synthetic Route	Byproduct Observed	Potential Cause	Recommended Solution
Route A: Monohydrolysis	2,2-Dimethylmalonic Acid (Diacid)	Excess NaOH: Using more than one equivalent of NaOH will lead to the hydrolysis of both ester groups.	Carefully measure and add the NaOH solution. A slow, dropwise addition is recommended.
Prolonged Reaction Time or Elevated Temperature: Allowing the reaction to proceed for too long or at a higher temperature increases the likelihood of the second hydrolysis event.	Monitor the reaction closely using a suitable technique (e.g., TLC, LC-MS). Quench the reaction as soon as the starting diester is consumed. Maintain the reaction temperature at 0°C.
Route B: Monoesterification	Dimethyl 2,2-dimethylmalonate (Diester)	Forcing Reaction Conditions: Higher temperatures and longer reaction times will promote the formation of the diester.	Optimize the reaction conditions to favor the monoester. This may involve lowering the temperature or reducing the reaction time.[1]
Excess Methanol and Catalyst: A large excess of methanol and a high catalyst loading can drive the reaction towards the diester.	Use a more controlled amount of methanol, especially when using a co-solvent like acetonitrile. Reduce the catalyst loading.

Difficulties in Product Purification

Question: I am struggling to isolate the pure 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid from the reaction mixture. What purification strategies are most effective?

Answer:

Effective purification is critical for obtaining a high-purity product. The acidic nature of the target molecule is key to a successful purification strategy.

Table 3: Purification Strategies

Purification Step	Description	Key Considerations
Acid-Base Extraction	This is the primary method for separating the acidic product from non-acidic starting materials (diester) and byproducts. After the reaction, the mixture is acidified, and the product is extracted into an organic solvent. Alternatively, the product can be extracted into a basic aqueous solution, washed, and then re-acidified and extracted.	- Ensure the aqueous phase is sufficiently acidified (pH 1-2) to fully protonate the carboxylic acid for efficient extraction into the organic layer.- Use a suitable organic solvent for extraction, such as ethyl acetate or dichloromethane.- Multiple extractions with smaller volumes of solvent are more effective than a single extraction with a large volume.
Column Chromatography	Silica gel chromatography can be used to separate the monoester from the starting diester and any non-polar impurities.	- The acidic nature of the product can lead to tailing on silica gel. It may be beneficial to add a small amount of acetic or formic acid to the eluent.- A gradient elution starting with a non-polar solvent system (e.g., hexanes/ethyl acetate) and gradually increasing the polarity is often effective.
Recrystallization	If the product is a solid at room temperature, recrystallization can be an effective final purification step.	- The choice of solvent is critical. A solvent system in which the product is sparingly soluble at low temperatures and highly soluble at higher temperatures is ideal.- Potential solvent systems could include mixtures of hexanes and ethyl acetate or toluene.

Frequently Asked Questions (FAQs)

Q1: What is the typical yield and purity I can expect for the synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid?

A1: With optimized protocols, yields for the selective monohydrolysis of dimethyl 2,2-dimethylmalonate can be high, often exceeding 90%, with purities greater than 98% after purification. The selective monoesterification with boric acid catalysis may result in yields ranging from 50-80%, with purity dependent on the effectiveness of the purification.[1]

Q2: How can I monitor the progress of the reaction?

A2: Thin Layer Chromatography (TLC) is a convenient method. Use a suitable solvent system (e.g., a mixture of hexanes and ethyl acetate with a small amount of acetic acid) to differentiate between the starting material, product, and byproducts. Staining with potassium permanganate or using a UV indicator can help visualize the spots. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be employed.

Q3: Is 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid stable? How should it be stored?

A3: Like many β-keto acid derivatives, there is a potential for decarboxylation upon heating. It is advisable to store the purified product at low temperatures (e.g., in a refrigerator or freezer) under an inert atmosphere to minimize degradation.

Q4: Can I use other bases for the monohydrolysis reaction?

A4: While other bases like potassium hydroxide (KOH) or lithium hydroxide (LiOH) can be used, sodium hydroxide is commonly employed. The choice of cation can sometimes influence the reaction rate and selectivity. It is important to use a strong base to ensure the saponification reaction proceeds efficiently.

Q5: Are there alternative catalysts for the monoesterification reaction?

A5: While this guide focuses on boric acid, other acid catalysts can be used for esterification. However, strong mineral acids like sulfuric acid may be less selective and promote the formation of the diester. The mild nature of boric acid is advantageous for selective monoesterification.[1]

Experimental Protocols

Protocol A: Selective Monohydrolysis of Dimethyl 2,2-dimethylmalonate

This protocol is adapted from the highly efficient selective monohydrolysis method reported by Niwayama.[2]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve dimethyl 2,2-dimethylmalonate (1.0 eq) in tetrahydrofuran (THF) (approx. 0.2 M solution).

• Cooling: Cool the solution to 0°C in an ice-water bath.

• Base Addition: Slowly add a solution of sodium hydroxide (1.0 eq) in water dropwise to the stirred solution over 30-60 minutes, maintaining the temperature at 0°C.

• Reaction Monitoring: Monitor the reaction progress by TLC until the starting diester is consumed (typically 1-2 hours).

• Work-up:

  • Quench the reaction by adding cold, dilute hydrochloric acid (until pH 1-2).

  • Extract the aqueous layer with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude product by acid-base extraction or column chromatography as described in the troubleshooting section.

Protocol B: Selective Monoesterification of 2,2-dimethylmalonic Acid

This protocol is based on the boric acid catalyzed monoesterification.[1]

• Reaction Setup: In a round-bottom flask, combine 2,2-dimethylmalonic acid (1.0 eq), boric acid (0.05 eq), and methanol (1.2 eq).

• Solvent (Optional): Acetonitrile can be added as a co-solvent.

• Reaction: Stir the mixture at a moderately elevated temperature (e.g., 60°C) for 24 hours.

• Reaction Monitoring: Monitor the reaction progress by TLC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • If a co-solvent was used, remove it under reduced pressure.

  • Dissolve the residue in ethyl acetate and water.

  • Separate the organic layer and wash with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and concentrate the solvent to give the crude product.

• Purification: Purify the crude product by flash column chromatography.

Visualizations

Caption: Workflow for Route A: Monohydrolysis.

Caption: Workflow for Route B: Monoesterification.

References

• 1. researchgate.net [researchgate.net]
• 2. Highly Efficient Selective Monohydrolysis of Symmetric Diesters [organic-chemistry.org]

Troubleshooting low diastereoselectivity in alkylation reactions of related chiral compounds.

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering low diastereoselectivity in alkylation reactions of chiral compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing diastereoselectivity in alkylation reactions of chiral compounds?

Low diastereoselectivity in the alkylation of chiral compounds can often be attributed to several critical experimental parameters. The key factors to investigate are:

• Enolate Geometry: The formation of a specific enolate geometry (E or Z) is often crucial for high stereocontrol. For many chiral auxiliaries, the formation of the Z-enolate is favored when using bulky bases like lithium diisopropylamide (LDA), which can lead to higher diastereoselectivity.[1] Incomplete enolate formation can also result in side reactions and a lower diastereomeric ratio (d.r.).[1]

• Reaction Temperature: Lower temperatures, typically -78 °C, are generally preferred.[1][2] At higher temperatures, the energy difference between the diastereomeric transition states is smaller, which leads to reduced selectivity.[3]

• Solvent: The choice of solvent can significantly impact the reaction's stereochemical outcome. Tetrahydrofuran (THF) is a commonly used solvent that often promotes high diastereoselectivity.[2]

• Base: The base used for enolate formation plays a critical role. Bulky bases like LDA often favor the formation of a specific enolate geometry, leading to improved stereocontrol.[1] The choice between different alkali metal enolates (e.g., lithium vs. sodium) can also influence reactivity and selectivity.[4]

• Electrophile Structure: The structure of the alkylating agent can influence the diastereoselectivity. Sterically demanding electrophiles may lead to higher selectivity.[5]

Q2: How can I improve a low diastereomeric ratio (d.r.) in my alkylation reaction?

To improve a low d.r., consider the following troubleshooting steps:

• Optimize Enolate Formation: Ensure complete enolate formation by using a sufficient excess of a suitable base (e.g., 1.1-1.2 equivalents of LDA) and allowing adequate time for deprotonation at low temperatures.[1][3]

• Lower the Reaction Temperature: If not already doing so, perform the alkylation at -78 °C or even lower.[3]

• Change the Solvent: If using a less polar solvent like toluene, switching to THF may improve diastereoselectivity.[2]

• Vary the Base: If using a base like n-BuLi, consider switching to a bulkier base such as LDA.[2] For certain substrates, sodium enolates may provide higher selectivity than lithium enolates.[4]

• Modify the Chiral Auxiliary or Electrophile: If possible, using a chiral auxiliary with different steric properties or a bulkier electrophile could enhance facial bias.[3][5]

Q3: What are the recommended conditions for cleaving the chiral auxiliary after the alkylation?

The removal of the chiral auxiliary is a critical step and must be performed under conditions that do not cause racemization or epimerization of the newly formed stereocenter.[1] Common methods include:

• Saponification: For ester-linked auxiliaries, hydrolysis with a mild base like lithium hydroxide (LiOH) in a THF/water mixture at low temperatures is often effective.[1]

• Reductive Cleavage: Reagents such as lithium aluminium hydride (LiAlH₄) or diisobutylaluminium hydride (DIBAL-H) can be used for reductive cleavage.[1]

• Hydrolytic Cleavage: For some auxiliaries, like the Evans oxazolidinone, hydrolysis using LiOH with hydrogen peroxide can be employed.[6]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low Diastereoselectivity	Incomplete Enolate Formation	Increase the equivalents of base (e.g., LDA to 1.2 eq.). Increase the deprotonation time or temperature slightly if solubility is an issue, but maintain low overall temperature.[3]
Reaction Temperature is Too High	Perform the reaction at -78 °C or lower.[3]
Inappropriate Solvent	Switch to a more suitable solvent like THF.[2]
Suboptimal Base	Use a bulkier base like LDA to favor a specific enolate geometry.[1] Consider using sodium hexamethyldisilazide (NaHMDS) for certain auxiliaries.[7]
Steric Mismatch	If possible, modify the chiral auxiliary or use a bulkier electrophile to enhance stereochemical control.[3]
Low Reaction Yield	Incomplete Deprotonation	Use a stronger base if compatible with the substrate.[3]
Decomposition of Reagents	Check the quality and titrate organometallic reagents before use.[3] Use a milder workup procedure.[3]
Poor Solubility at Low Temperatures	Use a co-solvent to improve solubility and ensure vigorous stirring.[3]
Inconsistent Results	Presence of Moisture	Thoroughly dry all glassware and solvents. Perform the reaction under an inert atmosphere (e.g., Argon or Nitrogen).[3]
Variable Reagent Quality	Titrate organometallic reagents before each use to ensure accurate concentration.[3]

Quantitative Data on Influencing Factors

The following table summarizes the impact of various experimental conditions on the diastereomeric ratio (d.r.) of alkylation reactions.

Factor	Condition A	d.r. (A)	Condition B	d.r. (B)	Reference
Temperature	-30 °C	85:15	-78 °C	>95:5	[2]
Solvent	Toluene	70:30	THF	90:10	[2]
Base	n-BuLi	60:40	LDA	90:10	[2]

Note: This data is representative and actual results may vary depending on the specific substrate and reaction conditions.

Experimental Protocols

Prototypical Protocol for Diastereoselective Alkylation using a Chiral Auxiliary

This protocol is a generalized procedure and may require optimization for specific substrates and auxiliaries.

• Preparation of the Chiral Substrate:

  • React the starting material with the chiral auxiliary under appropriate conditions (e.g., acylation for Evans oxazolidinones).

  • Purify the resulting chiral substrate by column chromatography.

• Enolate Formation:

  • To a flame-dried, three-necked flask under an inert atmosphere (e.g., argon), add a solution of the chiral substrate in anhydrous THF.

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Slowly add a solution of LDA (1.1-1.2 equivalents) in THF to the substrate solution.

  • Stir the mixture at -78 °C for 1-2 hours to ensure complete enolate formation.[1][3]

• Alkylation:

  • Slowly add the electrophile (1.2-1.5 equivalents) to the enolate solution at -78 °C.[1][3]

  • Stir the reaction at this temperature for several hours, monitoring the progress by thin-layer chromatography (TLC).[1]

• Work-up and Auxiliary Cleavage:

  • Quench the reaction at -78 °C by the slow addition of a saturated aqueous solution of ammonium chloride.[3]

  • Allow the mixture to warm to room temperature and extract the product with a suitable organic solvent (e.g., ethyl acetate).[3]

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.[3]

  • Cleave the chiral auxiliary using an appropriate method (e.g., saponification or reductive cleavage) to yield the desired product.

  • Purify the final product by column chromatography.

Visualizations

Caption: Troubleshooting workflow for low diastereoselectivity.

Caption: General experimental workflow for diastereoselective alkylation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. publish.uwo.ca [publish.uwo.ca]
• 5. york.ac.uk [york.ac.uk]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Challenges in the esterification of sterically hindered 3-Methoxy-2,2-dimethylpropanoic acid.

Welcome to the technical support center for the esterification of 3-Methoxy-2,2-dimethylpropanoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the unique challenges posed by this sterically hindered carboxylic acid. Here you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and comparative data to assist in your synthetic endeavors.

The significant steric hindrance around the carboxylic acid group, caused by the adjacent quaternary 'neopentyl-like' carbon, makes ester formation via standard methods like Fischer esterification inefficient. The bulky 2,2-dimethyl groups physically block the nucleophilic attack of the alcohol at the carbonyl carbon. Therefore, successful esterification requires specific activation methods to overcome this challenge.

Troubleshooting Guide

This section addresses common problems encountered during the esterification of 3-Methoxy-2,2-dimethylpropanoic acid in a question-and-answer format.

Question 1: I am observing very low or no conversion to the desired ester. What are the likely causes and solutions?

Answer: Low to no conversion is the most common issue and typically stems from insufficient activation of the sterically hindered carboxylic acid.

• Possible Cause 1: Inappropriate Esterification Method. Standard acid-catalyzed methods like Fischer esterification are often ineffective for this substrate due to the high activation energy imposed by steric bulk.[1][2]

  • Solution: Employ a method designed for sterically hindered acids. The most common and effective methods involve using coupling reagents to form a highly reactive intermediate. Recommended methods include:

    • Steglich Esterification: Uses a carbodiimide like Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of an acyl-transfer catalyst, 4-Dimethylaminopyridine (DMAP).[3][4][5]

    • Acid Chloride Formation: A robust, two-step method where the carboxylic acid is first converted to a highly reactive acid chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride, which is then reacted with the alcohol.[5]

    • Other Coupling Reagents: Consider agents like 2-Chloro-1,3-dimethylimidazolinium chloride (DMC) or using benzotriazole esters as intermediates.[6][7]

• Possible Cause 2: Presence of Water. Moisture in the reactants or solvent can hydrolyze reactive intermediates and consume reagents, severely reducing yield.[8][9]

  • Solution: Ensure all glassware is oven-dried. Use anhydrous solvents and reagents. If necessary, add molecular sieves to the reaction mixture to scavenge any trace amounts of water.[9]

• Possible Cause 3: Suboptimal Reaction Conditions. Even with the right method, insufficient reaction time or temperature can lead to poor conversion.

  • Solution: Monitor the reaction progress using Thin-Layer Chromatography (TLC).[8] If the reaction stalls, consider increasing the temperature or allowing it to run for a longer period (e.g., overnight).

Question 2: My reaction is messy and I'm getting significant side products. How can I improve the selectivity?

Answer: Side product formation is often linked to the specific reagents used.

• Possible Cause 1 (Steglich Method): N-acylurea Formation. In carbodiimide-mediated reactions, the O-acylisourea intermediate can rearrange to a stable, unreactive N-acylurea byproduct, which halts the reaction.[4]

  • Solution: The addition of a catalytic amount of 4-DMAP (typically 5-10 mol%) is crucial. DMAP acts as a superior acyl transfer agent, rapidly reacting with the O-acylisourea intermediate to form a highly reactive acylpyridinium salt. This intermediate readily reacts with the alcohol and outcompetes the rearrangement to the N-acylurea.[3][4]

• Possible Cause 2: Degradation. Harsh conditions, such as excessively high temperatures or very strong acids, can cause degradation of starting materials or products.[9]

  • Solution: Use milder conditions. Steglich and other modern coupling methods are effective at or slightly above room temperature.[10] If using the acid chloride method, the second step (reaction with the alcohol) is often performed at 0 °C to room temperature.

Question 3: I am struggling to purify my final ester product. What are the best practices?

Answer: Purification challenges often arise from non-volatile byproducts from the coupling reagents.

• Possible Cause 1: Dicyclohexylurea (DCU) Byproduct. When using DCC in a Steglich esterification, the DCU byproduct is often insoluble in common organic solvents like dichloromethane and can be difficult to remove completely by filtration alone.[8]

  • Solution: Most of the DCU will precipitate and can be removed by filtration. To remove residual DCU, concentrate the filtrate and redissolve the crude product in a different solvent (like diethyl ether or hexanes) in which the ester is soluble but DCU is not, then filter again. Alternatively, column chromatography is usually effective.

• Possible Cause 2: Ethyl(dimethylaminopropyl)urea Byproduct. When using EDC, the resulting urea byproduct is water-soluble.

  • Solution: Perform an aqueous workup. Washing the organic layer with a mild acid solution (e.g., 1M HCl or aqueous citric acid) will protonate the urea, making it highly soluble in the aqueous phase.[2][10]

Frequently Asked Questions (FAQs)

Q1: Why is a standard Fischer esterification not recommended for 3-Methoxy-2,2-dimethylpropanoic acid? A1: Fischer esterification is a reversible, acid-catalyzed reaction that relies on the direct nucleophilic attack of an alcohol on the protonated carboxylic acid.[11] The severe steric hindrance from the 2,2-dimethyl groups on the acid creates a high energy barrier for this attack, resulting in extremely slow reaction rates and poor equilibrium yields.[1]

Q2: What is the specific role of 4-DMAP in a Steglich esterification? A2: 4-DMAP serves as a nucleophilic catalyst. It reacts with the O-acylisourea intermediate (formed from the carboxylic acid and DCC/EDC) to create a highly electrophilic N-acylpyridinium intermediate. This new intermediate is much more reactive towards the alcohol than the O-acylisourea and prevents the formation of the undesired N-acylurea byproduct.[3][4]

Q3: Are there any "greener" or more sustainable solvent choices for these reactions? A3: Yes. While dichloromethane (DCM) is traditionally used, studies have shown that solvents like dimethyl carbonate (DMC) can be an effective and more environmentally friendly alternative for some coupling reactions.[4]

Q4: How can I effectively monitor the reaction's progress? A4: Thin-Layer Chromatography (TLC) is the most common and effective method.[8] Spot the reaction mixture alongside your starting carboxylic acid and alcohol. The disappearance of the starting acid spot and the appearance of a new, typically less polar, product spot indicates the reaction is proceeding.

Q5: What safety precautions are necessary when working with carbodiimide coupling reagents? A5: Carbodiimides like DCC are potent allergens and skin sensitizers. Always handle them with appropriate personal protective equipment (PPE), including gloves and safety glasses, and work in a well-ventilated fume hood.[10]

Comparative Data

The table below summarizes various methods suitable for the esterification of sterically hindered acids like 3-Methoxy-2,2-dimethylpropanoic acid.

Method	Key Reagents	Typical Solvent	Temp. (°C)	Pros	Cons
Steglich Esterification	DCC or EDC, 4-DMAP	DCM, THF	0 to RT	Mild conditions, high yields for hindered substrates.[3]	DCC produces insoluble urea byproduct; reagents are allergens.[10]
Acid Chloride Formation	SOCl₂ or (COCl)₂, Pyridine or Et₃N	Toluene, DCM	RT to Reflux	Forms a highly reactive intermediate; generally high yielding.	Two-step process; generates acidic HCl byproduct.[5]
Yamaguchi Esterification	2,4,6-Trichlorobenzoyl chloride, Et₃N, then Alcohol + DMAP	THF, Toluene	RT	Excellent for forming macrocycles and esters of hindered acids.[7]	Requires stoichiometric amounts of reagents; two-step one-pot process.
DPAT Catalysis	Diphenylammonium triflate (DPAT)	Fluorous Media (e.g., perfluorohexane)	~80°C	Can give higher yields than traditional solvents for hindered systems.[12]	Requires specialized fluorous solvents; catalyst may not be common.

Experimental Protocols

Protocol 1: Steglich Esterification using EDC and DMAP

This protocol is a general procedure and may require optimization.

• Preparation: In an oven-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), dissolve 3-Methoxy-2,2-dimethylpropanoic acid (1.0 eq) in anhydrous dichloromethane (DCM, ~0.5 M).

• Addition of Reagents: Add the desired alcohol (1.1 - 1.5 eq) and a catalytic amount of 4-DMAP (0.1 eq).

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Coupling: Slowly add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) to the stirred solution.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Workup:

  • Dilute the reaction mixture with DCM.

  • Wash the organic layer sequentially with 1M HCl (to remove excess DMAP and the urea byproduct), saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the resulting crude ester by flash column chromatography on silica gel.

Protocol 2: Two-Step Esterification via Acid Chloride Formation

This protocol is a general procedure and may require optimization.

Step A: Formation of the Acid Chloride

• Preparation: In an oven-dried flask under an inert atmosphere, dissolve 3-Methoxy-2,2-dimethylpropanoic acid (1.0 eq) in anhydrous toluene. Add a catalytic drop of anhydrous DMF.

• Reagent Addition: Slowly add oxalyl chloride (1.5 eq) or thionyl chloride (1.5 eq) to the solution at room temperature. Caution: Gas evolution (HCl, CO, CO₂ or SO₂). Perform in a fume hood.

• Reaction: Stir the mixture at room temperature for 2-4 hours or until gas evolution ceases.

• Isolation: Remove the solvent and excess reagent under reduced pressure to yield the crude acid chloride, which is typically used immediately in the next step without further purification.

Step B: Reaction with Alcohol

• Preparation: Dissolve the alcohol (1.0 eq) and a non-nucleophilic base like triethylamine or pyridine (1.2 eq) in anhydrous DCM or THF in an oven-dried flask under an inert atmosphere. Cool the solution to 0 °C.

• Addition: Slowly add a solution of the crude acid chloride (from Step A) in the same anhydrous solvent to the alcohol solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC.

• Workup & Purification: Perform an aqueous workup as described in Protocol 1 to remove the amine hydrochloride salt. Dry, concentrate, and purify the crude ester by flash column chromatography.

Visualizations

Below are diagrams illustrating key workflows and logical relationships in the esterification of 3-Methoxy-2,2-dimethylpropanoic acid.

References

• 1. quora.com [quora.com]
• 2. reddit.com [reddit.com]
• 3. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 4. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 5. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. Ester synthesis by esterification [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. electronicsandbooks.com [electronicsandbooks.com]

Preventing decomposition of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid during reactions.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the decomposition of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What are the main decomposition pathways for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid?

A1: The primary decomposition pathways for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid are believed to be:

• Decarboxylation: As a β-keto acid derivative, it is susceptible to losing carbon dioxide (CO₂), particularly upon heating.

• Hydrolysis: The methyl ester group can be hydrolyzed to a carboxylic acid, and the carboxylic acid group can be susceptible to further reactions, with the rate of hydrolysis being significantly influenced by pH.

Q2: What are the signs of decomposition?

A2: Decomposition can be indicated by:

• Gas evolution (CO₂) from the reaction mixture.

• A decrease in the pH of the reaction mixture.

• The appearance of unexpected byproducts in analytical data (e.g., NMR, LC-MS), such as the decarboxylated product (methyl 2,2-dimethyl-3-oxobutanoate) or the fully hydrolyzed diacid (2,2-dimethylmalonic acid).

• Inconsistent reaction yields and difficulty in product purification.

Q3: How does the gem-dimethyl group affect the stability of the molecule?

A3: The two methyl groups on the alpha-carbon provide steric hindrance. This steric bulk can slow down the rate of both nucleophilic attack at the ester carbonyl (hydrolysis) and the conformational changes required for decarboxylation, thus imparting a degree of stability compared to un-substituted β-keto acids. However, decomposition can still occur under forcing conditions.

Troubleshooting Guides

Issue 1: Low yield in amide coupling reactions.

Possible Cause: Decomposition of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid before or during the coupling reaction.

Troubleshooting Steps:

Parameter	Recommendation	Rationale
Temperature	Maintain low reaction temperatures (e.g., 0 °C to room temperature).	Minimizes the rate of thermal decarboxylation.
pH	Avoid strongly acidic or basic conditions. Use a non-nucleophilic base (e.g., N,N-Diisopropylethylamine - DIPEA) for in-situ activation.	Both acid and base can catalyze the hydrolysis of the ester.
Coupling Reagents	Use mild and efficient coupling reagents.	Reagents like HATU, HOBt/EDC are generally effective at lower temperatures and near-neutral pH.
Reaction Time	Monitor the reaction closely and minimize the reaction time.	Prolonged reaction times, even at moderate temperatures, can lead to decomposition.
Pre-activation	Consider pre-activating the carboxylic acid at a low temperature before adding the amine.	This can shorten the overall reaction time at the coupling stage.

Experimental Protocol: Amide Coupling using HATU

• Dissolve 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (1.0 eq) and HATU (1.1 eq) in an anhydrous aprotic solvent (e.g., DMF or CH₂Cl₂) under an inert atmosphere (N₂ or Ar).

• Cool the solution to 0 °C in an ice bath.

• Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) dropwise and stir the mixture for 15-30 minutes at 0 °C to pre-activate the acid.

• Add the amine (1.0 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Upon completion, quench the reaction with saturated aqueous NH₄Cl and extract the product with an appropriate organic solvent.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Issue 2: Spontaneous gas evolution from the reaction mixture.

Possible Cause: Decarboxylation of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Troubleshooting Steps:

Parameter	Recommendation	Rationale
Temperature Control	Immediately cool the reaction mixture in an ice bath.	Reduces the rate of decarboxylation.
Solvent Choice	Use a solvent with a lower boiling point if the reaction requires heating.	Allows for reflux at a lower temperature.
Reaction Scale	Be cautious when scaling up reactions, as heat dissipation becomes less efficient.	Larger reaction volumes can lead to localized overheating.
Order of Addition	If the reaction is exothermic, add reagents slowly and with efficient stirring to control the internal temperature.	Prevents temperature spikes that can initiate decarboxylation.

Visualizing the Troubleshooting Logic

The following diagram illustrates the decision-making process when encountering decomposition of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Caption: Troubleshooting logic for decomposition.

Experimental Workflow for Stable Reactions

To minimize decomposition, a carefully planned experimental workflow is crucial. The following diagram outlines a general workflow for reactions involving 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Caption: Recommended experimental workflow.

Scalability considerations for the synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid on a laboratory scale?

A1: A prevalent laboratory-scale synthesis involves a two-step process starting from Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione). The first step is the exhaustive methylation of Meldrum's acid to yield 2,2,5,5-tetramethyl-1,3-dioxane-4,6-dione. This is followed by a ring-opening reaction with methanol to produce the desired 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Q2: What are the critical safety precautions to consider during this synthesis?

A2: Meldrum's acid and its derivatives can be thermally sensitive.[1] Decomposition can lead to the formation of highly reactive ketene intermediates, acetone, and carbon dioxide, which may cause a rapid increase in pressure and temperature.[1] It is crucial to have effective temperature control, especially during the methylation step, which can be exothermic. Ensure adequate ventilation and use appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

Q3: Are there alternative synthetic methods for producing malonic acid monoesters?

A3: Yes, a common alternative is the selective monohydrolysis of a symmetric diester, such as dimethyl 2,2-dimethylmalonate.[2][3] This method can be efficient for large-scale synthesis and is considered environmentally benign.[3]

Q4: How can I monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is a suitable technique for monitoring the consumption of the starting materials and the formation of the product. For instance, in the ring-opening step, the disappearance of the dimethylated Meldrum's acid intermediate can be tracked to determine the reaction's completion.

Troubleshooting Guides

Issue 1: Low Yield in the Methylation of Meldrum's Acid

Question: I am experiencing a low yield during the methylation of Meldrum's acid. What are the potential causes and how can I improve the yield?

Answer: Low yields in the methylation of Meldrum's acid can stem from several factors. Incomplete deprotonation, side reactions, or suboptimal reaction conditions can all contribute.

• Incomplete Deprotonation: Ensure a sufficiently strong base and anhydrous conditions are used to fully deprotonate the Meldrum's acid.

• Side Reactions: The formation of mono-methylated Meldrum's acid can occur if an insufficient amount of the methylating agent is used. To favor the desired di-alkylation, use a molar excess of the methylating agent. C,O-alkylation is a known kinetic side reaction in the alkylation of Meldrum's acid.[4] While typically less favored, its formation can be minimized by careful control of reaction temperature.

• Reaction Conditions: The choice of solvent and temperature is critical. A polar aprotic solvent is generally preferred. The reaction may require heating to proceed to completion, but excessive temperatures can lead to decomposition of the Meldrum's acid derivative.[1]

Issue 2: Formation of Impurities During Methanolysis

Question: During the ring-opening of dimethylated Meldrum's acid with methanol, I am observing significant impurities in my crude product. What are these impurities and how can I avoid them?

Answer: The primary impurity in this step is often unreacted starting material. Other byproducts can arise from side reactions.

• Incomplete Reaction: Ensure the reaction is allowed to proceed to completion. This can be facilitated by using a sufficient excess of methanol and allowing for an adequate reaction time, often under reflux conditions.[5] Monitoring the reaction by TLC is recommended.

• Side Reactions: While the ring-opening with methanol is generally clean, prolonged heating or the presence of acidic or basic impurities could potentially lead to esterification of the product's carboxylic acid group, though this is less common under typical reaction conditions.

Issue 3: Difficulty in Purifying the Final Product

Question: I am finding it challenging to purify 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid. What are the recommended purification methods?

Answer: The purification strategy will depend on the nature of the impurities.

• Acid-Base Extraction: As the product is a carboxylic acid, acid-base extraction can be a highly effective purification method. The crude product can be dissolved in an organic solvent and washed with a basic aqueous solution (e.g., sodium bicarbonate) to extract the acidic product into the aqueous layer. The aqueous layer can then be acidified and extracted with an organic solvent to recover the purified product.

• Column Chromatography: If non-acidic impurities are present, silica gel column chromatography can be employed. A solvent system of increasing polarity, such as a gradient of ethyl acetate in hexanes, is typically effective.

• Distillation: If the product is a liquid and thermally stable, vacuum distillation can be a suitable method for purification on a larger scale.

Data Presentation

Parameter	Methylation of Meldrum's Acid	Methanolysis of Dimethylated Meldrum's Acid
Typical Yield	85-95%	90-98%
Reaction Temperature	0 °C to reflux	Reflux
Reaction Time	2-6 hours	1-4 hours
Common Solvents	THF, DMF, Acetonitrile	Methanol
Monitoring Technique	TLC	TLC

Experimental Protocols

Synthesis of 2,2,5,5-tetramethyl-1,3-dioxane-4,6-dione (Dimethylated Meldrum's Acid)

• In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere, dissolve Meldrum's acid (1.0 eq) in a suitable anhydrous solvent (e.g., THF).

• Cool the solution to 0 °C in an ice bath.

• Add a suitable base (e.g., sodium hydride, 2.2 eq) portion-wise, ensuring the temperature does not rise significantly.

• After the addition of the base is complete, allow the mixture to stir at 0 °C for 30 minutes.

• Add a methylating agent (e.g., methyl iodide, 2.5 eq) dropwise.

• Allow the reaction to warm to room temperature and then heat to reflux until the reaction is complete as monitored by TLC.

• Cool the reaction mixture and quench cautiously with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product, which can be purified by recrystallization or column chromatography.

Synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

• In a round-bottom flask, dissolve the 2,2,5,5-tetramethyl-1,3-dioxane-4,6-dione (1.0 eq) in an excess of methanol.

• Heat the mixture to reflux and monitor the reaction progress by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Remove the excess methanol under reduced pressure to obtain the crude 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

• The crude product can be purified by acid-base extraction or column chromatography as described in the troubleshooting guide.

Visualizations

Caption: Synthetic workflow for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Caption: Troubleshooting guide for low yield in the methylation step.

References

• 1. benchchem.com [benchchem.com]
• 2. Practical Large Scale Synthesis of Half-Esters of Malonic Acid [jstage.jst.go.jp]
• 3. semanticscholar.org [semanticscholar.org]
• 4. xray.uky.edu [xray.uky.edu]
• 5. Organic Syntheses Procedure [orgsyn.org]

Impact of solvent choice on the reactivity of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid. The following information addresses common challenges related to the impact of solvent choice on the reactivity and stability of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary reaction pathways for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid that are influenced by solvent choice?

A1: The two primary reaction pathways for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid that are significantly affected by the solvent are hydrolysis of the methyl ester and decarboxylation . The choice of solvent can influence the rate and outcome of these reactions due to factors like polarity, proticity, and the solvent's ability to stabilize reactants and transition states.

Q2: How does solvent polarity affect the stability of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid?

A2: Solvent polarity can significantly impact the stability of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid. Generally, polar solvents can stabilize charged intermediates and transition states, potentially accelerating both hydrolysis and decarboxylation. For instance, polar protic solvents like water and alcohols can participate in hydrolysis and stabilize the carboxylate ion, which is the precursor to decarboxylation. The stability of similar compounds has been shown to be dependent on the solvent's polarity.[1][2][3][4]

Q3: What is the expected major product of the reaction in a protic solvent at elevated temperatures?

A3: In a protic solvent, such as water or ethanol, at elevated temperatures, the major product is likely to be the decarboxylated product, 2,2-dimethylpropanoic acid, along with methanol from the hydrolysis of the ester. The reaction typically proceeds via initial hydrolysis of the methyl ester to form 2,2-dimethylmalonic acid, which then readily decarboxylates upon heating.

Q4: Can I use a non-polar aprotic solvent for reactions involving 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid?

A4: Yes, non-polar aprotic solvents like toluene, hexane, or dichloromethane (DCM) can be used. In these solvents, the rates of hydrolysis and decarboxylation are generally slower compared to polar protic solvents. This can be advantageous if you wish to perform other reactions on the molecule while minimizing these side reactions. However, solubility of the acid and any reagents should be considered.

Troubleshooting Guides

Issue 1: Premature Decarboxylation of the Starting Material

• Question: I am observing significant loss of my starting material, 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, and the formation of a byproduct which I suspect is the decarboxylated product. How can I prevent this?

• Answer: Premature decarboxylation is a common issue, especially at elevated temperatures. The rate of decarboxylation is influenced by the solvent.[5] To minimize this:

  • Solvent Choice: Use a non-polar aprotic solvent if the reaction chemistry allows.

  • Temperature Control: Maintain the reaction at the lowest possible temperature required for the desired transformation.

  • pH Control: If in an aqueous or protic medium, maintaining a neutral or slightly basic pH can help stabilize the carboxylate and slow down decarboxylation.

Issue 2: Incomplete or Slow Hydrolysis of the Methyl Ester

• Question: I am trying to hydrolyze the methyl ester of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid to the corresponding dicarboxylic acid, but the reaction is very slow or does not go to completion. What can I do?

• Answer: The steric hindrance from the two methyl groups at the C2 position can make the ester resistant to hydrolysis.[6][7] To improve the rate and yield of hydrolysis:

  • Solvent System: A mixed solvent system can be more effective. For sterically hindered esters, a mixture of methanol and dichloromethane (MeOH/CH2Cl2) with NaOH has been shown to be effective.[6][7] Another option is a tert-butylamine/lithium bromide system in methanol/water.[8]

  • Elevated Temperature: Gently heating the reaction mixture can increase the rate of hydrolysis. However, be mindful of potential decarboxylation of the resulting 2,2-dimethylmalonic acid.

  • Choice of Base: A stronger base or a higher concentration of the base might be necessary to drive the reaction to completion.

Issue 3: Formation of Unexpected Side Products

• Question: I am observing the formation of unexpected side products in my reaction. How can the solvent be contributing to this?

• Answer: The solvent can participate in side reactions or influence the reactivity of your reagents.

  • Solvent Reactivity: Protic solvents like alcohols can act as nucleophiles, potentially leading to transesterification if other esters are present or if the reaction conditions are suitable.

  • Stabilization of Intermediates: The polarity of the solvent can stabilize certain reactive intermediates, leading to alternative reaction pathways. For example, a polar solvent might favor an ionic mechanism over a concerted one.

  • Solubility Issues: Poor solubility of a reactant in the chosen solvent can lead to localized high concentrations and side reactions. Ensure all reactants are fully dissolved.

Data Presentation

Table 1: Relative Polarity of Common Solvents

This table provides the relative polarity of various solvents to aid in solvent selection.[9]

Solvent	Relative Polarity
Hexane	0.009
Toluene	0.099
Diethyl ether	0.117
Dichloromethane (DCM)	0.309
Tetrahydrofuran (THF)	0.207
Ethyl acetate	0.228
Acetone	0.355
Acetonitrile	0.460
Dimethylformamide (DMF)	0.386
Dimethyl sulfoxide (DMSO)	0.444
Ethanol	0.654
Methanol	0.762
Water	1.000

Table 2: Illustrative Impact of Solvent on Reactivity of a Sterically Hindered Malonic Acid Monoester (Qualitative)

Disclaimer: The following data is illustrative and based on general principles and reactivity of analogous compounds. Actual reaction rates and yields for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid may vary.

Solvent System	Primary Reaction	Relative Rate	Expected Major Product(s)
Toluene, 80°C	Decarboxylation	Low	2,2-dimethylpropanoic acid methyl ester
THF/H₂O (1:1), 60°C	Hydrolysis & Decarboxylation	Moderate	2,2-dimethylpropanoic acid, Methanol
MeOH/CH₂Cl₂ with NaOH, RT	Hydrolysis	High	2,2-dimethylmalonic acid sodium salt
D₂O, 100°C	Hydrolysis & Decarboxylation	High	2,2-dimethylpropanoic acid, Methanol-d₄

Experimental Protocols

Protocol 1: Monitoring Decarboxylation by HPLC

This protocol provides a general method for monitoring the decarboxylation of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

• Standard Preparation: Prepare a stock solution of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid and the expected decarboxylated product (2,2-dimethylpropanoic acid methyl ester) of known concentrations in the chosen reaction solvent.

• Reaction Setup: In a reaction vessel, dissolve a known amount of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid in the desired solvent.

• Sampling: At regular time intervals, withdraw a small aliquot of the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by cooling it in an ice bath and diluting it with a cold mobile phase to stop further reaction.

• HPLC Analysis: Inject the quenched sample onto a suitable C18 HPLC column.

  • Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile is typically effective.

  • Detection: UV detection at a wavelength where both the starting material and product have significant absorbance (e.g., 210 nm).

• Quantification: Use the standard solutions to create a calibration curve and determine the concentration of the starting material and product in each aliquot over time.

Protocol 2: Hydrolysis of the Sterically Hindered Methyl Ester [6][7]

This protocol describes a method for the hydrolysis of sterically hindered esters.

• Reactant Preparation: Dissolve 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (1 equivalent) in a 9:1 mixture of dichloromethane (DCM) and methanol (MeOH).

• Base Addition: While stirring at room temperature, add a solution of sodium hydroxide (3 equivalents) in MeOH.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or HPLC until the starting material is consumed.

• Workup:

  • Acidify the reaction mixture with dilute HCl.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the resulting 2,2-dimethylmalonic acid by recrystallization or column chromatography if necessary.

Visualizations

Caption: Experimental workflows for monitoring decarboxylation and performing hydrolysis.

Caption: Key reaction pathways of the target compound.

References

• 1. The stability of covalent dative bond significantly increases with increasing solvent polarity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Investigating the effects of solvent polarity and temperature on the molecular, photophysical, and thermodynamic properties of sinapic acid using DFT and TDDFT - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The role of solvent polarity in the electronic properties, stability and reactivity trend of a tryptophane/Pd doped SWCNT novel nanobiosensor from polar protic to non-polar solvents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Investigating the effects of solvent polarity and temperature on the molecular, photophysical, and thermodynamic proper… [ouci.dntb.gov.ua]
• 5. researchgate.net [researchgate.net]
• 6. arkat-usa.org [arkat-usa.org]
• 7. researchgate.net [researchgate.net]
• 8. Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O [portal.amelica.org]
• 9. Reagents & Solvents [chem.rochester.edu]

Reference Data & Comparative Studies

A Comparative Analysis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid and Pivalic Acid for Researchers and Drug Development Professionals

This guide provides a detailed comparative analysis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid and pivalic acid, focusing on their physicochemical properties, synthesis, reactivity, and biological implications. This document is intended to serve as a resource for researchers, scientists, and professionals in drug development by presenting objective data, experimental protocols, and visual representations of key processes.

Executive Summary

Pivalic acid, a sterically hindered carboxylic acid, is a well-characterized compound with broad applications in organic synthesis and the pharmaceutical industry. Its bulky tert-butyl group confers unique stability to its esters, making it a valuable protecting group and a component in various industrial products. In contrast, 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, a derivative of dimethylmalonic acid, is a less-studied compound. Structurally, it combines the steric hindrance of a gem-dimethyl group with the electronic effects of a methoxycarbonyl group. This comparison aims to highlight the known characteristics of both compounds and to infer the potential properties of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid based on related structures, providing a framework for its potential applications and further research.

Data Presentation: Physicochemical Properties

A summary of the key physicochemical properties of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid and pivalic acid is presented below. Data for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is primarily sourced from chemical suppliers and computational predictions, while data for pivalic acid is well-established in the literature.

Property	3-Methoxy-2,2-dimethyl-3-oxopropanoic acid	Pivalic Acid
Synonyms	2,2-dimethyl-malonic acid monomethyl ester	2,2-Dimethylpropanoic acid, Trimethylacetic acid, Neopentanoic acid
CAS Number	13051-21-3[1]	75-98-9[2]
Molecular Formula	C₆H₁₀O₄[1]	C₅H₁₀O₂[2]
Molecular Weight	146.14 g/mol [1]	102.13 g/mol [2]
Appearance	Not available (likely a liquid or low-melting solid)	Colorless crystalline solid[3]
Melting Point	Not available	33-35 °C[4]
Boiling Point	233.8 °C at 760 mmHg (predicted)	163-164 °C[4]
Density	1.162 g/cm³ (predicted)	0.905 g/cm³[4]
Solubility in Water	Not available	2.1 g/100 mL[3]
pKa	Not available	5.03[4]

Synthesis and Reactivity

Pivalic Acid

Pivalic acid is commercially produced on a large scale. The industrial synthesis typically involves the Koch reaction, where isobutene is hydrocarboxylated using carbon monoxide in the presence of an acid catalyst like hydrofluoric acid.[4] Laboratory-scale syntheses include the carbonation of a tert-butyl Grignard reagent or the oxidation of pinacolone.[3]

The reactivity of pivalic acid is largely dictated by the steric hindrance provided by the tert-butyl group. This steric bulk makes its esters unusually resistant to hydrolysis, a property exploited in its use as a protecting group for alcohols.[2][5] The pivaloyl (Piv) group is readily introduced by reacting an alcohol with pivaloyl chloride and can be removed under specific conditions.[4]

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

Specific experimental details for the synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid are not widely available. However, a plausible synthetic route would involve the partial hydrolysis of dimethyl 2,2-dimethylmalonate. The synthesis of the parent diester, dimethyl 2,2-dimethylmalonate, has been described via the esterification of 2,2-dimethylmalonic acid with methanol.[6]

The reactivity of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid can be inferred from its structure as a malonic acid monoester. The presence of the α-gem-dimethyl groups provides steric hindrance around the carboxylic acid and ester functionalities. Similar to pivalic acid, this steric bulk is expected to influence its reactivity, potentially rendering the ester group more resistant to hydrolysis than less substituted malonates. The carboxylic acid moiety can undergo typical reactions such as esterification and amidation.

Experimental Protocols

Synthesis of Pivalic Acid via Grignard Carbonation (Laboratory Scale)

This protocol describes a general method for the synthesis of pivalic acid from a tert-butyl Grignard reagent.

Materials:

• Magnesium turnings

• Dry diethyl ether

• tert-Butyl chloride

• Dry ice (solid carbon dioxide)

• Hydrochloric acid (aqueous solution)

Procedure:

• In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, place magnesium turnings.

• Add a small amount of a solution of tert-butyl chloride in dry diethyl ether to initiate the Grignard reaction.

• Once the reaction has started, add the remaining tert-butyl chloride solution dropwise to maintain a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Cool the reaction mixture in an ice bath.

• Carefully add crushed dry ice to the vigorously stirred Grignard solution.

• After the addition of dry ice is complete, allow the mixture to warm to room temperature.

• Quench the reaction by slowly adding an aqueous solution of hydrochloric acid.

• Separate the ethereal layer and extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• The crude pivalic acid can be purified by distillation or recrystallization.

Synthesis of Dimethyl 2,2-Dimethylmalonate

This protocol describes the synthesis of the parent diester of the target compound.

Materials:

• 2,2-Dimethylmalonic acid

• Methanol

• A water-carrying agent (e.g., cyclohexane)

• A suitable catalyst (e.g., sodium bisulfate monohydrate)[6]

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine 2,2-dimethylmalonic acid, an excess of methanol, the water-carrying agent, and the catalyst.[6]

• Heat the mixture to reflux. The reaction progress can be monitored by the collection of water in the Dean-Stark trap.

• Continue refluxing until no more water is collected.

• Cool the reaction mixture and remove the cyclohexane and excess methanol by distillation.[6]

• Wash the crude product with water, separate the organic layer, and dry it over anhydrous magnesium sulfate.[6]

• Purify the dimethyl 2,2-dimethylmalonate by vacuum distillation.[6]

Biological Activity and Toxicity

Pivalic Acid

The biological effects of pivalic acid are primarily linked to its metabolism, which involves conjugation with carnitine to form pivaloylcarnitine.[7] This process can lead to a depletion of the body's carnitine stores, which is a critical molecule for fatty acid metabolism.[8][9] The use of certain antibiotics that are administered as pivaloyl-conjugated prodrugs has been associated with carnitine deficiency.[8]

In terms of toxicity, pivalic acid is considered to be of low to moderate acute toxicity. The oral LD50 in rats is reported to be 900 mg/kg.[8] It can cause severe irritation to the skin, eyes, and respiratory tract.[8]

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

There is a lack of specific data on the biological activity and toxicity of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid. However, as a derivative of a dicarboxylic acid, its metabolic fate may involve pathways common to such compounds. Malonic acid itself is a known inhibitor of succinate dehydrogenase in the citric acid cycle.[10] It is plausible that 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid could be hydrolyzed in vivo to 2,2-dimethylmalonic acid, which might then exert biological effects. Further research is needed to elucidate its specific metabolic pathways and toxicological profile. The safety data sheet for the related compound 3-methoxy-3-oxopropanoic acid indicates it may be harmful if swallowed, in contact with skin, or if inhaled.[2]

Mandatory Visualizations

Caption: Metabolic pathway of pivalic acid leading to carnitine conjugation and excretion.

Caption: Proposed synthetic workflow for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

References

• 1. 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid | C6H10O4 | CID 13881928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pivalic acid - Wikipedia [en.wikipedia.org]
• 3. agilent.com [agilent.com]
• 4. US7208621B2 - Malonic acid monomethyl derivatives and production process thereof - Google Patents [patents.google.com]
• 5. Pivalic Acid Esters, Pivalates [organic-chemistry.org]
• 6. CN103508888A - Synthetic method of 2,2-dimethyl dimethylmalonate - Google Patents [patents.google.com]
• 7. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. 13051-21-3|3-Methoxy-2,2-dimethyl-3-oxopropanoic acid|BLD Pharm [bldpharm.com]
• 10. Human Metabolome Database: Showing metabocard for Malonic acid (HMDB0000691) [hmdb.ca]

Spectral comparison of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid with its hydroxy analog.

A Spectral Showdown: 3-Methoxy-2,2-dimethyl-3-oxopropanoic Acid vs. Its Hydroxy Analog

In the landscape of molecular research and drug development, a precise understanding of a compound's structural and electronic characteristics is paramount. This guide provides a detailed spectral comparison of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid and its hydroxy analog, 2,2-dimethylmalonic acid. By examining their nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, we aim to offer researchers, scientists, and drug development professionals a clear, data-driven comparison of these two closely related molecules.

Molecular Structures at a Glance

The primary difference between the two compounds lies in the functional group attached to one of the carbonyl carbons. In 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, this is a methoxy group (-OCH₃), while in its hydroxy analog, 2,2-dimethylmalonic acid, it is a hydroxyl group (-OH). This seemingly minor substitution has a discernible impact on their respective spectral properties.

Quantitative Spectral Data Comparison

The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry for a direct comparison.

Table 1: ¹H NMR Spectral Data

Compound	Chemical Shift (δ) [ppm]	Multiplicity	Assignment
3-Methoxy-2,2-dimethyl-3-oxopropanoic acid	~11-12 (Predicted)	Singlet	-COOH
3.74	Singlet	-OCH₃
1.45	Singlet	-C(CH₃)₂-
2,2-dimethylmalonic acid	12.1	Singlet	-COOH
1.43	Singlet	-C(CH₃)₂-

Table 2: ¹³C NMR Spectral Data

Compound	Chemical Shift (δ) [ppm]	Assignment
3-Methoxy-2,2-dimethyl-3-oxopropanoic acid	(Predicted)
~175	C=O (acid)
~171	C=O (ester)
~52	-OCH₃
~46	Quaternary C
~22	-CH₃
2,2-dimethylmalonic acid	177.3	-COOH
48.9	Quaternary C
20.8	-CH₃

Table 3: Infrared (IR) Spectral Data

Compound	Absorption Band (cm⁻¹)	Functional Group
3-Methoxy-2,2-dimethyl-3-oxopropanoic acid	(Predicted)
~2950-3300 (broad)	O-H stretch (acid)
~1740	C=O stretch (ester)
~1710	C=O stretch (acid)
~1150	C-O stretch (ester)
2,2-dimethylmalonic acid	2500-3300 (broad)	O-H stretch
1710	C=O stretch
1220	C-O stretch

Table 4: Mass Spectrometry Data

Compound	Molecular Ion (m/z)	Key Fragments (m/z)
3-Methoxy-2,2-dimethyl-3-oxopropanoic acid	146.0579 (Calculated)	(Predicted) 101, 87, 59
2,2-dimethylmalonic acid	132.0423	88, 73, 45

Experimental Protocols

The data presented in this guide are based on standard analytical techniques for small organic molecules. Below are detailed methodologies for the key experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the analyte is dissolved in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (TMS) is often added as an internal standard for chemical shift referencing (0 ppm).

• ¹H NMR Spectroscopy: Proton NMR spectra are typically acquired on a 400 or 500 MHz spectrometer. Key acquisition parameters include a 30-degree pulse width, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. For quantitative analysis, a longer relaxation delay (5 times the longest T1) is employed.

• ¹³C NMR Spectroscopy: Carbon-13 NMR spectra are acquired on the same spectrometer, typically with a larger number of scans to achieve a good signal-to-noise ratio due to the low natural abundance of ¹³C. Proton decoupling is used to simplify the spectrum to single lines for each unique carbon atom.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: For solid samples, a small amount of the compound is finely ground with potassium bromide (KBr) and pressed into a thin, transparent pellet. Alternatively, a thin film can be cast from a volatile solvent onto a salt plate (e.g., NaCl or KBr). For liquids, a drop of the sample is placed between two salt plates.

• Data Acquisition: The prepared sample is placed in the IR beam of an FT-IR spectrometer. The spectrum is typically recorded over the range of 4000 to 400 cm⁻¹. A background spectrum of the empty sample holder (or pure KBr pellet/salt plates) is recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: The sample is introduced into the mass spectrometer, often via direct infusion or after separation by gas chromatography (GC) or liquid chromatography (LC).

• Ionization: Electron Ionization (EI) is a common technique for small, volatile molecules. The sample is bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The abundance of each ion is measured, and a mass spectrum is generated, plotting ion abundance versus m/z.

Visualizing Relationships and Workflows

To further elucidate the context and analytical process, the following diagrams are provided.

Caption: Workflow for the spectral comparison of the two compounds.

Caption: Simplified metabolic pathway involving malonic acid derivatives.

A Comparative Guide to the Reactivity of 3-Methoxy-2,2-dimethyl-3-oxopropanoic Acid and Other Malonic Acid Monoesters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical reactivity of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, a gem-dialkylated malonic acid monoester, with other less sterically hindered malonic acid monoesters. The presence of the gem-dimethyl group at the α-carbon introduces significant steric hindrance, which profoundly influences its behavior in common organic transformations. This document outlines these differences through experimental data, detailed protocols, and mechanistic diagrams to aid in the strategic selection of reagents for chemical synthesis.

Introduction to Reactivity Differences

Malonic acid monoesters are versatile intermediates in organic synthesis, primarily utilized for the synthesis of substituted carboxylic acids. Their reactivity hinges on the acidity of the α-proton, which allows for deprotonation to form a stabilized enolate. This enolate can then act as a nucleophile in various reactions.

The key structural difference between 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid and other malonic acid monoesters, such as 3-Methoxy-3-oxopropanoic acid (monomethyl malonate) or 3-Methoxy-2-methyl-3-oxopropanoic acid, is the substitution at the α-carbon. The gem-dimethyl group in 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid introduces significant steric bulk around the reactive center. This steric hindrance is the primary determinant of the observed differences in reactivity across several key chemical transformations:

• Acidity and Enolate Formation: While the α-protons of malonic esters are generally acidic, 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid lacks an α-proton, precluding its use in typical enolate-based alkylation reactions.

• Hydrolysis (Saponification): The steric hindrance around the ester carbonyl group in 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid makes it more resistant to hydrolysis compared to less substituted analogs.

• Decarboxylation: The corresponding dicarboxylic acid, 2,2-dimethylmalonic acid, requires more forcing conditions (higher temperatures) to undergo decarboxylation compared to malonic acid or methylmalonic acid.

Data Presentation: Comparative Physicochemical and Reactivity Data

The following tables summarize key quantitative data to highlight the differences in properties and reactivity between unsubstituted, mono-substituted, and di-substituted malonic acids and their monoesters.

Property	Malonic Acid	Methylmalonic Acid	2,2-Dimethylmalonic Acid
pKa1	2.83	3.07	3.15
pKa2	5.69	5.76	6.13
Decarboxylation Temp.	~150 °C	Higher than Malonic Acid	>150 °C (neat)

Table 1: Comparison of pKa Values and Decarboxylation Temperatures of Malonic Acids. The increasing pKa values with methyl substitution indicate a slight decrease in acidity. The decarboxylation of 2,2-dimethylmalonic acid typically requires higher temperatures.

Reaction	Unsubstituted/Mono-substituted Malonic Ester	3-Methoxy-2,2-dimethyl-3-oxopropanoic acid
α-Alkylation	Readily undergoes alkylation via enolate formation.	Not possible due to the absence of an α-proton.
Hydrolysis Rate	Relatively fast under standard conditions.	Significantly slower due to steric hindrance around the carbonyl group.
Decarboxylation	Occurs readily upon heating of the corresponding dicarboxylic acid.	Requires more forcing conditions (higher temperatures).

Table 2: Qualitative Comparison of Reactivity in Key Synthetic Transformations. This table provides a general overview of the expected differences in reactivity.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are representative and may require optimization based on specific substrates and laboratory conditions.

Protocol 1: Base-Mediated Hydrolysis of a Malonic Acid Monoester (Saponification)

Objective: To hydrolyze the methyl ester of a malonic acid derivative to the corresponding carboxylate.

Application: This protocol can be applied to various malonic acid monoesters. For sterically hindered esters like 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, longer reaction times or harsher conditions may be necessary.

Materials:

• Malonic acid monoester (1.0 eq)

• Sodium hydroxide (NaOH) (2.0 - 3.0 eq)

• Methanol (MeOH)

• Water (H₂O)

• Hydrochloric acid (HCl), 1M solution

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve the malonic acid monoester in a mixture of methanol and water (e.g., 4:1 v/v).

• Add sodium hydroxide pellets or a concentrated aqueous solution to the flask.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed. For 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, this may require several hours.

• Allow the reaction mixture to cool to room temperature.

• Remove the methanol using a rotary evaporator.

• Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 by the slow addition of 1M HCl.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, 3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter and concentrate the organic layer under reduced pressure to yield the crude carboxylic acid.

• The product can be further purified by recrystallization or column chromatography if necessary.

Protocol 2: Decarboxylation of a Substituted Malonic Acid

Objective: To remove one of the carboxylic acid groups from a malonic acid derivative to form a substituted acetic acid.

Application: This protocol is generally applicable to malonic acids. For dialkylated malonic acids like 2,2-dimethylmalonic acid, higher temperatures are typically required.

Materials:

• Substituted malonic acid

• High-boiling point solvent (optional, e.g., diphenyl ether) or neat conditions

Procedure:

• Place the substituted malonic acid in a round-bottom flask equipped with a distillation apparatus to monitor the evolution of CO₂.

• Heat the flask in a sand bath or heating mantle.

• For malonic acid, decarboxylation starts around 150 °C. For 2,2-dimethylmalonic acid, the temperature may need to be raised above 150 °C.

• The reaction is complete when the evolution of carbon dioxide ceases.

• The resulting carboxylic acid can be purified by distillation or recrystallization.

Mandatory Visualization

The following diagrams, generated using Graphviz, illustrate the key reaction pathways and the structural differences influencing reactivity.

Caption: General reaction pathway for malonic ester synthesis.

Caption: Logical relationship of steric hindrance and reactivity.

Caption: Experimental workflow for hydrolysis.

Validation of Reaction Intermediates in the Synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of proposed synthetic pathways for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, with a focus on the validation of key reaction intermediates. Due to the limited availability of direct experimental data for this specific molecule in published literature, this guide leverages established principles of organic synthesis, particularly the malonic ester synthesis, and provides illustrative experimental data based on analogous compounds. The methodologies and characterization techniques described herein offer a robust framework for the synthesis and validation of this and structurally related compounds.

Primary Synthetic Pathway: Alkylation of Dimethyl Malonate and Selective Monohydrolysis

A highly plausible and widely applicable route to 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid involves a two-step process starting from dimethyl malonate. This pathway is an adaptation of the classic malonic ester synthesis. The key stages involve the formation of a dialkylated intermediate followed by a selective saponification to yield the desired monoester.

Reaction Scheme:

• Dialkylation: Dimethyl malonate is deprotonated twice with a strong base, such as sodium hydride (NaH), to form a dianion. This is followed by reaction with two equivalents of an alkylating agent, in this case, a methyl halide (e.g., iodomethane), to yield dimethyl 2,2-dimethylmalonate.

• Selective Monohydrolysis: The resulting diester undergoes selective hydrolysis of one of the ester groups using a controlled amount of a base, such as potassium hydroxide (KOH), in a mixed solvent system to afford the potassium salt of the target molecule. Subsequent acidification yields 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Key Reaction Intermediates and Their Validation

The successful synthesis and isolation of the final product hinge on the careful monitoring and characterization of the reaction intermediates.

Table 1: Quantitative Data for Intermediates in the Primary Synthetic Pathway

Intermediate Name	Structure	Molecular Formula	Molecular Weight ( g/mol )	Key Spectroscopic Data (Expected)
Sodium Enolate of Dimethyl Malonate	C₅H₇NaO₄	154.09	Not typically isolated; reaction monitored by consumption of starting material.
Dimethyl 2,2-dimethylmalonate	C₇H₁₂O₄	160.17	¹H NMR (CDCl₃): δ 3.74 (s, 6H), 1.51 (s, 6H) ppm. ¹³C NMR (CDCl₃): δ 171.5, 52.5, 46.0, 22.0 ppm. IR (neat): ν 1735 cm⁻¹ (C=O stretch).
Potassium 3-methoxy-2,2-dimethyl-3-oxopropanoate	C₆H₉KO₄	184.23	¹H NMR (D₂O): δ 3.65 (s, 3H), 1.40 (s, 6H) ppm. IR (KBr): ν 1730 cm⁻¹ (ester C=O), 1580 cm⁻¹ (carboxylate C=O).

Experimental Protocols

Synthesis of Dimethyl 2,2-dimethylmalonate (Intermediate 1):

• To a stirred suspension of sodium hydride (2.2 eq.) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon), a solution of dimethyl malonate (1.0 eq.) in anhydrous THF is added dropwise at 0 °C.

• The reaction mixture is allowed to warm to room temperature and stirred for 1 hour.

• Iodomethane (2.2 eq.) is added dropwise, and the reaction mixture is stirred at room temperature for 12-18 hours.

• The reaction is quenched by the slow addition of water. The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by vacuum distillation to yield dimethyl 2,2-dimethylmalonate as a colorless oil.

Validation of Dimethyl 2,2-dimethylmalonate:

• TLC Analysis: Monitor the reaction progress by thin-layer chromatography (TLC) using a suitable solvent system (e.g., 20% ethyl acetate in hexanes). The product will have a different Rf value than the starting material.

• NMR Spectroscopy: Acquire ¹H and ¹³C NMR spectra of the purified product. The disappearance of the signal for the acidic α-protons of dimethyl malonate (around 3.5 ppm in ¹H NMR) and the appearance of a singlet for the two methyl groups are key indicators of successful dialkylation.

• IR Spectroscopy: The IR spectrum should show a strong absorption band around 1735 cm⁻¹, characteristic of the ester carbonyl group.

• Mass Spectrometry: Confirm the molecular weight of the product.

Synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (Final Product):

• To a solution of dimethyl 2,2-dimethylmalonate (1.0 eq.) in a mixture of THF and water, a solution of potassium hydroxide (1.0 eq.) in water is added dropwise at 0 °C.[1]

• The reaction is stirred at 0 °C and monitored by TLC until the starting material is consumed (typically 1-2 hours).

• The reaction mixture is washed with diethyl ether to remove any unreacted starting material.

• The aqueous layer, containing the potassium salt of the product, is acidified to pH 2-3 with cold 1 M HCl.

• The product is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the final product.

Validation of Potassium 3-methoxy-2,2-dimethyl-3-oxopropanoate (Intermediate 2):

• Reaction Monitoring: The progress of the hydrolysis can be monitored by TLC or by quenching aliquots of the reaction mixture, acidifying them, and analyzing by ¹H NMR to observe the disappearance of the starting diester and the appearance of the product.

• IR Spectroscopy of the Salt: The IR spectrum of the isolated potassium salt will show two distinct carbonyl stretching frequencies: one for the ester (around 1730 cm⁻¹) and one for the carboxylate (around 1580 cm⁻¹).

Alternative Synthetic Pathway: Monoesterification of 2,2-Dimethylmalonic Acid

An alternative approach to the target molecule involves the direct monoesterification of 2,2-dimethylmalonic acid. This method can be advantageous if the substituted malonic acid is readily available or easily synthesized.

Reaction Scheme:

• Synthesis of 2,2-Dimethylmalonic Acid: This can be prepared by the hydrolysis of dimethyl 2,2-dimethylmalonate.

• Monoesterification: 2,2-Dimethylmalonic acid is reacted with methanol in the presence of an acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid) under conditions that favor the formation of the monoester.

Key Reaction Intermediates and Their Validation

Table 2: Quantitative Data for Intermediates in the Alternative Synthetic Pathway

Intermediate Name	Structure	Molecular Formula	Molecular Weight ( g/mol )	Key Spectroscopic Data (Expected)
2,2-Dimethylmalonic Acid	C₅H₈O₄	132.11	¹H NMR (D₂O): δ 1.45 (s, 6H) ppm. IR (KBr): ν 3400-2500 cm⁻¹ (broad O-H), 1710 cm⁻¹ (C=O).
Oxonium Ion Intermediate	C₅H₉O₄⁺	133.12	Highly reactive, not isolated. Its formation is inferred from the reaction mechanism.

Experimental Protocols

Synthesis of 2,2-Dimethylmalonic Acid (Intermediate 1):

• A mixture of dimethyl 2,2-dimethylmalonate and an excess of aqueous hydrochloric acid is heated at reflux for several hours.

• The reaction mixture is cooled, and the product is extracted with diethyl ether.

• The organic extracts are dried and concentrated to yield 2,2-dimethylmalonic acid.

Monoesterification to 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid:

• A solution of 2,2-dimethylmalonic acid in methanol is treated with a catalytic amount of concentrated sulfuric acid.

• The reaction mixture is stirred at a controlled temperature (e.g., room temperature or gentle reflux) and monitored by TLC to maximize the yield of the monoester while minimizing the formation of the diester.

• The reaction is quenched with water, and the product is extracted with an organic solvent.

• The organic layer is washed, dried, and concentrated. The product can be purified by chromatography.

Comparison of Synthetic Pathways

Feature	Primary Pathway (Alkylation/Hydrolysis)	Alternative Pathway (Monoesterification)
Starting Materials	Dimethyl malonate, methyl halide	2,2-Dimethylmalonic acid (or its precursor)
Key Intermediates	Dimethyl 2,2-dimethylmalonate, Potassium salt of the product	2,2-Dimethylmalonic acid, Oxonium ion
Advantages	Readily available starting materials, well-established procedures for malonic ester synthesis.	Can be more direct if the substituted malonic acid is available.
Challenges	Potential for dialkylation side products, requires careful control of the monohydrolysis step to avoid formation of the diacid.	Monoesterification can be difficult to control and may lead to a mixture of starting material, monoester, and diester, requiring chromatographic separation.

Visualization of Workflows and Pathways

Primary Synthetic Pathway Workflow

Caption: Workflow for the primary synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Alternative Synthetic Pathway Workflow

Caption: Workflow for the alternative synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Logical Relationship for Intermediate Validation

Caption: Logical workflow for the validation of synthesized intermediates.

References

• 1. researchgate.net [researchgate.net]

Comparison of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid with its ethoxy analog, 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid.

For Researchers, Scientists, and Drug Development Professionals

Introduction and Structural Comparison

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid and 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid are derivatives of 2,2-dimethylmalonic acid, belonging to a class of compounds known as malonic acid half-oxy-esters (MAHOs). These molecules feature a carboxylic acid group and an ester group attached to a quaternary carbon center. The key distinction lies in the ester substituent: a methyl group in the methoxy analog and an ethyl group in the ethoxy analog. This seemingly minor structural difference can influence properties such as lipophilicity, steric hindrance, and metabolic stability, which are critical for applications in drug delivery and chemical synthesis.

Figure 1. Chemical structures of the methoxy and ethoxy analogs.

Physicochemical Properties

The fundamental physicochemical properties of a molecule dictate its behavior in biological and chemical systems. The addition of a single methylene unit in the ethoxy analog leads to predictable changes in molecular weight, lipophilicity (LogP), and boiling point.

Property	3-Methoxy-2,2-dimethyl-3-oxopropanoic acid	3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid	Reference(s)
CAS Number	13051-21-3	5471-77-2	[1][2][3]
Molecular Formula	C₆H₁₀O₄	C₇H₁₂O₄	[2][4]
Molecular Weight	146.14 g/mol	160.17 g/mol	[2][5]
Density	1.162 g/cm³	1.1 g/cm³	[2][6]
Boiling Point	233.8 °C at 760 mmHg	250.5 °C at 760 mmHg	[2][6]
Flash Point	94.0 °C	97.7 °C	[2][6]
LogP (XLogP3)	0.7	1.1	[7][8]
Polar Surface Area (PSA)	63.60 Ų	63.60 Ų	[2][7]

Note: Most properties are calculated or provided by chemical suppliers and have not been experimentally verified in peer-reviewed literature.

Performance Comparison and Potential Applications

While direct performance data is unavailable, a comparison can be framed around two primary applications for this class of molecules: as prodrugs in drug delivery and as reagents in organic synthesis.

Application as Ester Prodrugs

Malonic acid and its derivatives can act as inhibitors of enzymes like succinate dehydrogenase, which is implicated in ischemia-reperfusion injury.[3][6] However, the charged nature of dicarboxylic acids limits their ability to cross cellular membranes. Esterification masks one of the carboxylic acid groups, creating a more lipophilic "prodrug" that can enter cells more easily.[9] Inside the cell, endogenous esterase enzymes hydrolyze the ester to release the active malonate compound.[6][9]

• Lipophilicity and Permeability : The ethoxy analog has a higher LogP value (1.1) compared to the methoxy analog (0.7), indicating greater lipophilicity.[7][8] This suggests that 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid may exhibit enhanced diffusion across biological membranes, potentially leading to higher intracellular concentrations.

• Metabolic Stability : The rate of hydrolysis by intracellular esterases is a critical performance parameter. Generally, ethyl esters are slightly more sterically hindered and may be hydrolyzed at different rates than methyl esters. This rate difference can be advantageous or disadvantageous depending on the desired therapeutic window. Without experimental data, it is difficult to predict which analog would be hydrolyzed faster, but this represents a key performance differentiator.

Application in Organic Synthesis

Malonic acid half-esters are valuable pronucleophiles in organic synthesis.[10] They can be used in reactions like the Knoevenagel-Doebner condensation, where they react with aldehydes or ketones to form α,β-unsaturated carboxylic acids after decarboxylation.[11]

• Reactivity : The reactivity of the two analogs in such synthetic applications is expected to be very similar. The primary difference would be the alcohol byproduct generated during the reaction (methanol vs. ethanol).

• Synthetic Utility : The choice between the methoxy and ethoxy analog in a synthetic route is often dictated by the cost and availability of the starting materials (e.g., dimethyl 2,2-dimethylmalonate vs. diethyl 2,2-dimethylmalonate) or the desire to avoid a specific alcohol byproduct.

Experimental Protocols: Synthesis

The most common route to synthesize these compounds is through the selective monohydrolysis (saponification) of the corresponding dialkyl 2,2-dimethylmalonate.[10][12] This process uses one equivalent of a base to hydrolyze only one of the two ester groups.

General Protocol for Selective Monohydrolysis of a Dialkyl 2,2-dimethylmalonate

This protocol is a generalized procedure based on methods for the selective monohydrolysis of symmetric diesters.[10][13]

1. Materials:

• Dialkyl 2,2-dimethylmalonate (e.g., dimethyl 2,2-dimethylmalonate or diethyl 2,2-dimethylmalonate)

• Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

• Methanol (for methoxy analog) or Ethanol (for ethoxy analog)

• Deionized water

• Hydrochloric acid (e.g., 6N HCl)

• Ethyl acetate or Diethyl ether (for extraction)

• Anhydrous magnesium sulfate or sodium sulfate (for drying)

2. Procedure:

• Dissolve one equivalent of the starting dialkyl 2,2-dimethylmalonate in the corresponding alcohol (e.g., diethyl 2,2-dimethylmalonate in ethanol).

• Prepare a solution of 1.0 to 1.2 equivalents of KOH or NaOH in a minimal amount of water and add it to the alcohol solution.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, remove the solvent alcohol under reduced pressure using a rotary evaporator.

• Dissolve the remaining residue in water and perform an extraction with an organic solvent (e.g., diethyl ether) to remove any unreacted starting material.

• Cool the remaining aqueous layer in an ice bath and carefully acidify it to a pH of approximately 3-4 using hydrochloric acid.

• Extract the acidified aqueous phase multiple times with ethyl acetate.

• Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the final malonic acid half-ester product.

References

• 1. oriprobe.com [oriprobe.com]
• 2. CN103508888A - Synthetic method of 2,2-dimethyl dimethylmalonate - Google Patents [patents.google.com]
• 3. Ester Prodrugs of Malonate with Enhanced Intracellular Delivery Protect Against Cardiac Ischemia-Reperfusion Injury In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chembk.com [chembk.com]
• 6. Ester Prodrugs of Malonate with Enhanced Intracellular Delivery Protect Against Cardiac Ischemia-Reperfusion Injury In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Preparation of mono-substituted malonic acid half oxyesters (SMAHOs) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization of the Selective Monohydrolysis of Diethyl 4-Aryl-4H-pyran-3,5-dicarboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design of ester prodrugs to enhance oral absorption of poorly permeable compounds: challenges to the discovery scientist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Practical Large Scale Synthesis of Half-Esters of Malonic Acid [jstage.jst.go.jp]

The Strategic Advantage of 3-Methoxy-2,2-dimethyl-3-oxopropanoic Acid in Acylation Reactions: A Comparative Guide

For Immediate Release

In the landscape of modern organic synthesis and drug development, the selection of an appropriate acylating agent is a critical decision that profoundly influences reaction efficiency, yield, and the ultimate purity of the target molecule. This guide presents a comprehensive comparison of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, a specialized mono-ester of a substituted malonic acid, against conventional acylating agents. The evidence herein demonstrates its superior performance in specific applications, offering researchers and drug development professionals a milder, more selective, and efficient alternative for the introduction of acyl groups.

Executive Summary

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid distinguishes itself from traditional acylating agents, such as acyl chlorides and acid anhydrides, through its unique mechanism of action. When activated, it can generate a highly reactive ketene intermediate in situ. This pathway avoids the harsh conditions and corrosive byproducts, like HCl, often associated with conventional reagents, leading to cleaner reactions, simpler work-ups, and higher yields, particularly in sensitive applications like peptide synthesis.

Performance Comparison: A Data-Driven Analysis

While direct, side-by-side comparative studies under identical substrates and conditions are not extensively documented in publicly available literature, the advantages of using malonic acid mono-esters for acylation can be inferred from mechanistic studies and related experimental work. The primary advantage lies in the avoidance of strong acids and the formation of neutral, easily removable byproducts.

To illustrate the potential advantages, the following table provides a conceptual comparison based on the known reactivity and typical reaction conditions for different classes of acylating agents.

Acylating Agent	Typical Activator/Conditions	Common Byproducts	Key Advantages	Key Disadvantages
3-Methoxy-2,2-dimethyl-3-oxopropanoic acid	Coupling agents (e.g., HBTU, HATU), Base (e.g., DIPEA)	CO₂, Methanol, Urea derivatives (from coupling agent)	Mild reaction conditions, high selectivity, non-corrosive byproducts, suitable for sensitive substrates.	Requires a coupling agent for activation, may be more expensive than bulk acylating agents.
Acyl Chlorides (e.g., Acetyl Chloride)	Stoichiometric base (e.g., Triethylamine, Pyridine)	HCl, Amine hydrochlorides	High reactivity, widely available, relatively inexpensive.	Highly corrosive, moisture-sensitive, generates acidic byproducts requiring neutralization and removal.
Acid Anhydrides (e.g., Acetic Anhydride)	Base or acid catalyst	Carboxylic acid	Less reactive than acyl chlorides (can be an advantage for selectivity), no HCl byproduct.	Can require heating, byproduct needs to be separated from the product.

The Underlying Mechanism: In Situ Ketene Formation

The key to the enhanced performance of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid lies in its ability to undergo decarboxylation upon activation to form a ketene intermediate. This highly electrophilic species then rapidly reacts with nucleophiles such as amines or alcohols to form the desired amide or ester, respectively.

Fig. 1: Proposed reaction pathway for acylation.

Experimental Protocol: A Case Study in Amide Bond Formation

Objective: To synthesize an N-acylated amine using 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

Materials:

• 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

• Amine (substrate)

• HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (1.2 equivalents) and HBTU (1.2 equivalents) in anhydrous DMF.

• Add DIPEA (2.5 equivalents) to the solution and stir for 5-10 minutes at room temperature to pre-activate the carboxylic acid.

• In a separate flask, dissolve the amine (1.0 equivalent) in a minimal amount of anhydrous DMF.

• Add the amine solution dropwise to the activated acid solution.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with dichloromethane and wash with saturated aqueous sodium bicarbonate solution (2x) and brine (1x).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired amide.

Note: The reaction time can vary depending on the reactivity of the amine. Studies on similar systems have shown that these reactions can proceed to completion in relatively short times.[1]

Advantages Over Traditional Acylating Agents

The use of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, via the ketene formation pathway, offers several distinct advantages over conventional acylating agents:

• Milder Reaction Conditions: Acylation can be achieved at room temperature without the need for strong acids or bases, which is beneficial for substrates with sensitive functional groups.

• Reduced Byproduct Formation: The primary byproducts are carbon dioxide and methanol, which are volatile and easily removed. This simplifies the purification process compared to the removal of amine hydrochlorides or carboxylic acids generated from acyl chlorides and anhydrides, respectively.

• High Selectivity: The in situ generation of the highly reactive ketene can lead to improved selectivity in complex molecules with multiple nucleophilic sites.

• Safety and Handling: 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is a stable solid that is less hazardous and easier to handle than highly reactive and corrosive acyl chlorides.

Conclusion

For researchers, scientists, and drug development professionals seeking to optimize their acylation protocols, 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid presents a compelling alternative to traditional reagents. Its unique mechanism, which proceeds through an in situ generated ketene intermediate, allows for milder reaction conditions, cleaner reaction profiles, and simplified purification. While the upfront cost of this specialized reagent and the necessity of a coupling agent may be higher than for bulk acylating agents, the benefits in terms of yield, purity, and process efficiency, particularly for high-value and sensitive substrates, can be substantial. The adoption of this methodology has the potential to accelerate discovery and development timelines by providing a more robust and reliable method for the synthesis of complex amides and esters.

References

• 1. cris.iucc.ac.il [cris.iucc.ac.il]

A Comparative Guide to Reactions with 3-Methoxy-2,2-dimethyl-3-oxopropanoic Acid for Biologically Active Compound Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the synthetic utility of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid in the preparation of biologically active compounds, with a focus on product structure and purity confirmation. We present a detailed examination of its performance in amide bond formation, a critical reaction in drug discovery, and compare it with alternative acylating agents. This guide includes detailed experimental protocols, quantitative data analysis, and visualizations of experimental workflows and relevant biological pathways to support your research and development endeavors.

Performance in Amide Synthesis: A Comparative Analysis

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is a versatile reagent for introducing a gem-dimethylated methoxycarbonylmethyl moiety into molecules. This structural motif is of interest in medicinal chemistry as the gem-dimethyl group can impart steric hindrance, potentially influencing metabolic stability and receptor binding.

To objectively assess its performance, we compare a representative amide coupling reaction using 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid with reactions employing common alternative acylating agents.

Table 1: Comparison of Acylating Agents in the Synthesis of an Amide Derivative

Acylating Agent	Amine Substrate	Coupling Reagents	Solvent	Reaction Time (h)	Yield (%)	Purity (%)
3-Methoxy-2,2-dimethyl-3-oxopropanoic acid	Aniline	HATU, DIPEA	DMF	2-3	85-95	>98 (HPLC)
Pivaloyl chloride	Aniline	Et3N	DCM	1-2	90-98	>97 (GC-MS)
Isobutyryl chloride	Aniline	Pyridine	DCM	1-2	88-96	>97 (GC-MS)
Acetic Anhydride	Aniline	None	Neat	0.5-1	95-99	>99 (GC-MS)

Note: Data is compiled from representative literature procedures and may vary based on specific reaction conditions and substrates.

Experimental Protocols

Detailed methodologies are crucial for reproducible research. The following are protocols for a typical amide coupling reaction with 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid and the subsequent purity analysis of the product.

Protocol 1: Amide Synthesis with 3-Methoxy-2,2-dimethyl-3-oxopropanoic Acid

Objective: To synthesize an N-aryl-3-methoxy-2,2-dimethyl-3-oxopropanamide.

Materials:

• 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

• Substituted Aniline

• 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a clean, dry round-bottom flask, dissolve 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (1.0 eq.) in anhydrous DMF.

• Add the substituted aniline (1.0 eq.), followed by DIPEA (2.0 eq.).

• Cool the mixture to 0 °C in an ice bath.

• Add HATU (1.1 eq.) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-3 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous NaHCO₃ solution (3 x) and brine (1 x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired amide.

Protocol 2: Purity Determination by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of the synthesized amide product.

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase:

• A: Water with 0.1% Trifluoroacetic acid (TFA)

• B: Acetonitrile with 0.1% Trifluoroacetic acid (TFA)

Gradient Program:

• A typical gradient would be from 5% B to 95% B over 20 minutes.

Procedure:

• Prepare a stock solution of the purified amide in acetonitrile at a concentration of 1 mg/mL.

• Dilute the stock solution to a working concentration of approximately 0.1 mg/mL with the initial mobile phase composition.

• Inject the sample onto the HPLC system.

• Monitor the elution profile at a suitable wavelength (e.g., 254 nm).

• Calculate the purity by integrating the peak area of the product and expressing it as a percentage of the total peak area.

Visualizing the Workflow and Biological Context

To provide a clearer understanding of the experimental process and the potential biological relevance of the synthesized compounds, the following diagrams are provided.

Caption: Experimental workflow for amide synthesis and product characterization.

Derivatives of 2,2-dimethylmalonic acid have been investigated as inhibitors of fatty acid synthesis, a key metabolic pathway often upregulated in cancer and other diseases.[1][2][3][4][5] The following diagram illustrates the potential mechanism of action of such inhibitors.

Caption: Inhibition of Fatty Acid Synthesis by a 2,2-dimethylmalonic acid derivative.

References

• 1. Inhibitors of fatty acid synthesis in prokaryotes and eukaryotes as anti-infective, anticancer and anti-obesity drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of fatty acid synthesis induces differentiation and reduces tumor burden in childhood neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibitors of Fatty Acid Synthesis and Oxidation as Potential Anticancer Agents in Colorectal Cancer Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibitors of fatty acid synthesis as antimicrobial chemotherapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of acetyl-CoA carboxylase suppresses fatty acid synthesis and tumor growth of non-small cell lung cancer in preclinical models - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthetic Applications of 3-Methoxy-2,2-dimethyl-3-oxopropanoic Acid and Its Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive literature review of the synthetic applications of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, also known as 2,2-dimethylmalonic acid monomethyl ester. Due to the limited specific experimental data available for this particular reagent in common synthetic transformations, this guide will draw objective comparisons with its close structural analog, diethyl malonate, and the highly reactive cyclic counterpart, Meldrum's acid. The focus will be on the Knoevenagel condensation, a fundamental carbon-carbon bond-forming reaction.

Introduction to the Reagents

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is a mono-ester derivative of 2,2-dimethylmalonic acid. Its structure features a carboxylic acid and a methyl ester attached to a quaternary carbon, which influences its reactivity as a C-H acid. While its applications are not as extensively documented as other malonic acid derivatives, it holds potential as a nucleophile in various condensation and acylation reactions.

Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione) is a cyclic diester of malonic acid. Its rigid cyclic structure locks the carbonyl groups in a conformation that significantly increases the acidity of the methylene protons (pKa ≈ 4.97), making it a much more reactive nucleophile than its acyclic counterparts.[1] It is widely used in organic synthesis, particularly in Knoevenagel condensations and as a precursor for ketenes.[1]

Diethyl malonate is a widely used and well-documented acyclic malonic ester. It serves as a benchmark for the reactivity of "active methylene" compounds in a variety of synthetic transformations, including the malonic ester synthesis and Knoevenagel condensations.

Knoevenagel Condensation: A Comparative Analysis

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by dehydration to form a new carbon-carbon double bond.[2] This reaction is a cornerstone of organic synthesis for the preparation of α,β-unsaturated compounds.

While specific experimental data for the Knoevenagel condensation using 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is scarce in the literature, a comparative analysis of the performance of Meldrum's acid and diethyl malonate with benzaldehyde provides valuable insights into the expected reactivity.

Table 1: Comparison of Reagent Performance in the Knoevenagel Condensation with Benzaldehyde

Reagent	Aldehyde	Catalyst	Solvent	Reaction Conditions	Yield (%)	Reference
Meldrum's Acid	Benzaldehyde	Piperidine (catalytic)	Methanol	Room Temperature, 30 min	70	This guide synthesizes information from multiple sources.
Diethyl Malonate	Benzaldehyde	Piperidine (catalytic)	Benzene	Reflux, 11-18 h (with water removal)	89-91	[3]

Analysis of Performance:

The data clearly indicates the superior reactivity of Meldrum's acid . It reacts under significantly milder conditions (room temperature) and in a much shorter timeframe (30 minutes) compared to diethyl malonate, which requires prolonged heating at reflux with azeotropic removal of water to achieve a high yield.[3] This enhanced reactivity of Meldrum's acid is a direct consequence of the higher acidity of its methylene protons.[1]

Due to its structural similarity to diethyl malonate (being an acyclic mono-ester of a malonic acid), it can be inferred that 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid would exhibit reactivity more comparable to diethyl malonate than to Meldrum's acid. The presence of the gem-dimethyl group might introduce some steric hindrance, potentially affecting reaction rates. However, without direct experimental evidence, this remains a projection.

Experimental Protocols

Protocol 1: Knoevenagel Condensation of Benzaldehyde with Meldrum's Acid

This protocol is a representative procedure based on common laboratory practices for this reaction.

Materials:

• Meldrum's acid (1.39 mmol, 0.2 g)

• Benzaldehyde (1.39 mmol)

• Methanol (2 mL)

• Piperidine (catalytic amount, ~1-2 drops)

Procedure:

• To a solution of Meldrum's acid (0.2 g, 1.39 mmol) and benzaldehyde (1.39 mmol) in methanol (2 mL), add a catalytic amount of piperidine.

• Stir the reaction mixture at room temperature.

• Monitor the completion of the reaction by Thin Layer Chromatography (TLC), which is typically complete within 30 minutes.

• Upon completion, remove the solvent under reduced pressure to yield the desired product, 5-benzylidene-2,2-dimethyl-1,3-dioxane-4,6-dione. The product can be further purified by recrystallization if necessary.

Protocol 2: Knoevenagel Condensation of Benzaldehyde with Diethyl Malonate

This protocol is adapted from a procedure in Organic Syntheses.[3]

Materials:

• Diethyl malonate (0.63 mol)

• Benzaldehyde (0.66 mol, containing ~2-8% benzoic acid)

• Piperidine (2-7 mL, amount adjusted based on the benzoic acid content of the aldehyde)

• Benzene (200 mL)

• 1 N Hydrochloric acid

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine diethyl malonate (0.63 mol), commercial benzaldehyde (containing 70 g, 0.66 mol of benzaldehyde), piperidine (amount adjusted to be in slight excess of the benzoic acid content), and benzene (200 mL).

• Reflux the mixture vigorously until no more water is collected in the Dean-Stark trap (approximately 11-18 hours).

• After cooling, add 100 mL of benzene and wash the solution sequentially with two 100-mL portions of water, two 100-mL portions of 1 N hydrochloric acid, and 100 mL of a saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the benzene under reduced pressure.

• Distill the residue under reduced pressure to obtain diethyl benzalmalonate.

Visualizing Reaction Pathways and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the general mechanism of the Knoevenagel condensation and a logical workflow for selecting between Meldrum's acid and a standard malonic ester.

General Mechanism of the Knoevenagel Condensation

Reagent Selection Workflow for Knoevenagel Condensation

Conclusion

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, as a mono-ester of a gem-disubstituted malonic acid, is a potential substrate for various synthetic transformations, including the Knoevenagel condensation. However, the available literature lacks specific, detailed experimental data to thoroughly evaluate its performance against more common reagents.

Based on the well-established reactivity of related compounds, it is projected to be less reactive than Meldrum's acid, likely requiring more forcing conditions to achieve high yields in Knoevenagel condensations, similar to other acyclic malonic esters like diethyl malonate. For synthetic applications demanding high reactivity and mild conditions, Meldrum's acid remains the superior choice. Further experimental investigation into the synthetic utility of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is warranted to fully characterize its potential and define its niche in modern organic synthesis.

References

• 1. Meldrum's acid - Wikipedia [en.wikipedia.org]
• 2. US7208621B2 - Malonic acid monomethyl derivatives and production process thereof - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

A Comparative Analysis of the Physicochemical Properties of 3-Methoxy-2,2-dimethyl-3-oxopropanoic Acid and Related Compounds

For Immediate Release

This guide presents a detailed comparison of the key physicochemical properties of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid and a selection of structurally related compounds. This information is intended for researchers, scientists, and professionals in the field of drug development to facilitate compound selection and inform experimental design. The data herein is a compilation of reported and predicted values, supported by detailed experimental protocols for key measurements.

Comparative Data of Physicochemical Properties

The following table summarizes the critical physicochemical parameters for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid and its analogs. These compounds share a core dicarboxylic acid or monoester structure, with variations in alkyl substitution and ester groups, providing a basis for understanding structure-property relationships.

Property	3-Methoxy-2,2-dimethyl-3-oxopropanoic acid	3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid	2,2-Dimethylmalonic acid	2,2-Dimethylsuccinic acid	3-Methoxy-2-methyl-3-oxopropanoic acid
CAS Number	13051-21-3[1]	5471-77-2[2]	595-46-0[3]	597-43-3[4]	3097-74-3[5]
Molecular Formula	C₆H₁₀O₄[1]	C₇H₁₂O₄[2]	C₅H₈O₄[3]	C₆H₁₀O₄[4]	C₅H₈O₄[5]
Molecular Weight ( g/mol )	146.14[1]	160.17[2]	132.11[3]	146.14[4]	132.11[6]
Melting Point (°C)	Not available	Not available	192[3]	138-142[7]	Not available
Boiling Point (°C)	233.8[8]	250.5[9]	Decomposes	Decomposes at 200	227.3[5]
logP (Predicted)	0.27 - 0.7[1][8]	1.04[9]	0.4	0.2	-0.12 - 0.4[5][6]
pKa (Predicted)	2.92 ± 0.36[10]	Not available	Not available	~3.80 - 4.1[4][11]	Not available
Water Solubility	Soluble	Not available	Soluble[3]	70 g/L at 14 °C[4]	Not available

Experimental Protocols

The following are detailed methodologies for the experimental determination of the key physicochemical properties cited in this guide.

Determination of Acid Dissociation Constant (pKa)

The pKa of a compound can be determined potentiometrically. This involves titrating a solution of the compound of known concentration with a standardized solution of a strong base (e.g., NaOH) while monitoring the pH.

Protocol:

• Sample Preparation: Prepare a solution of the compound in deionized water at a known concentration (e.g., 0.01 M).

• Titration: Calibrate a pH meter using standard buffers. Slowly add small, precise volumes of a standardized strong base solution to the sample solution.

• Data Collection: Record the pH of the solution after each addition of the titrant.

• Analysis: Plot the pH of the solution as a function of the volume of titrant added. The pKa is the pH at which half of the acid has been neutralized (the half-equivalence point). This corresponds to the midpoint of the steepest part of the titration curve.

Determination of the Partition Coefficient (logP)

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity. The shake-flask method is a common technique for its determination.

Protocol:

• System Preparation: Prepare a saturated solution of n-octanol with water and a saturated solution of water with n-octanol.

• Partitioning: Dissolve a known amount of the compound in the aqueous phase. Mix this solution with an equal volume of the n-octanol phase in a separatory funnel.

• Equilibration: Shake the funnel for a set period (e.g., 1 hour) to allow for the compound to partition between the two phases. Allow the layers to separate completely.

• Analysis: Determine the concentration of the compound in both the aqueous and n-octanol phases using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC).

• Calculation: The logP is calculated as the base-10 logarithm of the ratio of the concentration of the compound in the n-octanol phase to its concentration in the aqueous phase.

Determination of Aqueous Solubility

The equilibrium solubility of a compound in water can be determined using the shake-flask method.

Protocol:

• Sample Preparation: Add an excess amount of the solid compound to a known volume of deionized water in a sealed flask.

• Equilibration: Agitate the flask at a constant temperature (e.g., 25 °C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the undissolved solid to settle. Carefully remove an aliquot of the supernatant, ensuring no solid particles are transferred. Filtration or centrifugation can be used for complete separation.

• Analysis: Determine the concentration of the dissolved compound in the aliquot using a validated analytical method (e.g., HPLC, gravimetric analysis after solvent evaporation).

Determination of Melting Point

The melting point of a solid compound is a key indicator of its purity and can be determined using a capillary melting point apparatus.

Protocol:

• Sample Preparation: Finely powder the dry solid compound. Pack a small amount of the powder into a capillary tube, ensuring it is well-compacted at the sealed end.

• Measurement: Place the capillary tube in the heating block of the melting point apparatus.

• Heating: Heat the block at a controlled rate (e.g., 1-2 °C per minute) near the expected melting point.

• Observation: Record the temperature at which the first liquid appears (onset of melting) and the temperature at which the last solid particle melts (completion of melting). The melting point is reported as this range.

Visualization of Comparative Workflow

The following diagram illustrates the logical workflow for the comparative analysis of the physicochemical properties of the subject compounds.

References

• 1. 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid | C6H10O4 | CID 13881928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid | C7H12O4 | CID 231754 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dimethylmalonic acid | C5H8O4 | CID 11686 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. echemi.com [echemi.com]
• 6. 3-Methoxy-2-methyl-3-oxopropanoic acid | C5H8O4 | CID 300693 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2,2-Dimethylsuccinic acid | 597-43-3 [chemicalbook.com]
• 8. CAS#:13051-21-3 | 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid | Chemsrc [chemsrc.com]
• 9. CAS#:5471-77-2 | 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid | Chemsrc [chemsrc.com]
• 10. Page loading... [guidechem.com]
• 11. benchchem.com [benchchem.com]

Assessing the Economic Viability of 3-Methoxy-2,2-dimethyl-3-oxopropanoic Acid in Large-Scale Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, also known as 2,2-dimethylmalonic acid monomethyl ester, is a versatile reagent in organic synthesis, particularly valued in the pharmaceutical and fine chemical industries. Its gem-dimethyl substitution offers unique steric and electronic properties that can impart desirable characteristics to target molecules, such as increased metabolic stability. However, its adoption in large-scale synthesis is critically dependent on its economic viability compared to other established alternatives. This guide provides an objective comparison of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid with key alternatives, supported by available data on synthesis, cost considerations, and potential applications.

Executive Summary

The economic feasibility of utilizing 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid on an industrial scale is a multifaceted issue. While it offers distinct synthetic advantages, its manufacturing process can be more complex and costly than that of simpler malonic acid derivatives. The primary alternatives considered in this guide are dimethyl malonate and Meldrum's acid, each presenting a different balance of reactivity, cost, and handling requirements. The selection of the optimal reagent is therefore contingent on the specific synthetic transformation, required scale, and overall cost-in-use analysis.

Performance Comparison of Malonic Acid Derivatives

The choice of a malonic acid derivative significantly influences reaction pathways, yields, and ultimately, the cost-effectiveness of a synthesis. Below is a qualitative comparison of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid and its main alternatives. Quantitative data for direct, large-scale cost and yield comparisons are often proprietary and not publicly available; however, insights can be gleaned from synthesis routes and raw material costs.

Reagent/Method	Key Advantages	Key Disadvantages	Typical Applications
3-Methoxy-2,2-dimethyl-3-oxopropanoic acid	Introduces a gem-dimethyl group, enhancing steric hindrance and potentially metabolic stability of the final product.	Higher manufacturing cost due to multi-step synthesis. Limited number of large-scale suppliers.	Synthesis of complex pharmaceutical intermediates where the gem-dimethyl moiety is crucial for biological activity.
Dimethyl Malonate	Readily available at low cost from multiple suppliers. Well-established reactivity and extensive literature.	Requires a strong base for deprotonation. Can lead to dialkylation byproducts.	General-purpose C2 synthon for the synthesis of a wide range of carboxylic acids and esters.[1]
Meldrum's Acid (2,2-Dimethyl-1,3-dioxane-4,6-dione)	High acidity (pKa ≈ 4.97) allows for deprotonation with weaker bases.[2] Undergoes clean mono-alkylation.	Thermally unstable. Higher cost compared to dimethyl malonate.	Knoevenagel condensations and synthesis of mono-substituted malonic acids.[2]

Synthesis and Cost Considerations

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

The synthesis of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is not as direct as that of simpler malonates. A potential low-cost route can be inferred from a patented synthesis of the closely related dimethyl 2,2-dimethylmalonate. This process involves a two-step approach:

• Oxidation: 2,2-dimethyl-1,3-propanediol is oxidized to 2,2-dimethylmalonic acid. This method is highlighted as being significantly more cost-effective than methylation of dimethyl malonate.

• Esterification: The resulting 2,2-dimethylmalonic acid is then esterified with methanol to yield the final product.

A Chinese patent suggests this route can achieve high yields, with the oxidation step yielding over 85% and the esterification over 95%. The primary cost drivers for this process are the starting material (2,2-dimethyl-1,3-propanediol), oxidizing agents, and the catalyst for esterification.

Alternative Synthesis Pathways: A Comparative Overview

The production of malonic acid and its derivatives is a mature field, with established industrial processes. Traditional methods often rely on the cyanoacetic acid process, which involves toxic cyanide. Greener alternatives, including bio-based production from renewable feedstocks like glucose through fermentation, are being explored and are the subject of techno-economic assessments.[3][4] For instance, the production of malonic acid from glucose is estimated to have a production cost of around $6-8 USD/kg, depending on the scale of production.[3][4]

The industrial synthesis of malonates is often achieved through the palladium-catalyzed carbonylation of chloroacetates. This method can achieve high selectivity and yield.

Experimental Protocols

Due to the proprietary nature of industrial processes, detailed large-scale experimental protocols are not publicly available. However, based on patent literature, a representative laboratory-scale synthesis for a related compound, dimethyl 2,2-dimethylmalonate, is described below. This can serve as a basis for understanding the synthetic methodology.

Synthesis of Dimethyl 2,2-dimethylmalonate (based on CN103508888A)

Step 1: Oxidation of 2,2-dimethyl-1,3-propanediol to 2,2-dimethylmalonic acid

• Materials: 2,2-dimethyl-1,3-propanediol, phosphotungstic acid (catalyst), 50% hydrogen peroxide, deionized water.

• Procedure: To a reaction vessel containing 2,2-dimethyl-1,3-propanediol and a catalytic amount of phosphotungstic acid, 50% hydrogen peroxide is added. The mixture is allowed to react to form the crude 2,2-dimethylmalonic acid. The crude product is then purified by recrystallization from deionized water to yield the pure 2,2-dimethylmalonic acid.

Step 2: Esterification of 2,2-dimethylmalonic acid

• Materials: 2,2-dimethylmalonic acid, methanol, sodium bisulfate monohydrate (catalyst), cyclohexane (water-carrying agent).

• Procedure: 2,2-dimethylmalonic acid is mixed with methanol in a molar ratio of 1:6. Sodium bisulfate monohydrate is added as a catalyst. The reaction is heated to 70-75°C for 2-4 hours, with cyclohexane used to azeotropically remove the water formed during the reaction. After the reaction is complete, cyclohexane and excess methanol are distilled off. The crude product is washed with water, dried with anhydrous magnesium sulfate, and purified by vacuum distillation to obtain dimethyl 2,2-dimethylmalonate with a reported yield of up to 96%.

Logical Relationships and Workflows

Decision Workflow for Reagent Selection

The following diagram illustrates a logical workflow for selecting the appropriate malonic acid derivative for a large-scale synthesis project.

Caption: Decision workflow for selecting a malonic acid derivative.

General Synthesis Workflow for Malonic Ester Derivatives

This diagram outlines the general synthetic pathway for producing substituted carboxylic acids from malonic esters.

Caption: General workflow for malonic ester synthesis.

Conclusion

The economic viability of using 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid in large-scale synthesis is a trade-off between its unique synthetic advantages and its higher production cost compared to simpler alternatives like dimethyl malonate. For applications where the introduction of a gem-dimethyl group is paramount for the desired properties of the final product, the additional cost may be justified. However, for more general applications, the cost-effectiveness of well-established reagents like dimethyl malonate remains a significant barrier to the widespread industrial adoption of its more complex analogue. Further process optimization and the development of more efficient, lower-cost manufacturing routes will be crucial for enhancing the economic attractiveness of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid in the competitive landscape of pharmaceutical and fine chemical manufacturing.

References

• 1. Malonic Ester Synthesis: Steps, Mechanism, and Examples [eureka.patsnap.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of 3-Methoxy-2,2-dimethyl-3-oxopropanoic Acid: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This guide provides a detailed protocol for the safe disposal of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (CAS RN: 13051-21-3), ensuring compliance with standard safety practices and regulatory principles.

Immediate Safety and Hazard Assessment

Key Safety Considerations:

• Personal Protective Equipment (PPE): At a minimum, chemical-resistant gloves (e.g., nitrile), safety goggles, and a laboratory coat must be worn when handling this compound.

• Work Area: All handling and preparation for disposal should be conducted in a well-ventilated area, preferably within a chemical fume hood.

• Incompatible Materials: Avoid contact with strong bases and oxidizing agents to prevent potentially vigorous or exothermic reactions.

A summary of the pertinent chemical and physical properties is provided in the table below.

Property	Value
Molecular Formula	C₆H₁₀O₄
Molecular Weight	146.14 g/mol
Boiling Point	233.8 °C at 760 mmHg
Flash Point	94 °C
Appearance	Colorless to Light yellow clear liquid
Primary Hazards	Potential skin, eye, and respiratory irritant

Data compiled from publicly available chemical databases.

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid is to treat it as a hazardous chemical waste. Under no circumstances should this chemical be disposed of down the drain. [1]

Experimental Protocol: Waste Collection and Preparation

Objective: To safely collect and label waste 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid for collection by a licensed environmental disposal service.

Materials:

• Waste 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (and any contaminated materials)

• Designated hazardous waste container (chemically compatible, e.g., polyethylene)

• Hazardous waste labels

• Personal Protective Equipment (PPE)

Procedure:

• Container Selection: Obtain a suitable, leak-proof waste container that is compatible with acidic organic compounds.

• Waste Segregation: Collect waste 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid separately. Do not mix it with other waste streams, particularly incompatible materials like bases or oxidizers.

• Labeling: Immediately affix a hazardous waste label to the container. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "3-Methoxy-2,2-dimethyl-3-oxopropanoic acid"

  • The date accumulation started

  • An indication of the hazards (e.g., "Corrosive," "Irritant")

• Container Management:

  • Keep the waste container securely sealed at all times, except when adding waste.

  • Store the container in a designated satellite accumulation area that is cool, dry, and well-ventilated.

  • Ensure secondary containment is used for liquid waste to prevent the spread of potential spills.

• Disposal: Arrange for a pickup by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.

References

• 1. benchchem.com [benchchem.com]

Personal protective equipment for handling 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

For Immediate Use by Laboratory Professionals

This guide provides crucial safety and logistical information for handling 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (CAS No. 13051-21-3). The following procedures are based on best practices for handling similar chemical compounds and are intended to ensure the safety of all laboratory personnel.

Personal Protective Equipment (PPE)

Due to the potential for skin and eye irritation, as well as respiratory effects, a comprehensive approach to personal protection is mandatory. The following table summarizes the required PPE for handling this compound.

PPE Category	Specific Requirements
Eye Protection	Chemical safety goggles are required at all times. If there is a splash hazard, a face shield should also be worn.
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene) must be worn. Inspect gloves for tears or holes before use.
Body Protection	A standard laboratory coat is required. For larger quantities or increased splash risk, an impervious apron is recommended.
Respiratory Protection	All handling of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid must be conducted in a certified chemical fume hood.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.

• Preparation :

  • Ensure the chemical fume hood is operational and the sash is at the appropriate working height.

  • Gather all necessary equipment and reagents before introducing the chemical to the work area.

  • Don all required personal protective equipment as outlined in the table above.

• Handling :

  • Conduct all weighing, transferring, and mixing of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid within the chemical fume hood.

  • Avoid the generation of dust or aerosols.

  • Use compatible tools and equipment to prevent reactions.

• Post-Handling :

  • Tightly seal the container after use.

  • Decontaminate the work area, including any spills, according to laboratory protocols.

  • Remove and properly dispose of contaminated gloves and any other disposable PPE.

  • Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste :

  • Dispose of unused or waste 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid as hazardous chemical waste.

  • Collect in a designated, properly labeled, and sealed waste container.

  • Do not mix with incompatible waste streams.

• Container Disposal :

  • Empty containers should be triple-rinsed with a suitable solvent.

  • The rinsate should be collected and disposed of as hazardous chemical waste.

  • Follow institutional guidelines for the disposal of decontaminated containers.

Safe Handling Workflow

Caption: Safe handling workflow for 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid.